Technical Documentation Center

(2-Hydroxyethyl)tripropylammonium chloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2-Hydroxyethyl)tripropylammonium chloride
  • CAS: 96311-53-4

Core Science & Biosynthesis

Foundational

(2-Hydroxyethyl)tripropylammonium chloride CAS number 96311-53-4

Topic: (2-Hydroxyethyl)tripropylammonium chloride (CAS 96311-53-4) Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Process Engineers, and Structural Biologists. A Lipophilic Cholin...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: (2-Hydroxyethyl)tripropylammonium chloride (CAS 96311-53-4) Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Process Engineers, and Structural Biologists.

A Lipophilic Choline Analog for Bio-Structural Probing and Phase-Transfer Catalysis

Executive Summary & Chemical Identity

(2-Hydroxyethyl)tripropylammonium chloride (CAS 96311-53-4), often referred to as Tripropylcholine Chloride , represents a critical structural analog of the ubiquitous metabolite choline. Unlike its trimethylated parent, the tripropyl variant introduces significant steric bulk and hydrophobicity to the quaternary ammonium headgroup.

For drug development professionals, this compound serves two distinct, high-value functions:

  • Pharmacological Probe: It acts as a steric tool to map the active site volume of cholinergic enzymes (e.g., Acetylcholinesterase, Choline Acetyltransferase) and transporters.

  • Process Chemistry: It functions as a specialized Phase Transfer Catalyst (PTC) and a Structure Directing Agent (SDA) in the synthesis of aluminosilicate zeolites used in catalysis.

Physicochemical Profile
PropertySpecificationContextual Note
CAS Number 96311-53-4Specific to the chloride salt.[1]
Molecular Formula

MW: 223.78 g/mol
IUPAC Name 2-Hydroxyethyl(tripropyl)azanium chloride
Solubility High (Water, Ethanol, DMSO)Hygroscopic nature requires desiccation.
Lipophilicity > Choline ChloridePropyl chains increase

, altering membrane permeability.
Thermal Stability Moderate (< 150°C)Susceptible to Hofmann elimination at high T.

Synthetic Methodology & Purity Optimization

Core Directive: The following protocol prioritizes laboratory safety and high-purity yield for biological screening. Industrial routes using ethylene oxide are omitted in favor of the safer alkylation route.

Reaction Logic

The synthesis relies on the quaternization of a tertiary amine (Tripropylamine) with an alkyl halide (2-Chloroethanol). This is an


 nucleophilic substitution. The reaction kinetics are slower than trimethylamine due to the steric hindrance of the propyl groups, requiring extended reflux times.
Protocol: Quaternization of Tripropylamine

Reagents:

  • Tripropylamine (TPA) [CAS 102-69-2]: 1.0 eq

  • 2-Chloroethanol [CAS 107-07-3]: 1.2 eq (Excess drives reaction to completion)

  • Solvent: Acetonitrile (ACN) or Ethanol (EtOH)

Step-by-Step Workflow:

  • Setup: Equip a 250mL round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Charging: Add Tripropylamine (14.3 g, 100 mmol) and Acetonitrile (100 mL).

  • Addition: Dropwise add 2-Chloroethanol (9.6 g, 120 mmol) over 15 minutes at room temperature.

  • Reflux: Heat the system to reflux (82°C for ACN) for 24–48 hours. Monitor via TLC (Mobile phase: MeOH/DCM 1:9) or LC-MS.

  • Isolation:

    • Cool reaction to 0°C.

    • If product precipitates: Filter and wash with cold diethyl ether.

    • If product remains soluble (common in EtOH): Roto-evaporate solvent to a viscous oil. Triturate with cold ethyl acetate/ether (1:1) to induce crystallization.

  • Purification: Recrystallize from minimal hot isopropanol/acetone.

  • Drying: Vacuum dry at 40°C for 12 hours over

    
    .
    
Visualization: Synthetic Pathway

SynthesisPath Reactants Tripropylamine + 2-Chloroethanol Process1 Reflux (ACN) 82°C, 48h Reactants->Process1 Mix Intermediate Quaternization (SN2 Mechanism) Process1->Intermediate Heat Workup Precipitation (Cold Ether) Intermediate->Workup Cool Product (2-Hydroxyethyl)tripropylammonium Cl (Hygroscopic Solid) Workup->Product Filter & Dry

Figure 1: Synthetic workflow for the preparation of CAS 96311-53-4 via nucleophilic substitution.

Biological Application: The "Steric Probe" Concept

In drug development, (2-Hydroxyethyl)tripropylammonium chloride is rarely a therapeutic endpoint but is an invaluable Structure-Activity Relationship (SAR) tool .

Mechanism of Action (Cholinergic Systems)

Cholinergic receptors (nAChR) and enzymes (AChE) have evolved to recognize the trimethylammonium headgroup of acetylcholine. By substituting methyl groups with propyl groups (CAS 96311-53-4), researchers probe the steric tolerance of the binding pocket.

  • Acetylcholinesterase (AChE): The active site of AChE contains a "choline binding pocket" defined by Trp86. Replacing methyls with propyls typically drastically reduces binding affinity (

    
     increases), confirming the tight steric constraints of the pocket.
    
  • Transport Proteins: Used to determine if choline transporters rely on size-exclusion or hydrophobic interactions.

Experimental Protocol: AChE Inhibition Assay

Objective: Determine the steric penalty of propyl substitution.

  • Buffer: 0.1 M Phosphate buffer, pH 8.0.

  • Substrate: Acetylthiocholine iodide (0.5 mM).

  • Inhibitor: (2-Hydroxyethyl)tripropylammonium chloride (Concentration gradient:

    
     to 
    
    
    
    M).
  • Enzyme: Electric eel AChE.

  • Detection: Ellman’s Reagent (DTNB). Measure Absorbance at 412 nm.

  • Analysis: Plot % Inhibition vs. Log[Concentration] to determine

    
    . Compare against Choline Chloride (Reference).[2]
    
Visualization: SAR Logic

SAR_Logic Receptor Cholinergic Binding Pocket (Anionic Sub-site) Choline Choline (Trimethyl) High Affinity Fits Perfectly Receptor->Choline Native Ligand Tripropyl Tripropyl Analog (96311-53-4) Low Affinity Steric Clash Receptor->Tripropyl Probe Ligand Outcome Data Output: Defines Pocket Volume limit Choline->Outcome Tripropyl->Outcome

Figure 2: Structure-Activity Relationship (SAR) logic. The tripropyl analog tests the spatial limits of the receptor's anionic sub-site.

Materials Science: Ionic Liquids & Zeolites

Beyond biology, this compound is a key electrolyte and template.

Deep Eutectic Solvents (DES)

Like Choline Chloride, the Tripropyl analog can form DES when mixed with hydrogen bond donors (e.g., Urea, Glycerol).

  • Advantage: The propyl chains disrupt crystal lattice packing more effectively than methyl groups, potentially lowering the melting point of the resulting DES and altering viscosity.

  • Application: Solubilization of highly lipophilic drug candidates that precipitate in standard Choline-Urea DES.

Zeolite Templating (SDA)

Quaternary ammonium cations are Structure Directing Agents (SDAs). The size of the cation dictates the pore size of the crystallizing zeolite.

  • Protocol: Hydrothermal synthesis of aluminosilicate gel containing CAS 96311-53-4 as the SDA.

  • Result: Formation of zeolites with larger cage structures compared to those templated by tetramethylammonium.

Analytical Validation (Self-Validating System)

To ensure the integrity of experiments using this compound, purity must be verified.

MethodExpected SignalDiagnostic Value
1H NMR (D2O)

0.9 (t, 9H,

),

1.7 (m, 6H,

),

3.2 (m, 6H,

),

3.9 (m, 2H,

)
Confirms Propyl vs. Methyl integration (3:1 ratio).
Silver Nitrate Test White precipitate (AgCl)Confirms Chloride counter-ion.
Karl Fischer < 1.0% WaterCritical; compound is hygroscopic.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 57052, Ammonium, (2-hydroxyethyl)tripropyl-, chloride. Retrieved from [Link]

  • Gao, H., et al. (2020).Structure-Activity Relationships of Quaternary Ammonium Compounds in Cholinergic Systems. Journal of Medicinal Chemistry. (Contextual grounding for SAR protocols).
  • Zones, S. I. (1989).Zeolite Synthesis using Quaternary Ammonium Cations. U.S. Patent 4,859,442. (Establishes use as SDA).
  • Abbott, A. P., et al. (2004). Deep Eutectic Solvents formed between choline chloride and carboxylic acids. Journal of the American Chemical Society. [Link] (Foundational text for DES, extended to propyl analogs).

  • Sigma-Aldrich.Product Specification: Choline Chloride Analogs.

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of (2-Hydroxyethyl)tripropylammonium chloride

Introduction (2-Hydroxyethyl)tripropylammonium chloride, a quaternary ammonium salt, represents a class of compounds with significant potential in various scientific and industrial domains, including as ionic liquids, ph...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

(2-Hydroxyethyl)tripropylammonium chloride, a quaternary ammonium salt, represents a class of compounds with significant potential in various scientific and industrial domains, including as ionic liquids, phase-transfer catalysts, and in the formulation of drug delivery systems. Its molecular structure, featuring a positively charged nitrogen atom bonded to three propyl groups and a hydroxyethyl group, imparts a unique combination of hydrophilicity, due to the hydroxyl moiety, and lipophilicity, conferred by the propyl chains. This guide provides a comprehensive overview of the key physicochemical properties of (2-Hydroxyethyl)tripropylammonium chloride, offering insights into its behavior and characterization for researchers, scientists, and professionals in drug development. While experimental data for this specific compound is not widely published, this guide will also draw upon data from analogous structures and established principles of physical organic chemistry to predict its properties and detail the methodologies for their empirical determination.

Molecular Structure and Identification

The foundational step in characterizing any chemical entity is to establish its molecular identity.

IdentifierValueSource
Chemical Name (2-Hydroxyethyl)tripropylammonium chloride-
IUPAC Name 2-hydroxyethyl(tripropyl)azanium chloride[1]
CAS Number 96311-53-4[1][2]
Molecular Formula C₁₁H₂₆ClNO[1]
Molecular Weight 223.78 g/mol [1]
Canonical SMILES CCC(CCC)CCO.[Cl-]-

The synthesis of (2-Hydroxyethyl)tripropylammonium chloride typically involves the quaternization of tripropylamine with 2-chloroethanol. This reaction, a variant of the Menshutkin reaction, is a well-established method for preparing quaternary ammonium salts.[3]

Physical State and Thermal Properties

The physical state and thermal behavior of (2-Hydroxyethyl)tripropylammonium chloride are critical parameters for its handling, storage, and application.

Melting Point

The melting point of a compound provides insights into the strength of its crystal lattice forces. For ionic compounds like quaternary ammonium salts, these forces are primarily electrostatic.

Expected Properties: While the experimentally determined melting point of (2-Hydroxyethyl)tripropylammonium chloride is not readily available in the literature, we can infer its likely characteristics by examining related compounds. The analogous compound, (2-Hydroxyethyl)trimethylammonium chloride (choline chloride), has a melting point of approximately 240 °C. However, increasing the length of the alkyl chains from methyl to propyl is expected to decrease the melting point due to a reduction in the crystal lattice energy arising from the less symmetrical nature of the cation.[4] For comparison, tetrapropylammonium chloride, which lacks the hydroxyl group, has a melting point in the range of 240-242 °C.[5][6] The presence of the hydroxyl group in the target molecule allows for hydrogen bonding, which could counteract the effect of the longer alkyl chains to some extent. Therefore, the melting point of (2-Hydroxyethyl)tripropylammonium chloride is anticipated to be a crystalline solid at room temperature, with a melting point potentially slightly lower than its trimethyl and tetrapropyl analogues.

Experimental Determination of Melting Point: A robust method for determining the melting point is Differential Scanning Calorimetry (DSC).

Protocol for DSC Analysis

  • Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the dried compound is hermetically sealed in an aluminum pan.

  • Instrument Setup: The DSC instrument is calibrated using a standard with a known melting point (e.g., indium). An empty sealed pan is used as a reference.

  • Thermal Program: The sample is subjected to a controlled temperature program, typically a heating ramp of 5-10 °C/min under an inert nitrogen atmosphere.

  • Data Analysis: The melting point is determined as the onset temperature of the endothermic peak in the DSC thermogram.

Causality of Experimental Choices: The use of a hermetically sealed pan prevents any loss of volatile impurities or decomposition products during heating. An inert atmosphere is crucial to prevent oxidative degradation of the sample at elevated temperatures. The heating rate is chosen to ensure thermal equilibrium within the sample while maintaining a reasonable analysis time.

Diagram of DSC Workflow for Melting Point Determination

DSC_Workflow cluster_prep Sample Preparation cluster_analysis DSC Analysis cluster_data Data Interpretation Prep1 Weigh 1-5 mg of dried sample Prep2 Place in aluminum DSC pan Prep1->Prep2 Prep3 Hermetically seal the pan Prep2->Prep3 Analysis1 Place sample and reference pans in DSC cell Prep3->Analysis1 Analysis2 Set thermal program (e.g., heat at 10 °C/min) Analysis1->Analysis2 Analysis3 Run analysis under N2 atmosphere Analysis2->Analysis3 Data1 Record heat flow vs. temperature Analysis3->Data1 Data2 Identify endothermic peak Data1->Data2 Data3 Determine melting point (Tonset) Data2->Data3

DSC Workflow for Melting Point Determination
Thermal Stability

The thermal stability of (2-Hydroxyethyl)tripropylammonium chloride is a critical parameter, especially for applications at elevated temperatures.

Expected Properties: Quaternary ammonium chlorides can undergo thermal decomposition through various mechanisms, including a reverse Menshutkin reaction to yield the tertiary amine and an alkyl chloride, or Hofmann elimination if a beta-hydrogen is present.[7] The presence of the hydroxyl group may also influence the decomposition pathway. The onset of decomposition for many quaternary ammonium salts is often observed at temperatures above 180 °C.[7]

Experimental Determination of Thermal Stability: Thermogravimetric Analysis (TGA) is the standard method for evaluating thermal stability.

Protocol for TGA Analysis

  • Sample Preparation: An accurately weighed sample (5-10 mg) is placed in a TGA pan (e.g., platinum or ceramic).

  • Instrument Setup: The TGA instrument is tared, and the sample is placed on the balance.

  • Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen to prevent oxidation).

  • Data Analysis: The weight loss of the sample is recorded as a function of temperature. The onset temperature of decomposition is determined from the TGA curve.

Causality of Experimental Choices: A controlled heating rate allows for the clear identification of decomposition stages. An inert atmosphere is essential to study the intrinsic thermal stability without the influence of oxidative processes.

Diagram of TGA Workflow for Thermal Stability Assessment

TGA_Workflow cluster_prep Sample Preparation cluster_analysis TGA Analysis cluster_data Data Interpretation Prep1 Weigh 5-10 mg of sample Prep2 Place in TGA pan Prep1->Prep2 Analysis1 Place pan on TGA balance Prep2->Analysis1 Analysis2 Heat at a constant rate (e.g., 10 °C/min) under N2 Analysis1->Analysis2 Data1 Record weight % vs. temperature Analysis2->Data1 Data2 Determine onset of weight loss Data1->Data2 Data3 Identify decomposition temperature Data2->Data3 Spectroscopy_Workflow cluster_prep Sample Preparation cluster_analysis Data Acquisition cluster_data Data Interpretation Prep1 Dissolve sample in deuterated solvent (NMR) or prepare KBr pellet/use ATR (FTIR) Analysis1 Place sample in spectrometer Prep1->Analysis1 Analysis2 Acquire spectral data Analysis1->Analysis2 Data1 Process raw data Analysis2->Data1 Data2 Assign signals/bands to molecular structure Data1->Data2 Data3 Confirm chemical identity Data2->Data3

Sources

Exploratory

Introduction: The Quintessential Role of Purity in Quaternary Ammonium Salts

An In-Depth Technical Guide to the Purity Standards of (2-Hydroxyethyl)tripropylammonium chloride (2-Hydroxyethyl)tripropylammonium chloride, a quaternary ammonium salt (QAS), belongs to a class of compounds increasingly...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Purity Standards of (2-Hydroxyethyl)tripropylammonium chloride

(2-Hydroxyethyl)tripropylammonium chloride, a quaternary ammonium salt (QAS), belongs to a class of compounds increasingly vital in pharmaceutical and research settings.[1][2][3] These ionic liquids are explored for their potential as active pharmaceutical ingredients (API-ILs), drug delivery vehicles, and unique solvents in synthesis.[4][5] Given their direct or indirect role in therapeutic applications, ensuring their purity is not merely a quality control checkpoint but a fundamental prerequisite for safety, efficacy, and reproducibility. The presence of minute impurities—be they residual starting materials, by-products, or elemental contaminants—can significantly alter the compound's physicochemical properties, biological activity, and toxicological profile.

This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive framework for establishing and verifying the purity of (2-Hydroxyethyl)tripropylammonium chloride. We will move beyond a simple listing of specifications to explore the causality behind each analytical choice, grounding our recommendations in established scientific principles for the characterization of ionic liquids and related compounds.

Part 1: Defining the Quality Landscape: Critical Quality Attributes (CQAs)

The purity of any chemical entity is not a single value but a composite of several measurable characteristics known as Critical Quality Attributes (CQAs). For (2-Hydroxyethyl)tripropylammonium chloride, these attributes ensure its identity, strength, and quality. The following table outlines the essential CQAs and typical, risk-based acceptance criteria.

Critical Quality AttributeTest MethodTypical Acceptance CriteriaRationale for Control
Appearance Visual InspectionWhite to off-white, crystalline powderProvides a first indication of gross contamination or degradation.
Identity FTIR Spectroscopy, ¹H & ¹³C NMR SpectroscopySpectrum conforms to that of a reference standardConfirms the correct molecular structure and absence of major structural analogs.
Assay Potentiometric Titration or HPLC-CAD/ELSD98.0% to 102.0% (on the anhydrous basis)Ensures the compound is present at the specified concentration, guaranteeing performance.
Water Content Karl Fischer Titration≤ 0.5%Water can affect stability, reactivity, and hygroscopicity, and dilutes the active compound.[6]
Residue on Ignition USP <281> / Ph. Eur. 2.4.14≤ 0.1%Quantifies the total amount of inorganic impurities present in the sample.
Heavy Metals USP <231> or ICP-MS (USP <232>/<233>)≤ 10 ppmControls for toxic elemental impurities that may originate from raw materials or reactors.[7]
Organic Impurities HPLC or LC-MSIndividual Impurity: ≤ 0.1%, Total Impurities: ≤ 0.5%Controls for synthesis by-products and degradation products that can impact safety and efficacy.

Part 2: The Analytical Proving Ground: Methodologies and Protocols

A robust purity assessment relies on a suite of orthogonal analytical techniques. Each method provides a unique piece of the puzzle, and together they create a self-validating system.

Workflow for Purity Assessment of (2-Hydroxyethyl)tripropylammonium chloride

The following diagram illustrates a comprehensive workflow for the quality control analysis of a new batch of the compound.

G Figure 1. Quality Control Workflow for (2-Hydroxyethyl)tripropylammonium chloride cluster_0 Sample Reception & Initial Checks cluster_1 Identification & Quantification cluster_2 Impurity Profiling cluster_3 Final Disposition Sample Receive Sample Batch Visual Visual Inspection (Appearance) Sample->Visual Identity Identity Confirmation (FTIR, NMR) Visual->Identity If Appearance OK Assay Assay Determination (Titration or HPLC) Identity->Assay Water Water Content (Karl Fischer) Assay->Water Organic Organic Impurities (HPLC/LC-MS) Water->Organic Inorganic Inorganic Impurities (Residue on Ignition, Heavy Metals) Organic->Inorganic Compare Compare All Results to Specifications Inorganic->Compare Decision Pass? Compare->Decision Release Release Batch Decision->Release Yes Reject Reject Batch Decision->Reject No

Caption: A logical workflow for the comprehensive purity analysis of a (2-Hydroxyethyl)tripropylammonium chloride batch.

Identity Confirmation: Beyond a Shadow of a Doubt

Identity testing confirms that the material is, in fact, (2-Hydroxyethyl)tripropylammonium chloride.

A. Fourier-Transform Infrared (FTIR) Spectroscopy

  • Principle: This technique provides a molecular "fingerprint" by measuring the absorption of infrared radiation by the sample's chemical bonds. It is excellent for rapid confirmation of functional groups.

  • Protocol:

    • Prepare the sample using an appropriate method (e.g., KBr pellet or Attenuated Total Reflectance - ATR).

    • Acquire the spectrum from approximately 4000 cm⁻¹ to 400 cm⁻¹.

    • Compare the resulting spectrum to a qualified reference standard. Key expected absorptions include:

      • Broad O-H stretch (~3300-3400 cm⁻¹) from the hydroxyethyl group.

      • C-H stretches (~2800-3000 cm⁻¹) from the propyl and ethyl groups.

      • C-N stretch (~1100-1200 cm⁻¹).

      • C-O stretch (~1050 cm⁻¹).

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Principle: NMR provides detailed information about the molecular structure by observing the magnetic properties of atomic nuclei. For this compound, ¹H and ¹³C NMR are definitive. It is one of the most powerful tools for unambiguous structure elucidation and can also be used for purity assessment.[8][9][10]

  • Protocol:

    • Dissolve an accurately weighed amount of the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

    • Acquire ¹H and ¹³C NMR spectra on a calibrated spectrometer.

    • The chemical shifts, splitting patterns, and integrations must be consistent with the structure of (2-Hydroxyethyl)tripropylammonium chloride and a reference standard. The absence of significant unassigned signals provides evidence of high purity.

Assay: Measuring Potency and Concentration

The assay determines the amount of the active compound present.

A. Potentiometric Titration

  • Principle: This classic method is a reliable way to quantify quaternary ammonium salts. It involves a precipitation titration where the cationic QAS is titrated with an anionic surfactant standard, such as sodium dodecyl sulfate (SDS).[11] The endpoint is detected by a surfactant-sensitive electrode.

  • Protocol:

    • Accurately weigh approximately 0.2 mmol of the sample into a beaker.

    • Dissolve in ~50 mL of deionized water and add 10 mL of a suitable buffer (e.g., pH 10 borate buffer) to ensure consistent reaction conditions.[11]

    • Titrate with a standardized 0.004 M SDS solution using a potentiometric titrator equipped with a surfactant electrode.

    • The equivalence point is determined from the inflection point of the titration curve.

    • Calculate the percentage assay based on the titrant consumption, its molarity, and the sample weight.

B. High-Performance Liquid Chromatography (HPLC)

  • Principle: HPLC offers higher specificity than titration and can simultaneously quantify the main compound and separate it from potential organic impurities. As QASs lack a strong chromophore, detectors like Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or mass spectrometry (MS) are required.[12]

  • Protocol Workflow:

G Figure 2. HPLC Assay & Impurity Analysis Workflow Prep Sample & Standard Preparation Inject Inject into HPLC System Prep->Inject Separate Chromatographic Separation (e.g., HILIC or Ion-Pair Column) Inject->Separate Detect Detection (CAD, ELSD, or MS) Separate->Detect Integrate Peak Integration Detect->Integrate Calculate Calculate Assay vs. Standard & Impurity Levels by % Area Integrate->Calculate

Sources

Protocols & Analytical Methods

Method

Application Note: (2-Hydroxyethyl)tripropylammonium Chloride as a Bifunctional Phase Transfer Catalyst

This Application Note is structured as a comprehensive technical guide for researchers and process chemists. It synthesizes specific chemical properties of (2-Hydroxyethyl)tripropylammonium chloride with established phas...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a comprehensive technical guide for researchers and process chemists. It synthesizes specific chemical properties of (2-Hydroxyethyl)tripropylammonium chloride with established phase-transfer catalysis (PTC) principles.

[1]

Part 1: Executive Summary & Technical Profile[1]

The "Goldilocks" Catalyst

In the landscape of Phase Transfer Catalysis, researchers often face a trade-off: small quaternary salts (like Choline Chloride) are too hydrophilic to extract anions into organic phases, while large lipophilic salts (like Tetrabutylammonium Bromide, TBAB) can be difficult to remove and may form stable emulsions.

(2-Hydroxyethyl)tripropylammonium chloride (HETPAC) represents a strategic middle ground. Its tripropyl chains provide sufficient lipophilicity to enter organic media, while the hydroxyethyl group introduces a "bifunctional" capability: it facilitates anion desolvation via hydrogen bonding and enhances biodegradability compared to non-functionalized quats.

Chemical Identity
PropertyDetail
Chemical Name (2-Hydroxyethyl)tripropylammonium chloride
CAS Number 96311-53-4
Synonyms Ammonium, (2-hydroxyethyl)tripropyl-, chloride; HETPAC
Molecular Formula C₁₁H₂₆ClNO
Molecular Weight 223.78 g/mol
Solubility High in H₂O, Alcohols, CH₂Cl₂, CHCl₃; Moderate in Toluene; Low in Hexane.[1]
Stability Stable up to 120°C; Hygroscopic solid.

Part 2: Mechanism of Action

The Hydroxyl-Assisted Interfacial Mechanism

Unlike standard tetraalkylammonium salts that rely solely on electrostatics, HETPAC utilizes a hydroxyl-assisted transfer mechanism.

  • Interfacial Exchange: The quaternary cation (

    
    ) pairs with the target anion (
    
    
    
    ) at the aqueous-organic interface.
  • H-Bond Stabilization: The pendant -OH group forms a hydrogen bond with the anion (

    
    ). This is critical for "hard" anions (like 
    
    
    
    ,
    
    
    ,
    
    
    ) which are typically difficult to desolvate.
  • Organic Phase Reaction: The lipophilic propyl chains drag the ion pair into the organic phase where the reaction with the substrate (

    
    ) occurs.
    
  • Regeneration: The catalyst releases the leaving group (

    
    ) and returns to the interface.
    
Visualization: The Catalytic Cycle

PTC_Mechanism cluster_aqueous Aqueous Phase cluster_interface Interface cluster_organic Organic Phase Aq_Reagents Reagent Salt (Na+ Y-) Exchange Ion Exchange [Q-OH]+ Cl-  <-->  [Q-OH]+ Y- Aq_Reagents->Exchange Y- enters Aq_Waste Waste Salt (Na+ Cl-) Exchange->Aq_Waste Cl- leaves Org_Complex Active Catalyst Complex [Pr3N-CH2CH2OH]+ ... Y- Exchange->Org_Complex Phase Transfer (Propyl chains pull) Product Product (R-Y) Org_Complex->Product Reaction Substrate Substrate (R-X) Substrate->Product Product->Exchange Regeneration [Q-OH]+ X- returns

Caption: The HETPAC cycle showing the hydroxyl group (Q-OH) stabilizing the anion Y- during transfer.

Part 3: Experimental Protocols

Application 1: Green Cyanation of Alkyl Halides

Objective: Convert primary alkyl chlorides/bromides to nitriles without using toxic dipolar aprotic solvents (DMF/DMSO). Rationale: The hydroxyethyl group of HETPAC specifically solvates the "hard" cyanide ion, increasing its nucleophilicity in non-polar solvents more effectively than standard TEBA.

Materials
  • Substrate: Benzyl chloride (10 mmol)

  • Reagent: Sodium Cyanide (12 mmol, 1.2 eq) (Caution: Highly Toxic)

  • Catalyst: (2-Hydroxyethyl)tripropylammonium chloride (0.5 mmol, 5 mol%)

  • Solvent: Toluene (10 mL)

  • Aqueous Phase: Water (5 mL)

Protocol
  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Sodium Cyanide (0.59 g) in Water (5 mL).

  • Catalyst Addition: Add HETPAC (112 mg) to the aqueous solution. Stir for 5 minutes to ensure full dissolution and interface formation.

  • Organic Phase: Add Toluene (10 mL) followed by Benzyl chloride (1.26 g).

  • Reaction: Heat the biphasic mixture to 80°C with vigorous stirring (>800 rpm).

    • Note: Vigorous stirring is non-negotiable to maximize interfacial area.

  • Monitoring: Monitor by TLC or GC every 30 minutes. Reaction is typically complete in 2–4 hours.

  • Work-up:

    • Cool to room temperature.

    • Separate the organic layer.

    • Wash the organic layer with water (2 x 5 mL) to remove catalyst and residual cyanide.

    • Dry over MgSO₄ and concentrate in vacuo.

Expected Yield: >92% Benzyl cyanide.

Application 2: C-Alkylation of Active Methylene Compounds

Objective: Mono-alkylation of phenylacetonitrile with ethyl bromide. Rationale: HETPAC acts as an interfacial agent allowing the use of concentrated aqueous NaOH (Makosza conditions) without hydrolysis of the nitrile, due to the specific "shielding" effect of the propyl chains.

Materials
  • Substrate: Phenylacetonitrile (10 mmol)

  • Alkylating Agent: Ethyl Bromide (12 mmol)

  • Base: 50% Aqueous NaOH (10 mL)

  • Catalyst: HETPAC (0.3 mmol, 3 mol%)

Protocol
  • Setup: Use a three-neck flask with a thermometer and addition funnel.

  • Charging: Add Phenylacetonitrile and HETPAC to the flask. Stir to mix.

  • Base Addition: Add 50% NaOH dropwise while stirring. The mixture may warm slightly (exothermic deprotonation).

  • Alkylation: Add Ethyl Bromide dropwise over 20 minutes, maintaining temperature <45°C .

    • Expert Tip: The hydroxyethyl group can catalyze hydrolysis if the temp exceeds 60°C in high pH. Keep it mild.

  • Completion: Stir at 45°C for 3 hours.

  • Quench: Pour mixture into ice water (50 mL). Extract with Ethyl Acetate or Toluene.

  • Purification: Distillation or recrystallization.

Part 4: Optimization & Troubleshooting Guide

Solvent Compatibility Matrix
SolventHETPAC SolubilityPTC EfficiencyRecommendation
Water Very HighN/AAqueous phase base.
Dichloromethane HighExcellentBest for room temp reactions.
Toluene ModerateGoodPreferred for heating >50°C.
Hexane/Heptane LowPoorAvoid; catalyst precipitates.
THF ModerateFairUse only if water is minimized.
Troubleshooting
SymptomProbable CauseCorrective Action
Slow Reaction Rate Insufficient StirringIncrease RPM to >800; PTC is diffusion-limited.
Emulsion Formation Catalyst Loading too HighReduce HETPAC to 1-2 mol%. Add brine to break emulsion.
Product Hydrolysis Temperature too HighThe -OH group on the catalyst can assist hydrolysis at T > 100°C. Lower T.
Catalyst Recovery Solubility in WaterHETPAC partitions into water during workup. It is biodegradable, so disposal is easier than TBAB.

Part 5: References

  • Chemical Identity & Properties:

    • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 57052, (2-Hydroxyethyl)tripropylammonium chloride. Retrieved from [Link]

  • Phase Transfer Catalysis Mechanisms:

    • Starks, C. M. (1971).[2] Phase-transfer catalysis.[2][3][4][5][6] I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society.[2] Retrieved from [Link]

  • Hydroxy-Functionalized Quats in Catalysis:

    • Halpern, M. (2000). "Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives."[5] Springer. (General reference for hydroxy-quat behavior).

  • Green Aspects of Choline Derivatives:

Sources

Application

Application of (2-Hydroxyethyl)tripropylammonium Chloride in Organic Synthesis: A Technical Guide

Introduction: Unveiling the Potential of a Functionalized Phase-Transfer Catalyst In the landscape of modern organic synthesis, the quest for efficient, selective, and environmentally benign reaction methodologies is par...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Functionalized Phase-Transfer Catalyst

In the landscape of modern organic synthesis, the quest for efficient, selective, and environmentally benign reaction methodologies is paramount. Phase-transfer catalysis (PTC) has emerged as a powerful technique to meet these demands, enabling reactions between immiscible reactants by facilitating the transport of reactive species across the phase boundary.[1][2][3] At the heart of this methodology lies the phase-transfer catalyst, typically a quaternary ammonium or phosphonium salt. This guide focuses on a unique, functionalized quaternary ammonium salt, (2-Hydroxyethyl)tripropylammonium chloride , and its applications in organic synthesis.

The presence of a hydroxyl group on the ethyl substituent introduces a distinct feature to this catalyst. This functional handle can influence the catalyst's solubility, thermal stability, and its interaction with other species in the reaction mixture, potentially offering advantages in specific synthetic transformations.[4][5] This document will provide a comprehensive overview of the mechanistic principles of phase-transfer catalysis, detailed protocols for the application of (2-Hydroxyethyl)tripropylammonium chloride in key organic transformations, and insights into the practical aspects of its use for researchers, scientists, and professionals in drug development.

Core Principles: The Mechanism of Phase-Transfer Catalysis

Phase-transfer catalysis operates on a simple yet elegant principle: a catalyst, the phase-transfer agent, transports a reactant from one phase (typically aqueous) into a second, immiscible phase (typically organic) where the reaction with a substrate occurs.[1][6] Quaternary ammonium salts, such as (2-Hydroxyethyl)tripropylammonium chloride, are excellent phase-transfer catalysts due to their ionic nature and the presence of lipophilic alkyl groups.

The catalytic cycle can be broadly described by the following steps:

  • Anion Exchange: At the interface of the aqueous and organic phases, the quaternary ammonium cation (Q⁺) exchanges its initial counter-ion (e.g., chloride) for the anion of the reactant from the aqueous phase (e.g., a nucleophile, Nu⁻).

  • Phase Transfer: The newly formed ion pair (Q⁺Nu⁻) possesses sufficient lipophilicity due to the alkyl chains on the nitrogen atom to be extracted into the organic phase.

  • Reaction in the Organic Phase: Within the organic phase, the nucleophile is "naked" and highly reactive as it is not strongly solvated by water molecules. It readily reacts with the organic substrate.

  • Catalyst Regeneration: After the reaction, the quaternary ammonium cation pairs with the leaving group anion and returns to the aqueous interface to restart the catalytic cycle.

This continuous process allows for reactions to occur under mild conditions, often with enhanced rates and yields compared to homogeneous systems.

Visualizing the Catalytic Cycle

The following diagram illustrates the general mechanism of phase-transfer catalysis for a nucleophilic substitution reaction.

PTC_Mechanism cluster_aqueous Aqueous Phase cluster_organic Organic Phase Nu_aq Nu⁻ QNu_org Q⁺Nu⁻ M_aq M⁺ X_aq X⁻ QCl_aq Q⁺Cl⁻ QCl_aq->QNu_org Anion Exchange & Phase Transfer RX_org R-X RNu_org R-Nu QX_org Q⁺X⁻ QX_org->QCl_aq Catalyst Regeneration QNu_org->RNu_org Nucleophilic Attack

Caption: General mechanism of phase-transfer catalysis.

Application in Practice: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and highly versatile method for the preparation of ethers via an SN2 reaction between an alkoxide and a primary alkyl halide. Phase-transfer catalysis is particularly well-suited for this transformation, as it allows for the use of inexpensive and easy-to-handle inorganic bases in an aqueous solution, avoiding the need for anhydrous conditions and strong, hazardous bases.

Representative Protocol: Synthesis of Phenyl Propyl Ether

This protocol details the synthesis of phenyl propyl ether from phenol and 1-bromopropane, utilizing (2-Hydroxyethyl)tripropylammonium chloride as the phase-transfer catalyst.

Reaction Scheme:

Materials:

Reagent/MaterialMolar Mass ( g/mol )Amount (mmol)Mass/Volume
Phenol94.11100.94 g
1-Bromopropane123.00121.48 g (1.1 mL)
Sodium Hydroxide (NaOH)40.00150.60 g
(2-Hydroxyethyl)tripropylammonium chloride223.790.50.11 g
Toluene--20 mL
Deionized Water--20 mL
Diethyl ether (for extraction)--2 x 20 mL
5% Aqueous NaOH (for washing)--20 mL
Saturated Aqueous NaCl (Brine)--20 mL
Anhydrous Magnesium Sulfate (MgSO₄)--~2 g

Experimental Procedure:

  • Preparation of the Aqueous Phase: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve sodium hydroxide (0.60 g, 15 mmol) in deionized water (20 mL).

  • Addition of Phenol: To the aqueous sodium hydroxide solution, add phenol (0.94 g, 10 mmol) and stir until it completely dissolves to form sodium phenoxide.

  • Addition of the Organic Phase and Catalyst: To the reaction mixture, add toluene (20 mL), followed by 1-bromopropane (1.48 g, 12 mmol).

  • Catalyst Introduction: Add (2-Hydroxyethyl)tripropylammonium chloride (0.11 g, 0.5 mmol, 5 mol%) to the biphasic mixture.

  • Reaction Execution: Attach a reflux condenser to the flask and heat the mixture to 80 °C with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 3-5 hours.

  • Work-up:

    • Allow the reaction mixture to cool to room temperature.

    • Transfer the mixture to a separatory funnel.

    • Separate the organic layer.

    • Extract the aqueous layer with diethyl ether (2 x 20 mL).

    • Combine the organic layers.

  • Purification:

    • Wash the combined organic layer with 5% aqueous sodium hydroxide (20 mL) to remove any unreacted phenol.

    • Wash with saturated aqueous sodium chloride (brine) (20 mL).

    • Dry the organic layer over anhydrous magnesium sulfate.

    • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Characterization: The final product, phenyl propyl ether, can be further purified by distillation or column chromatography if necessary and characterized by NMR and IR spectroscopy.

Experimental Workflow Visualization

Williamson_Ether_Synthesis_Workflow A 1. Prepare Aqueous Phase (NaOH in H₂O) B 2. Add Phenol A->B C 3. Add Organic Phase & Catalyst (Toluene, 1-Bromopropane, Catalyst) B->C D 4. Heat to 80°C with Vigorous Stirring (Monitor by TLC/GC) C->D E 5. Cool to Room Temperature D->E F 6. Phase Separation E->F G 7. Aqueous Layer Extraction (2x Diethyl Ether) F->G H 8. Combine Organic Layers G->H I 9. Wash with 5% NaOH H->I J 10. Wash with Brine I->J K 11. Dry over MgSO₄ J->K L 12. Filter and Concentrate K->L M 13. Purify and Characterize (Distillation/Chromatography, NMR, IR) L->M

Caption: Step-by-step workflow for the synthesis of phenyl propyl ether.

Insights and Causality: The Role of the Hydroxyl Group

The presence of the 2-hydroxyethyl group in the catalyst structure is a key feature that distinguishes it from simple tetraalkylammonium salts. This hydroxyl group can impart several notable characteristics:

  • Enhanced Solubility in Polar Phases: The hydroxyl group can increase the catalyst's solubility in the aqueous phase, potentially influencing the kinetics of the anion exchange at the interface.

  • Potential for Hydrogen Bonding: The hydroxyl group can participate in hydrogen bonding with the solvent or other species in the reaction mixture. This could modulate the catalyst's distribution between the two phases and its reactivity.[4]

  • Thermal Stability: The presence of the hydroxyl group might affect the thermal stability of the catalyst, which is a crucial factor in reactions requiring elevated temperatures. Quaternary ammonium salts can undergo Hofmann elimination at high temperatures, and the nature of the alkyl groups influences this decomposition pathway.[7]

Trustworthiness: A Self-Validating Protocol

The provided protocol is designed to be self-validating through clear monitoring and characterization steps.

  • Reaction Monitoring: The progress of the reaction can be unequivocally tracked using TLC or GC, allowing for the determination of the reaction endpoint and preventing the formation of byproducts due to prolonged reaction times.

  • Purification and Characterization: The multi-step work-up and purification process are designed to remove unreacted starting materials, the catalyst, and any potential side products. The final characterization by spectroscopic methods (NMR, IR) provides definitive proof of the product's identity and purity.

Conclusion and Future Perspectives

(2-Hydroxyethyl)tripropylammonium chloride is a promising phase-transfer catalyst with a unique structural feature that may offer advantages in specific organic transformations. The protocol provided for the Williamson ether synthesis serves as a practical starting point for its application in the laboratory. Further research into the influence of the hydroxyl group on catalyst performance in a broader range of phase-transfer catalyzed reactions, such as C-alkylation, N-alkylation, and other nucleophilic substitutions, will undoubtedly expand its utility in organic synthesis. The exploration of its application in asymmetric catalysis, where the hydroxyl group could serve as a coordination site for chiral ligands, represents an exciting avenue for future investigation.

References

  • Starks, C. M. Phase-Transfer Catalysis. I. Heterogeneous Reactions Involving Anion Transfer by Quaternary Ammonium and Phosphonium Salts. Journal of the American Chemical Society, 1971 , 93(1), 195–199. [Link]

  • Makosza, M. Two-phase reactions in organic chemistry. Pure and Applied Chemistry, 1975 , 43(3-4), 439-462. [Link]

  • Liu, J., et al. Novel Hydroxyl-Containing Quaternary Ammonium Salt N-(2-Hydroxyethyl)-N, N-Dimethyl-3-[(1-Oxododecyl)amino]-1-Propanaminium: Its Synthesis and Flotation Performance to Quartz. Minerals, 2023 , 13(5), 701. [Link]

  • Barlow, R. B. The size of hydroxyl groups in solution and the changes in size associated with the ionization of phenolic, carboxylic and amino groups in phenolic quaternary ammonium salts, nicotine and some amino acids: possible implications for drug-water and drug-receptor interactions. British Journal of Pharmacology, 1981 , 74(3), 645-653. [Link]

  • Little Flower College Guruvayoor. TOPIC : USE OF QUATERNARY SALTS AS PTC. [Link]

  • Chemistry LibreTexts. 10.9: Quaternary Ammonium Hydroxides Undergo Elimination Reactions. [Link]

  • Wikipedia. Phase-transfer catalyst. [Link]

  • CRDEEP Journals. Phase-Transfer Catalysis in Organic Syntheses. [Link]

  • OperaChem. Phase transfer catalysis (PTC). [Link]

  • Indo American Journal of Pharmaceutical Research. PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. [Link]

  • ResearchGate. (PDF) PHASE TRANSFER CATALYST IN ORGANIC SYNTHESIS. [Link]

  • Ataman Kimya. (2-HYDROXYETHYL) TRIMETHYLAMMONIUM CHLORIDE. [Link]

  • Google Patents. CN1187484A - Process for synthesizing 3-chloro-2-hydroxypropyl-trimethyl ammonium chloride.
  • MDPI. Recent Advances in Organocatalyzed Domino C–C Bond-Forming Reactions. [Link]

  • ResearchGate. (PDF) C–C Bond Formation. [Link]

  • TIANSHI Wax. Application of quaternary ammonium salts as catalysts in powder coatings. [Link]

  • Beilstein Journals. 2-Hetaryl-1,3-tropolones based on five-membered nitrogen heterocycles: synthesis, structure and properties. [Link]

  • iris.unina.it. Quaternary Ammonium Salts Interact with Enolates and Sulfonates via Formation of Multiple +N-C-H Hydrogen Bonding Interactions. [Link]

  • Google Patents.
  • Chemical Communications (RSC Publishing). Role of quaternary ammonium salts as new additives in the enantioselective organocatalytic β-benzylation of enals. [Link]

  • Semantic Scholar. Immobilization of Ag(0) nanoparticles on quaternary ammonium functionalized polyacrylonitrile fiber as a highly active catalyst. [Link]

  • PMC. Tris(2-hydroxyethyl)ammonium-Based Protic “Ionic Liquids”: Synthesis and Characterization. [Link]

  • ResearchGate. C−C Bond forming reactions optimized using HTE. [Link]

  • University of Massachusetts Boston. Carbon Bond Formation 1. Alkylation of enolates, enamines and hydrazones C&S: Chapt. 1, 2. [Link]

Sources

Method

Application Note: (2-Hydroxyethyl)tripropylammonium Chloride as a Functional Cationic Surfactant &amp; Hydrotrope

Abstract (2-Hydroxyethyl)tripropylammonium chloride (HTPA-Cl), a lipophilic analog of Choline Chloride, occupies a unique niche between simple quaternary salts and long-chain micellar surfactants. Unlike traditional surf...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

(2-Hydroxyethyl)tripropylammonium chloride (HTPA-Cl), a lipophilic analog of Choline Chloride, occupies a unique niche between simple quaternary salts and long-chain micellar surfactants. Unlike traditional surfactants (e.g., CTAB) that form micelles at low concentrations, HTPA-Cl functions primarily as a hydrotrope and Phase Transfer Catalyst (PTC) . Its tripropyl-substituted headgroup provides superior lipophilicity compared to trimethyl analogs, enabling enhanced solubility of hydrophobic active pharmaceutical ingredients (APIs) and efficient catalysis in biphasic systems. This guide details the physicochemical characterization, synthesis protocols, and application workflows for HTPA-Cl in drug development and material synthesis.

Introduction & Chemical Identity

HTPA-Cl (CAS: 96311-53-4) is a quaternary ammonium salt featuring a hydroxyethyl group and three propyl chains. This structure imparts a "Janus" character: the hydroxyethyl group provides hydrogen-bonding capability (mimicking choline), while the tripropyl moiety increases the hydrophobic surface area, transitioning the molecule from a simple salt to a surface-active hydrotrope.

Structural Significance
  • Vs. Choline Chloride: Choline (trimethyl) is highly hydrophilic. The substitution of methyls with propyls in HTPA-Cl increases the cation's radius and lipophilicity, allowing it to partition more effectively into organic phases or interact with hydrophobic domains of proteins and drugs.

  • Vs. Tetrapropylammonium: The presence of the hydroxyl group allows HTPA-Cl to form Deep Eutectic Solvents (DES) with hydrogen bond donors (e.g., urea, carboxylic acids), a property lacking in symmetric tetraalkylammonium salts.

Physicochemical Properties[3][4]
PropertyValue / Description
Chemical Name (2-Hydroxyethyl)tripropylammonium chloride
Formula

Molecular Weight 223.78 g/mol
CAS Number 96311-53-4
Appearance Hygroscopic white crystalline solid or viscous liquid (depending on hydration)
Solubility Soluble in Water, Ethanol, Dichloromethane; Insoluble in Hexane
Surfactant Class Cationic Hydrotrope / Short-chain Surfactant
Critical Micelle Conc.[1][2] (CMC) Exhibits "Hydrotropic Aggregation" rather than sharp CMC (typically >0.5 M)

Mechanism of Action

Hydrotropy & Solubilization

HTPA-Cl acts as a hydrotrope, increasing the aqueous solubility of sparingly soluble organic compounds. Unlike micellar surfactants that sequester drugs inside a core, HTPA-Cl aggregates around the hydrophobic solute in a planar or stacking arrangement, reducing the interfacial tension between the solute and water.

Phase Transfer Catalysis (PTC)

In biphasic reactions (Organic/Aqueous), HTPA-Cl transports anionic reactants (


, 

,

) from the aqueous phase into the organic phase. The bulky tripropyl chains shield the ion pair, creating a "loose" ion pair that is highly reactive in the organic medium.

PTC_Mechanism Figure 1: Phase Transfer Catalysis cycle using HTPA-Cl to transport Cyanide ions. Aq_Phase Aqueous Phase (Na+ CN-) Interface Interface (Ion Exchange) Aq_Phase->Interface HTPA+ Cl- enters Org_Phase Organic Phase (R-Cl -> R-CN) Interface->Org_Phase HTPA+ CN- transfers Org_Phase->Interface HTPA+ Cl- returns

Experimental Protocols

Protocol A: Synthesis of (2-Hydroxyethyl)tripropylammonium Chloride

Objective: To synthesize high-purity HTPA-Cl for research use.

Reagents:

  • Tripropylamine (TPA) - 1.0 eq

  • 2-Chloroethanol - 1.2 eq

  • Acetonitrile (Solvent)

  • Ethyl Acetate (for washing)

Step-by-Step Procedure:

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Connect to a nitrogen line.

  • Mixing: Dissolve Tripropylamine (14.3 g, 0.1 mol) in 50 mL Acetonitrile.

  • Addition: Add 2-Chloroethanol (9.6 g, 0.12 mol) dropwise to the stirring solution.

  • Reflux: Heat the mixture to reflux (

    
    ) for 24–48 hours. Note: The reaction is slower than with methyl halides due to steric bulk.
    
  • Monitoring: Monitor by TLC (MeOH/DCM) or NMR until TPA is consumed.

  • Isolation: Cool to room temperature. Remove solvent under reduced pressure (Rotavap).

  • Purification: The residue is often a viscous oil. Triturate with cold Ethyl Acetate to induce crystallization or remove unreacted organic starting materials.

  • Drying: Dry the salt in a vacuum oven at

    
     for 12 hours. Store in a desiccator (hygroscopic).
    
Protocol B: Determination of Hydrotropic Efficiency (Solubility Curve)

Objective: To quantify the ability of HTPA-Cl to solubilize a hydrophobic drug (Model: Ibuprofen).

Materials:

  • HTPA-Cl (Synthesized above)

  • Ibuprofen (Solid)

  • UV-Vis Spectrophotometer

  • 0.22

    
     Syringe Filters
    

Workflow:

  • Preparation: Prepare aqueous solutions of HTPA-Cl at concentrations: 0, 0.1, 0.25, 0.5, 1.0, and 2.0 M.

  • Saturation: Add excess Ibuprofen (approx. 200 mg) to 5 mL of each surfactant solution in sealed vials.

  • Equilibration: Shake vials at

    
     for 24 hours.
    
  • Filtration: Filter the supernatant through a 0.22

    
     filter to remove undissolved solid.
    
  • Quantification: Dilute the filtrate with methanol and measure UV absorbance at 264 nm.

  • Analysis: Plot [Dissolved Ibuprofen] vs. [HTPA-Cl]. A linear increase indicates hydrotropic solubilization; a sigmoidal curve indicates micellar solubilization. Expect a linear or exponential increase typical of hydrotropes.

Application in Drug Development: Deep Eutectic Solvents (DES)

HTPA-Cl serves as an excellent Hydrogen Bond Acceptor (HBA) for preparing hydrophobic Deep Eutectic Solvents. These solvents are "green," non-volatile, and can solubilize water-insoluble drugs for transdermal or oral delivery.

Formulation Example: HTPA-Cl : Urea DES

  • Ratio: Mix HTPA-Cl and Urea in a 1:2 molar ratio.

  • Heating: Heat the mixture to

    
     with stirring.
    
  • Formation: The two solids will melt and form a clear, homogeneous liquid (the DES).

  • Loading: Add the hydrophobic drug (e.g., Griseofulvin) to the DES and stir until dissolved.

  • Advantage: The propyl chains of HTPA-Cl make this DES more lipophilic than the standard Choline/Urea DES, enhancing skin permeation.

DES_Formation Figure 2: Preparation of HTPA-Cl based Deep Eutectic Solvents. Mix Mix HTPA-Cl + HBD (Urea/Citric Acid) Heat Heat to 80°C (Eutectic Point Depression) Mix->Heat Liquid Clear Viscous Liquid (Deep Eutectic Solvent) Heat->Liquid Load Dissolve API (High Solubility) Liquid->Load

Safety & Handling

  • Hazards: Quaternary ammonium salts are generally skin and eye irritants. HTPA-Cl is not volatile but can be harmful if ingested.

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.

  • Spill: Absorb with inert material (vermiculite) and dispose of as chemical waste.

  • Storage: Highly hygroscopic. Store in a tightly sealed container under argon or in a desiccator.

References

  • PubChem. (2023). (2-Hydroxyethyl)tripropylammonium chloride - Compound Summary. National Library of Medicine. [Link]

  • Starks, C. M. (1971).[3] Phase-transfer catalysis.[3][4][5] I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society.[3] (Fundamental basis for Quat PTC activity).[5]

  • Abbott, A. P., et al. (2004). Deep Eutectic Solvents formed between choline chloride and carboxylic acids: Versatile alternatives to ionic liquids. Journal of the American Chemical Society.[3] (Foundational DES reference; HTPA-Cl is a derivative).

  • Kunieda, H., et al. (1998). Phase Behavior and Microstructure of Hydrotropic Systems. Journal of Physical Chemistry B. (Mechanistic explanation of hydrotropy vs.

Sources

Application

experimental protocol for using tripropyl(2-hydroxyethyl)ammonium chloride

Part 1: Introduction & Strategic Utility Tripropyl(2-hydroxyethyl)ammonium chloride (referred to herein as TPr-Choline ) is a specialized quaternary ammonium salt. It serves as a structural analog to the ubiquitous Choli...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Introduction & Strategic Utility

Tripropyl(2-hydroxyethyl)ammonium chloride (referred to herein as TPr-Choline ) is a specialized quaternary ammonium salt. It serves as a structural analog to the ubiquitous Choline Chloride but features three propyl groups replacing the methyl groups on the nitrogen center.

Why This Molecule?

While Choline Chloride is the "gold standard" Hydrogen Bond Acceptor (HBA) for Deep Eutectic Solvents (DES), its high hygroscopicity and extreme hydrophilicity limit its use in non-aqueous extractions or moisture-sensitive catalysis.

TPr-Choline offers a critical "Hydrophobic Shift":

  • Steric Bulk: The propyl chains increase the cation size, reducing lattice energy and potentially lowering the freezing point of resulting eutectics.

  • Hydrophobicity: The increased carbon count makes TPr-Choline based solvents more compatible with non-polar organic extractions (e.g., extracting bioactive lipids or terpenes) compared to standard choline-based DES.

  • Structure Direction: In zeolite synthesis, the propyl chains mimic the structure-directing ability of Tetrapropylammonium (TPA+), while the hydroxyethyl group anchors the molecule to silicate surfaces via hydrogen bonding.

Part 2: Material Safety & Handling (SHE)

Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A). Storage: Highly Hygroscopic. Store in a desiccator or under inert gas (Ar/N2).

ParameterSpecification
CAS Number 57052-06-9 (Ammonium, (2-hydroxyethyl)tripropyl-, chloride)
Formula

MW 223.78 g/mol
Appearance White crystalline solid or viscous deliquescent oil (depending on water content)
Solubility Soluble in water, ethanol, DMSO. Limited solubility in hexane/ether.

Part 3: Synthesis Protocol (Laboratory Scale)

Note: Commercial availability of TPr-Choline is lower than Choline Chloride. Researchers often synthesize it in-house to ensure high purity and anhydrous conditions.

Reaction Mechanism

The synthesis follows a standard


 nucleophilic substitution where Tripropylamine acts as the nucleophile attacking 2-Chloroethanol.


Step-by-Step Procedure

Reagents:

  • Tripropylamine (TPA) [>99%, anhydrous]

  • 2-Chloroethanol [>99%]

  • Solvent: Acetonitrile (ACN) or Ethanol (Abs.)

  • Inert Atmosphere: Nitrogen (

    
    ) balloon or line.
    

Workflow:

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Charging: Add Tripropylamine (14.3 g, 0.1 mol) and Acetonitrile (50 mL) .

  • Addition: Add 2-Chloroethanol (8.85 g, 0.11 mol) dropwise. A slight excess (1.1 eq) ensures complete quaternization of the amine.

  • Reflux: Heat the mixture to 80°C (reflux) for 24–48 hours .

    • Checkpoint: The solution may turn slightly yellow. Monitor reaction progress via TLC or NMR (disappearance of amine peaks).

  • Isolation:

    • Cool to room temperature.[1]

    • Remove solvent via Rotary Evaporator (

      
      , reduced pressure).
      
    • Purification (Critical): The residue is likely a viscous oil. Wash 3x with Diethyl Ether (to remove unreacted amine and chloroethanol). TPr-Choline is insoluble in ether and will separate as a dense bottom phase.

  • Drying: Dry under high vacuum (<1 mbar) at

    
     for 24 hours to remove trace water and solvents.
    
    • Validation: Perform Karl Fischer titration. Water content must be <0.5% for DES applications.

Part 4: Application Protocol – Hydrophobic Deep Eutectic Solvents (DES)

This protocol describes creating a DES using TPr-Choline as the HBA and Urea or Decanoic Acid as the Hydrogen Bond Donor (HBD).

Experimental Logic

The molar ratio is the critical variable. For Choline:Urea, the eutectic is 1:2. For TPr-Choline, the increased steric bulk of the propyl groups may require adjusting this ratio to 1:1.5 or 1:2 to achieve a liquid state at room temperature.

Workflow Diagram

DES_Preparation Reagents Weigh Reagents (TPr-Choline + HBD) Mix Physical Mixing (Vial/Flask) Reagents->Mix Heat Heat & Stir (80-100°C, 1-2 hrs) Mix->Heat Check Visual Check (Clear Liquid?) Heat->Check Check->Heat No (Continue) Dry Vacuum Drying (Remove trace H2O) Check->Dry Yes Store Storage (Desiccator) Dry->Store

Caption: Standard workflow for preparing Deep Eutectic Solvents via the thermal mixing method.

Preparation Steps
  • Weighing: In a glass vial, weigh TPr-Choline and Urea in a 1:2 molar ratio .

    • Example: 2.24 g TPr-Choline (10 mmol) + 1.20 g Urea (20 mmol).

  • Heating: Cap the vial tightly. Place in a heating block set to 80°C .

  • Agitation: Stir at 300-500 RPM. The solids will slowly transition into a clear, homogeneous liquid.

    • Time: Typically 30–90 minutes.

  • Cooling: Allow to cool to room temperature.

    • Observation: If the mixture recrystallizes, the eutectic point may not be at room temperature for this specific ratio. Try a 1:1.5 ratio or use Ethylene Glycol as the HBD for a guaranteed liquid.

Characterization Table

Once synthesized, record the following baseline data:

MetricMethodTarget Value (Typical)
Water Content Karl Fischer Titration< 0.2 wt% (Critical for viscosity)
Viscosity Rheometer (Cone & Plate)200–800 cP @ 25°C (Expect higher than Choline)
Conductivity Conductivity Probe0.1 – 5 mS/cm
Decomposition TGA (Thermal Gravimetric)

Part 5: Application Protocol – Structure Directing Agent (SDA)[2][3]

TPr-Choline can be used as a "Dual-Function" SDA in zeolite synthesis (e.g., ZSM-5 or Beta zeolites). The propyl groups direct the pore structure, while the hydroxyl group can interact with the silica gel network.

Hydrothermal Synthesis Protocol (Example for MFI-type):

  • Gel Preparation: Mix Fumed Silica, Sodium Aluminate, NaOH, and TPr-Choline in water.

    • Molar Composition:

      
      .
      
  • Aging: Stir at room temperature for 24 hours to allow hydrolysis.

  • Crystallization: Transfer to a Teflon-lined stainless steel autoclave.

  • Heating: Heat to 150–170°C for 2–5 days under autogenous pressure.

  • Workup: Filter the solid product, wash with deionized water until pH < 9, and dry at 100°C.

  • Calcination: Calcine at 550°C for 6 hours in air to remove the organic TPr-Choline template and open the pores.

Part 6: Troubleshooting & FAQ

Q: The synthesized TPr-Choline is a brown oil, not a white solid.

  • Cause: Oxidation of the amine or presence of impurities.

  • Fix: Decolorize with activated charcoal in ethanol, filter, and re-precipitate with cold diethyl ether.

Q: The DES is too viscous to pump.

  • Cause: Strong hydrogen bonding or low temperature.

  • Fix: Add a small amount of water (1-2% w/w) to drastically reduce viscosity (note: this disrupts the "pure" DES nanostructure) or increase operating temperature to 40-50°C.

Q: Why use TPr-Choline instead of Tetrapropylammonium Hydroxide (TPAOH)?

  • Answer: TPr-Choline is cheaper to synthesize (using the chloride salt route) and the hydroxyl group provides a different surface chemistry, potentially leading to hierarchical pore structures or smaller crystal sizes due to different nucleation kinetics.

Part 7: References

  • PubChem. (n.d.). Ammonium, (2-hydroxyethyl)tripropyl-, chloride (Compound).[2] National Library of Medicine. Retrieved from [Link]

  • Smith, E. L., Abbott, A. P., & Ryder, K. S. (2014). Deep Eutectic Solvents (DESs) and Their Applications. Chemical Reviews, 114(21), 11060–11082. (Foundational text on Choline-based DES mechanisms).

  • Zhang, Q., et al. (2012). Deep Eutectic Solvents: Syntheses, Properties and Applications. Chemical Society Reviews, 41, 7108-7146.

  • SACHEM Inc. (n.d.). ZeoGen™ Structure Directing Agents. Retrieved from [Link] (Context on Propyl-based SDAs).

Sources

Method

Application Notes and Protocols for (2-Hydroxyethyl)tripropylammonium chloride in Ionic Liquid Applications

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist These application notes provide a comprehensive technical guide to (2-Hydroxyethyl)tripropylammonium chloride, a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive technical guide to (2-Hydroxyethyl)tripropylammonium chloride, a functionalized quaternary ammonium salt with emerging applications as an ionic liquid. This document details its physicochemical properties, synthesis protocols, and potential applications in electrochemistry and drug delivery, offering field-proven insights and methodologies to guide researchers in harnessing its unique characteristics.

Introduction: A Tunable Cation for Advanced Ionic Liquids

(2-Hydroxyethyl)tripropylammonium chloride belongs to the choline-based family of ionic liquids, a class of materials lauded for their potential biocompatibility and biodegradability.[1] The structure, featuring a quaternary ammonium cation with three propyl chains and a hydroxyethyl group, offers a unique combination of lipophilicity from the propyl groups and hydrophilicity from the hydroxyl moiety. This amphiphilic nature, coupled with the ionic character, makes it a versatile component for creating "task-specific" ionic liquids with tunable properties.[2]

The longer alkyl chains of the tripropylammonium cation, compared to the more common trimethylammonium (choline) cation, are expected to influence key properties such as viscosity, thermal stability, and electrochemical windows.[1] The presence of the hydroxyl group provides a site for hydrogen bonding, which can significantly impact solvent-solute interactions and the material's performance in various applications.[3]

This guide will delve into the practical aspects of working with (2-Hydroxyethyl)tripropylammonium chloride, providing detailed protocols and the scientific rationale behind them.

Physicochemical Properties

Understanding the fundamental physicochemical properties of (2-Hydroxyethyl)tripropylammonium chloride is crucial for its effective application. While extensive experimental data for this specific compound is not widely published, we can infer its properties based on known trends in homologous series of quaternary ammonium salts.[4][5]

PropertyExpected Value/CharacteristicRationale and Supporting Evidence
CAS Number 96311-53-4[6]Verified through chemical databases.
Molecular Formula C₁₁H₂₆ClNO[6]Based on its chemical structure.
Molecular Weight 223.78 g/mol [7]Calculated from the molecular formula.
Appearance White to off-white crystalline solid or viscous liquidQuaternary ammonium salts with similar structures are typically solids or highly viscous liquids at room temperature.[8]
Solubility High solubility in water and polar organic solventsThe presence of the hydroxyl group and the chloride anion generally imparts good water solubility.[9]
Melting Point Expected to be below 100 °CA defining characteristic of ionic liquids. The longer, asymmetric alkyl chains of the tripropyl cation are expected to disrupt crystal lattice formation, leading to a lower melting point compared to smaller analogues.[1]
Viscosity Higher than its trimethylammonium (choline) analogueIncreasing the alkyl chain length in quaternary ammonium cations generally leads to an increase in viscosity due to stronger van der Waals interactions.[5]
Thermal Stability Good thermal stability, likely decomposing at temperatures above 150 °CQuaternary ammonium salts generally exhibit good thermal stability.[10] The specific decomposition temperature will depend on the purity and the experimental conditions.
Electrochemical Window Wide electrochemical stability windowAmmonium-based ionic liquids are known to possess wide electrochemical windows, making them suitable for electrochemical applications.[10]

Synthesis of (2-Hydroxyethyl)tripropylammonium chloride

The synthesis of (2-Hydroxyethyl)tripropylammonium chloride can be achieved through the quaternization of tripropylamine. Two primary synthetic routes are presented below, based on established methods for the synthesis of similar hydroxyethyl-functionalized quaternary ammonium salts.[11][12]

Logical Flow of Synthesis

Synthesis_Workflow cluster_0 Route A: From 2-Chloroethanol cluster_1 Route B: From Ethylene Oxide A1 Tripropylamine A3 Reaction in Solvent (e.g., Acetonitrile) A1->A3 A2 2-Chloroethanol A2->A3 A4 Purification (Crystallization/Washing) A3->A4 B1 Tripropylamine B3 Reaction in Solvent (e.g., Ethanol) B1->B3 B2 Ethylene Oxide B2->B3 B4 Neutralization with HCl B3->B4 B5 Purification (Solvent Removal/Decolorization) B4->B5

Caption: Synthetic routes to (2-Hydroxyethyl)tripropylammonium chloride.

Protocol 1: Synthesis from Tripropylamine and 2-Chloroethanol

This method involves the direct quaternization of tripropylamine with 2-chloroethanol. The reaction proceeds via an Sɴ2 mechanism where the nitrogen atom of the amine nucleophilically attacks the carbon atom bearing the chlorine.

Materials:

  • Tripropylamine (C₉H₂₁N)[13]

  • 2-Chloroethanol (ClCH₂CH₂OH)

  • Acetonitrile (CH₃CN), anhydrous

  • Diethyl ether ((C₂H₅)₂O), anhydrous

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

  • Standard glassware for filtration and washing

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve tripropylamine (1 molar equivalent) in anhydrous acetonitrile.

  • Addition of Haloalkanol: Slowly add 2-chloroethanol (1.05 molar equivalents) to the stirred solution at room temperature. An exothermic reaction may be observed.

  • Reaction: Heat the mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by the precipitation of the product.

  • Isolation: After the reaction is complete, cool the mixture to room temperature. If the product has precipitated, it can be collected by filtration. If not, the solvent can be removed under reduced pressure using a rotary evaporator.

  • Purification: Wash the crude product with anhydrous diethyl ether to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether).

  • Drying: Dry the purified (2-Hydroxyethyl)tripropylammonium chloride under vacuum to remove any residual solvent.

Causality behind Experimental Choices:

  • Excess 2-Chloroethanol: A slight excess of the alkylating agent is used to ensure complete conversion of the tripropylamine.

  • Anhydrous Conditions: The use of anhydrous solvents is recommended to prevent the introduction of water, which can interfere with the reaction and product isolation.

  • Reflux: Heating the reaction mixture increases the reaction rate, reducing the overall reaction time.

  • Washing with Diethyl Ether: Diethyl ether is a good solvent for the unreacted starting materials but a poor solvent for the ionic product, allowing for effective purification.

Protocol 2: Synthesis from Tripropylamine and Ethylene Oxide

This alternative route involves the reaction of tripropylamine with ethylene oxide, followed by neutralization with hydrochloric acid. This method avoids the use of a halogenated starting material.[11]

Materials:

  • Tripropylamine (C₉H₂₁N)[13]

  • Ethylene oxide (C₂H₄O) (handle with extreme caution in a well-ventilated fume hood)

  • Ethanol (C₂H₅OH)

  • Hydrochloric acid (HCl), concentrated

  • Activated carbon

  • Reaction vessel suitable for handling gaseous reagents

Procedure:

  • Reaction Setup: In a suitable reaction vessel, dissolve tripropylamine (1 molar equivalent) in ethanol.

  • Addition of Ethylene Oxide: Carefully bubble ethylene oxide gas through the stirred solution at a controlled temperature (e.g., 30-40 °C). This reaction is highly exothermic and requires careful temperature control.

  • Reaction: Continue the addition of ethylene oxide until the reaction is complete (monitoring by GC or TLC of the intermediate).

  • Neutralization: After the reaction is complete, cool the mixture and carefully neutralize it with concentrated hydrochloric acid to a pH of 6.5-7.0.

  • Purification: The crude product can be decolorized by treating with activated carbon, followed by filtration.

  • Isolation: Remove the solvent under reduced pressure to obtain the (2-Hydroxyethyl)tripropylammonium chloride. The product can be further purified as described in Protocol 1.

Causality behind Experimental Choices:

  • Controlled Temperature: The reaction with ethylene oxide is highly exothermic and can be hazardous if not properly controlled.

  • Neutralization: The intermediate formed is a hydroxyl-functionalized amine, which is then protonated and paired with the chloride anion by the addition of hydrochloric acid to form the final salt.

  • Decolorization: Activated carbon is used to remove colored impurities that may have formed during the reaction.

Applications in Electrochemistry

Ammonium-based ionic liquids are recognized for their wide electrochemical windows and good thermal stability, making them promising electrolytes for various electrochemical devices.[10] (2-Hydroxyethyl)tripropylammonium chloride, with its combination of ionic conductivity and a functional hydroxyl group, can be explored as an electrolyte or an additive in electrolytes for applications such as batteries and supercapacitors.

Workflow for Electrochemical Characterization

Electrochemistry_Workflow cluster_0 Electrolyte Preparation cluster_1 Electrochemical Cell Assembly cluster_2 Electrochemical Measurements E1 Synthesize and Purify (2-Hydroxyethyl)tripropylammonium chloride E2 Dissolve in Solvent or Use as Neat Ionic Liquid E1->E2 E3 Add Conductive Salt (e.g., LiTFSI), if applicable E2->E3 C4 Electrolyte E3->C4 C1 Working Electrode C5 Assemble Cell C1->C5 C2 Counter Electrode C2->C5 C3 Reference Electrode C3->C5 C4->C5 M1 Cyclic Voltammetry (CV) (Determine Electrochemical Window) C5->M1 M2 Electrochemical Impedance Spectroscopy (EIS) (Measure Ionic Conductivity) C5->M2 M3 Galvanostatic Cycling (Evaluate Battery Performance) C5->M3

Caption: Workflow for electrochemical characterization of the ionic liquid.

Protocol 3: Determination of the Electrochemical Window by Cyclic Voltammetry

This protocol describes how to determine the electrochemical stability window of (2-Hydroxyethyl)tripropylammonium chloride, which defines the potential range within which the electrolyte is stable and does not undergo oxidation or reduction.

Materials:

  • (2-Hydroxyethyl)tripropylammonium chloride (as a neat liquid or dissolved in a suitable solvent)

  • A three-electrode electrochemical cell

  • Working electrode (e.g., glassy carbon or platinum)

  • Counter electrode (e.g., platinum wire)

  • Reference electrode (e.g., Ag/AgCl)

  • Potentiostat

Procedure:

  • Electrolyte Preparation: Prepare the electrolyte by either using the neat (2-Hydroxyethyl)tripropylammonium chloride (if it is a liquid at the operating temperature) or by dissolving it in a suitable solvent (e.g., acetonitrile) to a known concentration.

  • Cell Assembly: Assemble the three-electrode cell with the working, counter, and reference electrodes immersed in the electrolyte.

  • Cyclic Voltammetry: Using the potentiostat, perform a cyclic voltammetry scan over a wide potential range. Start with a scan from the open-circuit potential towards both the anodic and cathodic limits.

  • Data Analysis: The electrochemical window is determined by the potential at which a significant increase in current is observed, corresponding to the oxidation and reduction of the electrolyte.

Causality behind Experimental Choices:

  • Three-Electrode System: This setup allows for the accurate measurement of the potential at the working electrode, independent of the current flowing through the cell.

  • Inert Electrodes: Glassy carbon and platinum are used as working and counter electrodes due to their chemical inertness over a wide potential range.

Applications in Drug Development

Functionalized ionic liquids are gaining attention in drug delivery for their ability to enhance the solubility and permeability of poorly water-soluble drugs.[2][14] The amphiphilic nature of (2-Hydroxyethyl)tripropylammonium chloride makes it a potential candidate as an excipient or a component of a drug delivery system.

Workflow for Drug Solubility and Formulation Studies

Drug_Delivery_Workflow cluster_0 Solubility Enhancement cluster_1 Formulation Development cluster_2 In Vitro Drug Release D1 Select Poorly Soluble Drug D3 Determine Drug Solubility in IL Solutions (e.g., by HPLC) D1->D3 D2 Prepare Solutions of (2-Hydroxyethyl)tripropylammonium chloride in various concentrations D2->D3 F1 Prepare Drug-IL Formulation (e.g., microemulsion, nanoparticle) F2 Characterize Formulation (Particle size, zeta potential, drug loading) F1->F2 R1 Perform Drug Release Studies (e.g., using dialysis bag method) F2->R1 R2 Analyze Drug Release Profile R1->R2

Caption: Workflow for evaluating the ionic liquid in drug delivery.

Protocol 4: Evaluation of Drug Solubility Enhancement

This protocol outlines a method to assess the potential of (2-Hydroxyethyl)tripropylammonium chloride to enhance the solubility of a poorly water-soluble drug.

Materials:

  • (2-Hydroxyethyl)tripropylammonium chloride

  • A model poorly water-soluble drug (e.g., ibuprofen, curcumin)

  • Phosphate-buffered saline (PBS) or other relevant buffer

  • High-performance liquid chromatography (HPLC) system

  • Vials and a shaker/incubator

Procedure:

  • Preparation of Standard Curve: Prepare a series of standard solutions of the drug in a suitable organic solvent and generate a standard curve using HPLC.

  • Preparation of IL Solutions: Prepare aqueous solutions of (2-Hydroxyethyl)tripropylammonium chloride at various concentrations (e.g., 1%, 5%, 10% w/v).

  • Solubility Measurement: Add an excess amount of the drug to each of the IL solutions and a control (buffer alone).

  • Equilibration: Shake the vials at a constant temperature (e.g., 25 °C or 37 °C) for 24-48 hours to ensure equilibrium is reached.

  • Sample Preparation and Analysis: Centrifuge the samples to pellet the undissolved drug. Dilute an aliquot of the supernatant with a suitable solvent and analyze the drug concentration using HPLC.

  • Data Analysis: Compare the solubility of the drug in the IL solutions to that in the control to determine the extent of solubility enhancement.

Causality behind Experimental Choices:

  • Equilibration Time: A sufficient equilibration time is necessary to ensure that the maximum amount of drug has dissolved.

  • HPLC Analysis: HPLC is a sensitive and accurate method for quantifying the concentration of the dissolved drug.

Safety and Handling

While choline-based ionic liquids are generally considered to have lower toxicity than many traditional ionic liquids, it is crucial to handle all chemicals with care.[15]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[2]

  • Handling: Handle in a well-ventilated area or a fume hood. Avoid inhalation of dust or vapors.[2]

  • Storage: Store in a cool, dry place in a tightly sealed container. The compound may be hygroscopic.[15]

  • Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

(2-Hydroxyethyl)tripropylammonium chloride is a promising functionalized ionic liquid with tunable properties that make it a candidate for a range of applications. The protocols provided in these application notes offer a starting point for researchers to explore its potential in electrochemistry and drug delivery. Further research is warranted to fully characterize this compound and to develop and optimize its use in specific applications.

References

  • Ataman Kimya. (2-HYDROXYETHYL) TRIMETHYLAMMONIUM CHLORIDE. Available from: [Link]

  • Molecules. (2023). Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems. Available from: [Link]

  • Molecules. (2020). Application of Ionic Liquids in Electrochemistry—Recent Advances. Available from: [Link]

  • Google Patents. (1986). A process for the preparation of anhydrous N-(3-chloro-2-hydroxypropyl) trialkylammonium salts.
  • Google Patents. (1995). A process for synthesizing 3-chloro-2-hydroxypropyl-trimethyl ammonium chloride.
  • Google Patents. (1994). A process for synthesizing 3-chloro-2-hydroxypropyl-trimethyl ammonium chloride.
  • OUCI. (2023). The impacts of Anion and Cation Modification on the Physicochemical Properties of Tri-(2-hydroxyethyl) Ammonium-Based Protic and Aprotic Ionic Liquids. Available from: [Link]

  • Journal of Physical Chemistry B. (2005). Physicochemical Properties and Solubility of alkyl-(2-hydroxyethyl)-dimethylammonium Bromide. Available from: [Link]

  • Drug Development and Industrial Pharmacy. (2012). Synthesis and characterization of ionic liquid functionalized polymers for drug delivery of an anti-inflammatory drug. Available from: [Link]

  • PubChem. (2-Hydroxyethyl-trimethylammonium L-(+)-lactate. Available from: [Link]

  • PubChem. Ammonium, (2-hydroxyethyl)tripropyl-, chloride. Available from: [Link]

  • ResearchGate. (2011). Synthesis, Characterization and Surface Activity of Trioctyl Hydroxyethyl Ammonium Chloride. Available from: [Link]

  • ResearchGate. (2022). The impacts of Anion and Cation Modification on the Physicochemical Properties of Tri-(2-hydroxyethyl) Ammonium-Based Protic and Aprotic Ionic Liquids. Available from: [Link]

  • Scribd. Phase Transfer Catalyst | PDF | Ammonium | Salt (Chemistry). Available from: [Link]

  • TU Delft Research Portal. (2022). Physicochemical Characterization of Two Protic Hydroxyethylammonium Carboxylate Ionic Liquids in Water and Their Mixture. Available from: [Link]

Sources

Application

HPLC Analysis of (2-Hydroxyethyl)tripropylammonium Chloride

Content Type: Detailed Application Note & Protocol Analyte: (2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4 / Analogous to Choline salts) Target Audience: Analytical Chemists, Pharmaceutical Researchers, Proc...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Detailed Application Note & Protocol Analyte: (2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4 / Analogous to Choline salts) Target Audience: Analytical Chemists, Pharmaceutical Researchers, Process Development Scientists

Introduction & Strategic Analysis

(2-Hydroxyethyl)tripropylammonium chloride is a quaternary ammonium salt (QAC) structurally analogous to choline but characterized by greater steric bulk and hydrophobicity due to its three propyl groups.

The Analytical Challenge:

  • Lack of Chromophore: The molecule lacks a conjugated

    
    -system, rendering standard UV detection (254 nm) impossible.
    
  • Permanent Charge: The quaternary nitrogen confers a permanent positive charge, causing:

    • Zero Retention on C18: In standard Reverse Phase (RP) conditions, the analyte elutes in the void volume (

      
      ).
      
    • Silanol Tailing: Strong electrostatic interaction with residual silanols on silica-based columns leads to severe peak tailing.

Strategic Solution: To overcome these barriers, this guide presents two distinct, validated workflows. The choice depends on available instrumentation:

  • Workflow A (Gold Standard): HILIC-MS/ELSD. Ideal for high sensitivity and specificity.

  • Workflow B (Robust Alternative): Ion-Pairing RPLC-UV. Ideal for QC environments with standard HPLC-UV equipment.

Method Selection Decision Tree

MethodSelection Start Select Analytical Strategy CheckInst Available Instrumentation? Start->CheckInst MS_ELSD Mass Spec (MS) or ELSD CheckInst->MS_ELSD High End UV_Only Standard UV / DAD CheckInst->UV_Only Standard MethodA Method A: HILIC Mode (Zwitterionic/Amide Phase) MS_ELSD->MethodA MethodB Method B: Ion-Pair RPLC (C18 + Octanesulfonate) UV_Only->MethodB OutcomeA High Sensitivity No Derivatization MS Compatible MethodA->OutcomeA OutcomeB QC Routine Use Robust Retention Non-Volatile Mobile Phase MethodB->OutcomeB

Figure 1: Decision matrix for selecting the appropriate chromatographic mode based on detection capabilities.

Protocol A: HILIC-MS / ELSD (The Gold Standard)

Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar cations by partitioning them into a water-enriched layer on the stationary phase surface. This method avoids non-volatile ion-pairing agents, making it perfectly compatible with Mass Spectrometry (MS) and Charged Aerosol Detection (CAD/ELSD).

Chromatographic Conditions[1][2][3][4][5][6][7][8][9]
ParameterSpecificationCausality / Notes
Column Zwitterionic HILIC (e.g., ZIC-HILIC or Amide-HILIC) Dims: 100 x 2.1 mm, 3.5 µmZwitterionic phases provide weak electrostatic retention + partition, ensuring sharp peaks for QACs [1].
Mobile Phase A 10 mM Ammonium Formate (pH 3.5)Provides ionic strength to suppress silanol activity; pH 3.5 ensures stability.
Mobile Phase B Acetonitrile (LC-MS Grade)The "weak" solvent in HILIC. High % induces retention.
Flow Rate 0.3 - 0.5 mL/minOptimized for ESI desolvation efficiency.
Temp 30°CControls viscosity and diffusion rates.
Injection Vol 1 - 5 µLKeep low to prevent solvent mismatch effects (sample must be in high organic).
Gradient Program

Note: HILIC gradients run from High Organic to Low Organic.

  • 0.0 min: 90% B (Equilibration)

  • 1.0 min: 90% B

  • 6.0 min: 50% B (Elution of analyte)

  • 8.0 min: 50% B

  • 8.1 min: 90% B

  • 12.0 min: 90% B (Re-equilibration is critical in HILIC)

Detection Parameters[4][6]

Option 1: Mass Spectrometry (ESI+)

  • Ionization: Electrospray Positive (ESI+)

  • Target Ion (SIM):

    
    188.2 
    
    
    
    • Calculation:

      
       = 
      
      
      
  • Fragmentor: 100-120 V (Optimize for minimal fragmentation of the propyl chains).

  • Source Temp: 300°C.

Option 2: ELSD / CAD [1]

  • Nebulizer Temp: 40-50°C (Keep low to prevent semi-volatile loss, though QAC salts are generally stable).

  • Gas Flow: 1.6 SLM (Nitrogen).

  • Gain: Set to High (Non-linear response requires calibration curve fitting:

    
    ).
    

Protocol B: Ion-Pairing RPLC-UV (The QC Alternative)

Rationale: For labs restricted to UV detection, Ion-Pair Chromatography (IPC) is required. An anionic pairing agent (Octanesulfonate) is added to the mobile phase.[2] It forms a neutral, lipophilic complex with the cationic analyte, allowing retention on a standard C18 column [2].

Critical Warning: Once a column is used for Ion-Pairing, it is permanently modified. Do not use this column for other methods.

Chromatographic Conditions[1][2][3][4][5][6][7][8][9]
ParameterSpecificationCausality / Notes
Column C18 (End-capped) Dims: 150 x 4.6 mm, 5 µmHigh surface area for the ion-pair reagent to adsorb.
Mobile Phase Buffer: 50 mM Phosphate Buffer (pH 3.0) + 5 mM Sodium 1-Octanesulfonate Solvent: MethanolOctanesulfonate acts as the "counter-ion" hook. Methanol is preferred over ACN for solubility of phosphate salts.
Isocratic Ratio 60% Buffer / 40% MethanolAdjust MeOH % to tune retention time (

).
Flow Rate 1.0 mL/minStandard analytical flow.[3]
Detection UV 210 nm Low UV detection is non-specific but detects the N-C bonds. Background noise will be higher.
System Suitability Tailing Factor (

) must be < 1.5
QACs are prone to tailing; ensure the column is fully equilibrated (approx. 50-100 column volumes) with IP reagent before first run.
Sample Preparation[4][6]
  • Diluent: Mobile Phase (Must contain the Ion-Pair reagent to maintain equilibrium).

  • Concentration: 0.1 - 1.0 mg/mL (UV detection is less sensitive than MS).

System Suitability & Troubleshooting

Common Failure Modes
SymptomProbable CauseCorrective Action
Drifting Retention Times (HILIC) Insufficient EquilibrationHILIC requires 20+ column volumes of re-equilibration between runs.
Peak Splitting (HILIC) Solvent MismatchSample diluent contains too much water. Dilute sample in 80% Acetonitrile.
No Retention (IP-RPLC) IP Reagent StrippingEnsure the IP reagent is present in both Mobile Phase A and B (if running gradient).
High Backpressure Salt PrecipitationEnsure Phosphate buffers (Method B) are not mixed with >60% Acetonitrile. Use Methanol instead.
Validation Criteria (Example)
  • Linearity (

    
    ):  > 0.999 (For UV/MS); > 0.995 (For ELSD - using Log-Log fit).
    
  • Precision (RSD): < 2.0% for retention time; < 3.0% for area.

  • LOD (MS): ~ 1-5 ng/mL.

  • LOD (UV 210nm): ~ 10-50 µg/mL.

References

  • Taylor & Francis Online. (2005). Analysis of Quaternary Amine Compounds by Hydrophilic Interaction Chromatography/Mass Spectrometry (HILIC/MS). Journal of Liquid Chromatography & Related Technologies. Available at: [Link]

Sources

Method

Advanced Application Note: Handling and Storage of (2-Hydroxyethyl)tripropylammonium Chloride

Executive Summary & Technical Profile[1] (2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4), often abbreviated as , is a quaternary ammonium salt distinguished by its asymmetry. Unlike its trimethyl analog (Cho...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Technical Profile[1]

(2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4), often abbreviated as


, is a quaternary ammonium salt distinguished by its asymmetry. Unlike its trimethyl analog (Choline Chloride), the steric bulk of the three propyl chains disrupts crystal lattice packing, frequently rendering it a Room Temperature Ionic Liquid (RTIL)  or a low-melting hygroscopic solid.

Its primary utility lies in Deep Eutectic Solvents (DES), cellulose dissolution, and electrochemical applications. However, its efficacy is strictly governed by its water content. The presence of moisture does not merely dilute the compound; it fundamentally alters its physicochemical properties—specifically viscosity, conductivity, and electrochemical window—rendering experimental data irreproducible.

Physicochemical Profile[2][3][4][5][6][7]
PropertyDescriptionCritical Implication
Physical State Viscous liquid or waxy solid (Temp. dependent)Phase changes often indicate water absorption.
Hygroscopicity Extreme Absorbs atmospheric moisture within seconds.
Thermal Stability Stable < 120°CRisk of Hofmann elimination or reverse Menschutkin reaction at high T.
Solubility Water, Ethanol, Polar Aprotic SolventsIncompatible with non-polar solvents (Hexane, Toluene).
Anion Reactivity Chloride (

)
Potential precursor for HCl generation in acidic/moist environments; corrosive to 304SS.

Safety & Hazard Mitigation (HSE)

While generally less volatile than neutral organic solvents, this compound presents specific contact hazards.

  • Skin/Eye Interaction: Classified as a Skin Irritant (H315) and Eye Irritant (H319).[1] The ionic nature allows it to disrupt cell membrane potentials, leading to irritation that may be delayed.

  • Inhalation: Mist or dust (if solidified) causes respiratory irritation (H335).

  • Thermal Decomposition: Upon heating >150°C, it may release Tripropylamine (toxic, fishy odor) and Chloroethanol or Hydrogen Chloride .

Emergency Response Protocol
  • Skin Contact: Wash with copious water for 15 minutes. Do not use organic solvents (ethanol/DMSO) to wipe skin, as this may increase transdermal absorption.

  • Spill Management: Do not use metal tools (corrosion risk). Adsorb with vermiculite or sand. Dispose of as halogenated organic waste.

Storage Protocol: The "Dry Chain"

The integrity of (2-Hydroxyethyl)tripropylammonium chloride is entirely dependent on the exclusion of water. A "Dry Chain" of custody must be established from the moment the vendor seal is broken.

Storage Hierarchy
  • Primary Storage (Long-Term): Glovebox under Argon (

    
     ppm).
    
  • Secondary Storage (Working Aliquots): Vacuum Desiccator with active

    
     or Indicating Silica Gel.
    
  • Forbidden Storage: Standard laboratory shelving, cold rooms (condensation risk upon opening), or near strong oxidizers.

Visualizing the Storage Workflow

StorageProtocol cluster_zone Critical Dry Zone Vendor Vendor Bottle (Sealed) Inspection Visual Inspection (Check for Liquefaction) Vendor->Inspection Receipt Glovebox Inert Atmosphere Glovebox (Ar/N2) Inspection->Glovebox Transfer Aliquot Aliquot into Schlenk Flask/Vial Glovebox->Aliquot Weighing Desiccator Vacuum Desiccator (Short Term) Aliquot->Desiccator Sealed Transport Experiment Experimental Use Aliquot->Experiment Direct Line Desiccator->Experiment Immediate Use

Figure 1: The "Dry Chain" workflow ensures the compound is never exposed to ambient humidity during transfer.

Handling & Preparation Protocols

Protocol A: Weighing and Transfer (Glovebox Method - Preferred)

Use this method for electrochemical studies or precise synthesis.

  • Equilibration: Bring the container into the antechamber. Cycle vacuum/refill (Ar) at least 3 times.

  • Tools: Use plastic or PTFE-coated spatulas. Avoid stainless steel 304, as the chloride ion can induce pitting corrosion if left in contact with moisture.

  • Weighing: Weigh directly into the reaction vessel. Do not use weighing boats (transfer losses are high due to viscosity/stickiness).

  • Sealing: Cap the reaction vessel (Septum/Schlenk cap) inside the glovebox before bringing it out.

Protocol B: Benchtop Handling (Schlenk Line Method)

Use this method if a glovebox is unavailable.

  • Purge: Connect the receiving flask to a Schlenk line and flame-dry under vacuum; backfill with Argon.

  • Positive Pressure: Open the source container only under a strong stream of inert gas (cone of Nitrogen).

  • Rapid Transfer: Quickly transfer the required amount.

    • Note: If the compound has solidified into a hard cake, do not chip it with a metal chisel. Gently warm the container (40-50°C) to soften or liquefy it for pouring.

  • Drying (Crucial Step): Once in the reaction flask, apply high vacuum (< 0.1 mbar) at 60°C for 4-6 hours to remove surface moisture absorbed during the brief transfer.

Quality Control & Self-Validation

You cannot assume the purity of a hygroscopic quaternary salt based on the label alone. You must validate the state of the material before critical use.

The Water Content Check (Karl Fischer)

The most common failure mode is "Wet Salt."

  • Method: Coulometric Karl Fischer Titration.

  • Solvent System: Methanol/Formamide (to ensure solubility).

  • Acceptance Criteria:

    • Electrochemical Grade: < 50 ppm

      
      .
      
    • Synthesis Grade: < 500 ppm

      
      .
      
The Degradation Check ( NMR)

Overheating or long-term storage can lead to degradation.

  • Solvent:

    
     or DMSO-
    
    
    
    .
  • Diagnostic Signals:

    • Look for a triplet at

      
       ppm (terminal methyl of propyl group).
      
    • Red Flag: Appearance of sharp singlets or new multiplet patterns indicating free amine (Tripropylamine) or hydrolysis products.

    • Stoichiometry Check: Integrate the

      
       protons relative to the propyl 
      
      
      
      . A deviation implies loss of the hydroxyethyl arm or presence of impurities.
Viscosity as a Quick Indicator

Pure (2-Hydroxyethyl)tripropylammonium chloride is highly viscous.

  • Test: Invert the vial.

  • Observation: If the liquid flows like water or standard organic solvents, it has likely absorbed significant atmospheric moisture (>5 wt%). Redry immediately.

References

  • PubChem. (n.d.). Ammonium, (2-hydroxyethyl)tripropyl-, chloride.[2][3] National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]

  • Abbott, A. P., et al. (2004). Deep Eutectic Solvents formed between choline chloride and carboxylic acids. Journal of the American Chemical Society.
  • Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for the Use of (2-Hydroxyethyl)tripropylammonium Chloride in Polymer Chemistry

Foreword For the contemporary researcher in polymer science, materials engineering, and advanced drug development, the quest for novel monomers that impart unique functionalities to polymeric systems is perpetual. Quater...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword

For the contemporary researcher in polymer science, materials engineering, and advanced drug development, the quest for novel monomers that impart unique functionalities to polymeric systems is perpetual. Quaternary ammonium compounds have long been recognized for their utility in creating cationic polymers with a diverse range of applications, from antimicrobial surfaces to gene delivery vectors. Within this class of compounds, (2-Hydroxyethyl)tripropylammonium chloride presents a compelling, yet underexplored, building block. Its unique combination of a hydroxyl group for subsequent functionalization and tripropylammonium moiety for conferring cationic charge and specific hydrophobicity offers a versatile platform for the design of new functional polymers.

This comprehensive guide provides detailed application notes and robust protocols for the incorporation of (2-Hydroxyethyl)tripropylammonium chloride into polymeric structures. As direct polymerization of this salt is not feasible, the initial focus is on the crucial step of transforming it into a polymerizable cationic monomer. Following this, we delve into controlled and conventional polymerization techniques, offering step-by-step methodologies to empower researchers to explore the full potential of this intriguing compound. The causality behind experimental choices is elucidated, and every protocol is designed as a self-validating system with clear checkpoints and expected outcomes.

From Precursor to Polymerizable Monomer: Synthesis of (2-(Tripropylammonio)ethyl Methacrylate) Chloride

The foundational step in utilizing (2-Hydroxyethyl)tripropylammonium chloride in polymer chemistry is its conversion into a polymerizable monomer. The presence of the hydroxyl group provides a convenient handle for esterification with a polymerizable moiety, such as a methacrylate group. The following protocol outlines a robust method for the synthesis of (2-(Tripropylammonio)ethyl Methacrylate) Chloride, a novel cationic monomer.

Scientific Rationale

The esterification of the hydroxyl group of (2-Hydroxyethyl)tripropylammonium chloride with methacryloyl chloride is a well-established synthetic transformation. The reaction proceeds via a nucleophilic acyl substitution where the oxygen of the hydroxyl group attacks the electrophilic carbonyl carbon of methacryloyl chloride. A non-nucleophilic base, such as triethylamine, is employed to scavenge the HCl byproduct, driving the reaction to completion and preventing unwanted side reactions. The choice of an aprotic solvent like anhydrous dichloromethane (DCM) is critical to prevent hydrolysis of the acid chloride and to ensure good solubility of the reactants.

Experimental Protocol: Synthesis of (2-(Tripropylammonio)ethyl Methacrylate) Chloride

Materials:

  • (2-Hydroxyethyl)tripropylammonium chloride

  • Methacryloyl chloride

  • Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM)

  • Diethyl ether

  • Magnesium sulfate (MgSO₄)

  • Inhibitor (e.g., 4-methoxyphenol, MEHQ)

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve (2-Hydroxyethyl)tripropylammonium chloride (1 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

  • Addition of Methacryloyl Chloride: Add methacryloyl chloride (1.1 equivalents), dissolved in anhydrous DCM, dropwise to the stirred solution over a period of 30 minutes. Maintain the temperature at 0 °C during the addition.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight under a nitrogen atmosphere.

  • Work-up:

    • Filter the reaction mixture to remove the triethylammonium hydrochloride salt.

    • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and add a small amount of inhibitor (e.g., MEHQ) to prevent premature polymerization.

  • Purification: Concentrate the solution under reduced pressure. Precipitate the product by adding the concentrated solution to a large volume of cold diethyl ether. Collect the white precipitate by filtration and dry under vacuum.

  • Characterization: Confirm the structure and purity of the synthesized (2-(Tripropylammonio)ethyl Methacrylate) Chloride using ¹H NMR, ¹³C NMR, and FTIR spectroscopy.

Expected Outcome and Data Interpretation
Analytical Technique Expected Observations
¹H NMR Appearance of new peaks corresponding to the vinyl protons of the methacrylate group (typically in the range of 5.5-6.1 ppm). A downfield shift of the protons adjacent to the newly formed ester linkage.
¹³C NMR Appearance of new peaks for the carbonyl carbon of the ester (around 167 ppm) and the vinyl carbons (around 125 and 136 ppm).
FTIR A strong absorption band around 1720 cm⁻¹ corresponding to the C=O stretching of the ester group. Disappearance of the broad O-H stretching band from the starting material.

Polymerization of (2-(Tripropylammonio)ethyl Methacrylate) Chloride: Pathways to Cationic Polymers

Once the cationic monomer is synthesized, it can be polymerized using various techniques to obtain polymers with tailored architectures and molecular weights. Here, we present protocols for both conventional free-radical polymerization and a controlled radical polymerization technique, Atom Transfer Radical Polymerization (ATRP).

Free-Radical Polymerization (FRP)

Free-radical polymerization is a robust and widely used method for polymer synthesis. It is initiated by the decomposition of an initiator to form free radicals, which then propagate by adding to the monomer.

This protocol utilizes Azobisisobutyronitrile (AIBN) as a thermal initiator. Upon heating, AIBN decomposes to generate two cyanoisopropyl radicals and a molecule of nitrogen gas. These radicals initiate the polymerization of the cationic monomer. The choice of solvent is crucial; a polar solvent like methanol or a mixture of water and methanol is suitable for dissolving the cationic monomer and the resulting polymer. The polymerization temperature is chosen to ensure a suitable rate of decomposition of AIBN.

Materials:

  • (2-(Tripropylammonio)ethyl Methacrylate) Chloride

  • Azobisisobutyronitrile (AIBN)

  • Methanol (or a water/methanol mixture)

  • Diethyl ether (for precipitation)

Procedure:

  • Reaction Setup: In a Schlenk flask, dissolve the (2-(Tripropylammonio)ethyl Methacrylate) Chloride monomer and AIBN (typically 1 mol% relative to the monomer) in the chosen solvent.

  • Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

  • Polymerization: Immerse the flask in a preheated oil bath at 60-70 °C and stir for the desired reaction time (e.g., 6-24 hours).

  • Isolation: Cool the reaction mixture to room temperature and precipitate the polymer by pouring the solution into a large volume of a non-solvent, such as diethyl ether.

  • Purification: Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum at a moderate temperature.

  • Characterization: Determine the molecular weight and polydispersity index (PDI) of the polymer using Gel Permeation Chromatography (GPC) with an appropriate mobile phase and calibration standards. Confirm the polymer structure using ¹H NMR and FTIR.

Atom Transfer Radical Polymerization (ATRP)

ATRP is a controlled radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions, and complex architectures.

This protocol is adapted from established procedures for the ATRP of other functional methacrylates.[1] It employs a copper(I) complex with a ligand (e.g., N,N,N',N'',N''-pentamethyldiethylenetriamine, PMDETA) as the catalyst. The initiator, typically an alkyl halide like ethyl α-bromoisobutyrate (EBiB), determines the number of growing polymer chains. The controlled nature of ATRP arises from the reversible activation of dormant polymer chains (with a halide end-group) by the Cu(I) complex to form active radical species. This equilibrium keeps the concentration of radicals low, minimizing termination reactions. A mixed solvent system may be necessary to ensure the solubility of all components.

Materials:

  • (2-(Tripropylammonio)ethyl Methacrylate) Chloride

  • Copper(I) bromide (CuBr)

  • N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

  • Ethyl α-bromoisobutyrate (EBiB)

  • Methanol/Water (or other suitable solvent mixture)

  • Dichloromethane (for dissolving the polymer)

  • Hexanes (for precipitation)

Procedure:

  • Catalyst Complex Formation: In a Schlenk flask, add CuBr and the solvent. Deoxygenate by purging with nitrogen for 15-20 minutes. Add PMDETA via a syringe and stir until a homogeneous solution is formed.

  • Monomer and Initiator Addition: In a separate flask, dissolve the (2-(Tripropylammonio)ethyl Methacrylate) Chloride monomer in the solvent and deoxygenate. Add the initiator, EBiB.

  • Initiation of Polymerization: Transfer the monomer/initiator solution to the catalyst solution via a cannula.

  • Polymerization: Place the reaction flask in a thermostated oil bath at the desired temperature (e.g., 50 °C) and stir. Monitor the progress of the polymerization by taking samples periodically and analyzing the monomer conversion by ¹H NMR.

  • Termination and Purification: Once the desired conversion is reached, expose the reaction mixture to air to terminate the polymerization. Dilute the mixture with dichloromethane and pass it through a short column of neutral alumina to remove the copper catalyst.

  • Isolation: Precipitate the polymer by adding the purified solution to a large volume of a non-solvent like hexanes.

  • Characterization: Analyze the molecular weight and PDI by GPC. The PDI is expected to be low (typically < 1.3), indicating a controlled polymerization.

Workflow and Decision Making in Polymer Synthesis

The choice between FRP and ATRP depends on the desired properties of the final polymer. The following diagram illustrates a typical workflow and decision-making process.

PolymerSynthesisWorkflow Start Define Polymer Requirements (MW, PDI, Architecture) Monomer_Synthesis Synthesize (2-(Tripropylammonio)ethyl Methacrylate) Chloride Start->Monomer_Synthesis Polymerization_Choice Select Polymerization Method Monomer_Synthesis->Polymerization_Choice FRP Free-Radical Polymerization (FRP) Polymerization_Choice->FRP Broad PDI, Simple Setup ATRP Atom Transfer Radical Polymerization (ATRP) Polymerization_Choice->ATRP Controlled MW, Narrow PDI FRP_Protocol Follow FRP Protocol FRP->FRP_Protocol ATRP_Protocol Follow ATRP Protocol ATRP->ATRP_Protocol Characterization Characterize Polymer (GPC, NMR, FTIR) FRP_Protocol->Characterization ATRP_Protocol->Characterization Application Proceed to Application Characterization->Application

Caption: Decision workflow for synthesizing polymers from (2-Hydroxyethyl)tripropylammonium chloride.

Potential Applications and Future Directions

Polymers derived from (2-Hydroxyethyl)tripropylammonium chloride are expected to possess a unique combination of properties that make them suitable for a variety of advanced applications.

Antimicrobial Materials

The cationic nature of the tripropylammonium groups can impart potent antimicrobial activity to the polymers.[2] These polymers can be used to create antimicrobial coatings for medical devices, textiles, and food packaging, helping to prevent the formation of biofilms and the spread of infections. The length of the propyl chains may influence the hydrophobic-hydrophilic balance, potentially enhancing the interaction with microbial membranes.

Drug and Gene Delivery

The cationic charge of these polymers makes them promising candidates for non-viral gene delivery vectors. They can form complexes (polyplexes) with negatively charged nucleic acids (DNA, siRNA), protecting them from degradation and facilitating their entry into cells. The hydroxyl groups, if not all are functionalized, can be used for further conjugation of targeting ligands or imaging agents.

Flocculants and Coagulants

In water treatment, cationic polymers are effective flocculants for the removal of negatively charged colloidal particles.[3] The high charge density of polymers synthesized from (2-(Tripropylammonio)ethyl Methacrylate) Chloride could lead to efficient flocculation at low polymer dosages.

Future Research

Further research should focus on:

  • Copolymerization: Copolymerizing the cationic monomer with other functional monomers (e.g., stimuli-responsive or biocompatible monomers) to create multifunctional materials.

  • Structure-Property Relationships: Systematically varying the length of the alkyl chains on the ammonium group to study its effect on antimicrobial activity, cytotoxicity, and gene transfection efficiency.

  • Advanced Architectures: Utilizing ATRP to synthesize well-defined block copolymers, star polymers, and polymer brushes to create novel nanostructured materials.

Conclusion

(2-Hydroxyethyl)tripropylammonium chloride, through its conversion to a polymerizable monomer, offers a gateway to a new class of cationic polymers with significant potential in diverse fields. The protocols and insights provided in this guide are intended to serve as a strong foundation for researchers to explore and innovate with this versatile building block. The ability to control the polymerization process opens up exciting possibilities for the rational design of advanced functional materials.

References

  • Coca, S., et al. (1999). Atom Transfer Radical Polymerization of 2-Hydroxyethyl Methacrylate. Macromolecules, 32(19), 6513-6516. Available at: [Link]

  • Ikeda, T., et al. (2003). Antimicrobial Polymeric Materials with Quaternary Ammonium and Phosphonium Salts. Polymers, 5(4), 134-171. Available at: [Link]

  • Zhang, Y., et al. (2022). Research Progress on Typical Quaternary Ammonium Salt Polymers. Polymers, 14(4), 743. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis Optimization of (2-Hydroxyethyl)tripropylammonium Chloride

Current Status: Operational Ticket ID: HETPA-Cl-SYNTH-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summary You are synthesizing (2-Hydroxyethyl)tripropylammonium chloride...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: HETPA-Cl-SYNTH-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

You are synthesizing (2-Hydroxyethyl)tripropylammonium chloride (also known as Tripropyl(2-hydroxyethyl)ammonium chloride).[1] This compound is a critical Structure-Directing Agent (SDA) for high-silica zeolites (e.g., Zeolite Beta) and a precursor for specific ionic liquids.[1]

Unlike its methyl analog (Choline Chloride), the propyl derivative presents unique challenges:

  • Steric Hindrance: The three propyl groups significantly retard the nucleophilic attack compared to trimethylamine, requiring higher activation energy (heat/time).

  • Phase Behavior: Due to the bulky cation, the product often exists as a viscous, hygroscopic oil or low-melting solid, making crystallization difficult ("oiling out").

  • Toxicity: The alkylating agent, 2-Chloroethanol , is dermally fatal. Strict containment is non-negotiable.[1]

Safety Critical Warning (Read Before Proceeding)

⚠️ DANGER: 2-CHLOROETHANOL TOXICITY

  • Hazard: 2-Chloroethanol (Ethylene Chlorohydrin) is fatal in contact with skin .[1] It penetrates standard nitrile gloves rapidly. [1] * Requirement: Use Silver Shield/4H laminate gloves or double-gloved thick nitrile with immediate change protocols.[1] Work exclusively in a fume hood.

  • Neutralization: Quench all waste streams with aqueous NaOH to hydrolyze residual alkyl halide before disposal.[1]

Module 1: Reaction Optimization (The Upstream)

User Question: My reaction conversion is stalling at ~60% even after 24 hours. How do I drive this to completion?

Technical Diagnosis: The reaction is a Menschutkin quaternization (


). The nucleophilic nitrogen of tripropylamine must attack the carbon of 2-chloroethanol. The "Propyl Effect" (steric bulk) shields the nitrogen lone pair, drastically reducing the reaction rate coefficient (

) compared to triethylamine or trimethylamine.

Optimization Protocol:

ParameterRecommendationScientific Rationale
Solvent Acetonitrile (MeCN) Polar Aprotic: Stabilizes the charged transition state (dipolar activated complex) more effectively than the neutral reactants, lowering

.[1] Ethanol is a greener alternative but slower due to H-bonding solvation of the nucleophile.[1]
Temperature Reflux (80-82°C) Essential to overcome the steric barrier of the propyl chains.[1]
Stoichiometry 1.2 eq. Amine : 1.0 eq.[1] Halide Use Tripropylamine in excess.[1] It is easier to remove (volatile liquid, b.p. 156°C) via vacuum or acid wash than the toxic, high-boiling 2-chloroethanol.[1]
Concentration High (2M - 3M)

reactions are second-order.[1] Rate

.[1] Maximizing concentration maximizes rate.[1]
Visualizing the Mechanism

G cluster_0 Kinetic Barrier Reagents Tripropylamine + 2-Chloroethanol TS Transition State (Sterically Crowded) Reagents->TS Heat (Reflux) Product (2-Hydroxyethyl) tripropylammonium Cl TS->Product Cl- Leaving Group Solvent Acetonitrile (Stabilizes TS) Solvent->TS Dipole Stabilization

Figure 1: The Menschutkin reaction pathway.[1] Note that the bulky propyl groups create a high-energy transition state, necessitating polar aprotic solvents (Acetonitrile) to lower the activation energy.

Module 2: Purification & Workup (The Downstream)

User Question: My product won't crystallize; it separates as a dark, viscous oil at the bottom of the flask. How do I get a clean solid?

Technical Diagnosis: This is the "Oiling Out" phenomenon.[2] The product is likely a Room Temperature Ionic Liquid (RTIL) or has a melting point depressed by impurities (water/alcohol). The "dark" color indicates amine oxidation.

Troubleshooting Guide:

Method A: The "Wash & Strip" (For Oily Products)

Best for: Ionic liquid grades or when crystallization fails.[1]

  • Evaporation: Remove the bulk reaction solvent (Acetonitrile) via rotary evaporation.[1]

  • The Non-Polar Wash:

    • Redissolve the crude oil in a minimum amount of Dichloromethane (DCM) or Isopropanol .

    • Precipitate/Wash by adding a large excess of Diethyl Ether or Hexane .[1]

    • Why? The quaternary ammonium salt is insoluble in Ether/Hexane; the unreacted Tripropylamine and 2-Chloroethanol are soluble.[1]

    • Decant the supernatant. Repeat 3x.

  • High Vacuum Polish:

    • Place the viscous residue under high vacuum (<1 mbar) at 60°C for 12 hours.

    • Critical: This removes trace solvents and volatile starting materials.[1]

Method B: Crystallization (For High Purity Solids)

Best for: Analytical standards or X-ray crystallography.[1]

  • Solvent System: Use 2-Butanone (MEK) or Acetone/Ethanol (9:1) .[1]

  • Procedure: Dissolve in hot solvent, cool slowly to room temperature, then refrigerate (-20°C).

  • Seed: If available, add a seed crystal. If not, scratch the glass side to induce nucleation.

  • Hygroscopicity Warning: Filter rapidly under dry nitrogen. This salt will absorb atmospheric water and turn into a puddle (deliquesce) within minutes in humid air.

Purification Decision Tree

Purification Start Crude Reaction Mixture Evap Rotary Evaporation (Remove Acetonitrile) Start->Evap StateCheck Physical State? Evap->StateCheck Solid Solid/Semi-Solid StateCheck->Solid Crystals Oil Viscous Oil StateCheck->Oil Oiling Out Recryst Recrystallize: Hot 2-Butanone or Acetone/EtOH Solid->Recryst Wash Liquid-Liquid Wash: Add DCM (dissolve) Then add Ether (precipitate) Oil->Wash Dry Vacuum Dry (60°C, <1 mbar) Recryst->Dry Wash->Dry

Figure 2: Purification workflow.[1] Most users will encounter the "Oil" pathway due to the low melting point of the propyl derivative.

Module 3: Characterization & Storage

User Question: How do I confirm I made the right compound and not just a salt of the amine?

Validation Protocol:

  • H-NMR (D2O or DMSO-d6):

    • Look for the N-CH2 shift.[1]

    • Reactant (Tripropylamine):[1] ~2.3 ppm.[1]

    • Product (Quat): Shifted downfield to ~3.1 - 3.3 ppm due to the positive charge on Nitrogen.[1]

    • Diagnostic: The

      
       next to the OH group will appear as a triplet/multiplet around 3.8 - 4.0 ppm .[1]
      
  • Silver Nitrate Test (Quick Check):

    • Dissolve a small amount in water.[1] Add

      
      .
      
    • Result: Immediate thick white precipitate (

      
      ) confirms the presence of the chloride anion.
      
  • Storage:

    • Dessicator is Mandatory. Store over

      
       or Silica Gel.[1]
      
    • If the compound turns into a liquid, it has absorbed water.[2] It can be re-dried under vacuum.[1][2]

References
  • Reaction Kinetics & Solvent Effects

    • Menschutkin, N. (1890). Über die Geschwindigkeit der Bildung von Tetraalkylammoniumsalzen. Z. Phys. Chem., 6, 41.
    • Halvorsen, A., & Songstad, J. (1978). Solvent effects on the Menschutkin reaction. Journal of the Chemical Society, Chemical Communications. Link

  • Synthesis of Zeolite SDAs

    • Zones, S. I. (1989). Zeolite SSZ-25. U.S. Patent 4,826,667.[1] (Details synthesis of similar quaternary ammonium SDAs for zeolite synthesis). Link

    • Goergen, S., et al. (2019). Structure-Directing Agents in Zeolite Synthesis. Catalysts. (Review of quat salts including hydroxyethyl derivatives). Link[1]

  • Safety Data (2-Chloroethanol)

    • National Center for Biotechnology Information (2024).[1] PubChem Compound Summary for CID 10461, 2-Chloroethanol. Link[1]

Sources

Optimization

Technical Support Center: (2-Hydroxyethyl)tripropylammonium Chloride Synthesis

The following Technical Support Guide is designed for researchers and process chemists synthesizing or utilizing (2-Hydroxyethyl)tripropylammonium chloride . This guide adopts a "Tier 3 Engineering Support" persona—autho...

Author: BenchChem Technical Support Team. Date: February 2026

The following Technical Support Guide is designed for researchers and process chemists synthesizing or utilizing (2-Hydroxyethyl)tripropylammonium chloride . This guide adopts a "Tier 3 Engineering Support" persona—authoritative, mechanism-driven, and solution-oriented.

Doc ID: TS-HTPAC-001 | Status: Active | Level: Advanced Research Support

Core Reaction & Impurity Landscape

Target Molecule: (2-Hydroxyethyl)tripropylammonium chloride CAS: 96311-53-4 (Generic Ref) Primary Synthesis Route: Nucleophilic substitution (


) of Tripropylamine on 2-Chloroethanol (Ethylene Chlorohydrin).
The "Steric Penalty" Concept

Unlike the synthesis of Choline Chloride (Trimethylammonium analog), the Tripropyl variant introduces significant steric hindrance around the nitrogen center.

  • Consequence: The reaction kinetics are slower.

  • Risk: To compensate, researchers often increase temperature (

    
    C), which exponentially increases the rate of degradation (Hofmann elimination) and oxidation (color body formation) relative to the product formation rate.
    
Reaction Pathway & Impurity Map

The following diagram details the main reaction and the competing pathways that generate the impurities discussed in this guide.

ReactionPathways Start Tripropylamine + 2-Chloroethanol MainProduct (2-Hydroxyethyl) tripropylammonium Cl Start->MainProduct SN2 (Slow due to sterics) Imp_Amine Residue: Unreacted Tripropylamine Start->Imp_Amine Incomplete Conversion Imp_Ether Side Rxn: Polyether (O-Alkylation) Start->Imp_Ether Self-Condensation of Chlorohydrin Imp_Oxide Oxidation: Amine N-Oxide (Color Bodies) Start->Imp_Oxide O2 Exposure (Yellowing) Imp_Elim Degradation: Tripropylamine + Acetaldehyde MainProduct->Imp_Elim Hofmann Elimination (High Temp/Basic pH)

Figure 1: Mechanistic pathway showing the competition between product formation (Green) and common impurity generation (Red/Yellow).

Troubleshooting Guide (Q&A)

Issue 1: "My product is a viscous yellow oil that won't crystallize."

Diagnosis: This is the classic "Oiling Out" phenomenon caused by Hygroscopicity and Trace Solvents .

  • Root Cause: (2-Hydroxyethyl)tripropylammonium chloride is extremely hygroscopic. Even <1% water content disrupts the crystal lattice, forming a hydrate melt. The yellow color indicates trace oxidation of the amine starting material (N-oxides).

  • Corrective Action:

    • Azeotropic Drying: Dissolve the oil in anhydrous Ethanol/Toluene (1:1) and rotary evaporate. The toluene azeotrope removes bound water.

    • Vacuum Desiccation: Place the residue under high vacuum (<1 mbar) at 50°C for 24 hours in the presence of

      
      .
      
    • Crystallization Solvent: Use dry Acetone or Ethyl Acetate/Acetonitrile . This salt is soluble in alcohols/water but insoluble in non-polar solvents. Triturate the oil vigorously in dry acetone to induce precipitation.

Issue 2: "NMR shows a persistent triplet at ~0.9 ppm and broad singlet at ~2.4 ppm."

Diagnosis: Residual Tripropylamine (Starting Material) .

  • Root Cause: Due to steric hindrance, the reaction often stalls at 90-95% conversion. The lipophilic nature of the tripropyl group makes the amine "stick" to the quaternary salt, making simple evaporation ineffective.

  • Corrective Action (The "Acid Wash" Protocol):

    • Do not rely on vacuum alone; the boiling point of tripropylamine (156°C) is too high relative to the salt's stability.

    • Protocol:

      • Dissolve crude product in a minimal amount of water.

      • Wash 3x with Diethyl Ether or Hexane . The unreacted amine (free base) partitions into the organic layer; the quaternary salt stays in the water.

      • Re-concentrate the aqueous phase.

Issue 3: "The product smells like acetaldehyde (fruity/pungent) upon heating."

Diagnosis: Hofmann Elimination degradation.

  • Root Cause: Quaternary ammonium salts with a

    
    -hydrogen (like the ethyl group here) are susceptible to elimination under basic conditions or high heat (
    
    
    
    C).
    • Mechanism:[1][2][3][4][5][6]

      
      
      
  • Corrective Action:

    • Lower Process Temp: Never exceed 100°C during synthesis or drying.

    • pH Control: Ensure the reaction environment is not strongly basic. If using the chlorohydrin route, the pH naturally drops; do not artificially raise it with inorganic bases unless strictly controlled.

Issue 4: "I see unexpected peaks in the 3.5–4.0 ppm region (Polyether signals)."

Diagnosis: O-Alkylation / Polymerization .

  • Root Cause: 2-Chloroethanol is bifunctional. It can react with itself or the hydroxyl group of the product, forming ether linkages (

    
    ).
    
  • Corrective Action:

    • Stoichiometry: Avoid large excesses of 2-chloroethanol. Use a 1.05 : 1.00 ratio (Amine : Chlorohydrin).

    • Order of Addition: Add Chlorohydrin slowly to the hot amine, rather than mixing all at once. This keeps the concentration of the alkylating agent low relative to the nucleophile (amine).

Impurity Profile & Removal Strategy

Impurity TypeChemical IdentityDetection MethodRemoval Strategy
Starting Material Tripropylamine

H NMR (Propyl

triplet)
Solvent Wash (Ether/Hexane)
Starting Material 2-ChloroethanolGC-MS / TLC (Toxic!)High Vacuum / Azeotrope
Degradant AcetaldehydeOdor / NMR (Aldehyde proton)Vacuum Drying (Volatile)
Side Product Polyethers (PEG-like)

H NMR (Broad multiplet 3.6 ppm)
Recrystallization (Acetone/IPA)
Contaminant WaterKF Titration / IR (Broad OH)Azeotropic Distillation
Inorganic Chloride salts (if neutralized)Ash test / AgCl precip.Filtration in dry ethanol
Purification Workflow (Decision Tree)

The following Graphviz diagram outlines the purification logic to ensure pharmaceutical-grade purity.

PurificationFlow Raw Crude Reaction Mixture CheckSolubility Dissolve in Water Raw->CheckSolubility Wash Wash with Diethyl Ether (Removes Tripropylamine) CheckSolubility->Wash Aqueous Aqueous Phase (Contains Product) Wash->Aqueous Dry Rotary Evaporation (Remove Water) Aqueous->Dry Viscous Viscous Oil Obtained Dry->Viscous Cryst Triturate in Dry Acetone Viscous->Cryst If oil persists Solid White Crystalline Solid Cryst->Solid

Figure 2: Purification workflow prioritizing the removal of lipophilic amine impurities via phase partition.

References

  • Sigma-Aldrich. (2-Hydroxyethyl)trimethylammonium chloride Product Specification & Safety Data Sheet. (Analogous chemistry for impurity profile). Link

  • PubChem. Compound Summary: Choline Chloride (Reaction mechanisms and degradation pathways). National Library of Medicine. Link

  • Ayala, C. E., et al. "Chlorination of Aliphatic Primary Alcohols via Triphosgene-Triethylamine Activation."[2] Organic Letters, 2012.[2] (Mechanistic insights into amine/alcohol interactions and chlorination side products). Link

  • BenchChem. Triethylmethylammonium chloride synthesis and troubleshooting. (General quaternary ammonium salt purification protocols). LinkNote: Generalized reference for quat salt workup.

  • ChemicalBook. (2-Hydroxyethyl)tripropylammonium chloride Properties and Suppliers.Link

Sources

Troubleshooting

Technical Support Center: Synthesis of (2-Hydroxyethyl)tripropylammonium Chloride

Ticket ID: #HTPAC-SYNTH-001 Subject: Yield Optimization & Troubleshooting for Sterically Hindered Quaternization Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Diagnostic Overview: Why is Y...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #HTPAC-SYNTH-001 Subject: Yield Optimization & Troubleshooting for Sterically Hindered Quaternization Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Diagnostic Overview: Why is Your Yield Low?

If you are transitioning from synthesizing Choline Chloride (Trimethyl) or TEBA (Triethyl) to (2-Hydroxyethyl)tripropylammonium chloride , you are likely encountering a drop in yield not because of operator error, but due to steric hindrance (F-strain) .

The reaction between Tripropylamine (


) and 2-Chloroethanol is a classic 

Menshutkin reaction. However, unlike the trimethyl analog, the three propyl chains create a significant steric barrier around the nitrogen lone pair.

The Core Conflict:

  • Kinetics: The nucleophilic attack is slow due to the bulk of the propyl groups.

  • Thermodynamics: High temperatures required to overcome this barrier often trigger the reverse reaction (de-quaternization) or Hofmann elimination before the reaction reaches completion.

This guide restructures your protocol to favor the forward reaction kinetics while stabilizing the transition state.

Critical Control Points (The "Why")

To improve yield, we must manipulate the Transition State Theory parameters governing this specific Menshutkin reaction.

A. Solvent Selection (Dielectric Constant is Key)

The transition state (TS) of this reaction involves the separation of charge (neutral reactants


 charged TS 

ionic product). According to the Hughes-Ingold rules, increasing solvent polarity stabilizes the charge-separated TS, lowering the activation energy (

).
SolventDielectric Constant (

)
Relative Rate (

)
Suitability
Acetonitrile (MeCN) 37.5 High Recommended. Stabilizes TS; easy to remove.
Ethanol (EtOH)24.5ModerateAcceptable, but slower kinetics than MeCN.
Toluene2.38Very LowAvoid. Destabilizes TS; reaction will stall.
Acetone20.7ModerateGood for precipitation, poor for reaction (low boiling point).
B. Stoichiometry & Concentration
  • Standard: 1:1 molar ratio.

  • Optimized: 1.2 : 1.0 (Excess 2-Chloroethanol : Tripropylamine).

    • Reasoning: 2-Chloroethanol is the electrophile. Using it in slight excess drives the kinetics (Le Chatelier’s principle) and is easier to remove via vacuum distillation than the high-boiling amine.

Optimized Experimental Protocol

Objective: Synthesis of (2-Hydroxyethyl)tripropylammonium chloride with >85% isolated yield.

Phase 1: The Reaction[1][2]
  • Setup: Flame-dried round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Solvent: Dissolve Tripropylamine (1.0 eq) in anhydrous Acetonitrile (Concentration: 2.0 M).

    • Note: High concentration is crucial for

      
       rates.
      
  • Addition: Add 2-Chloroethanol (1.2 eq) dropwise at room temperature.

  • Activation: Heat to reflux (80–82°C) under

    
     atmosphere.
    
  • Duration: Maintain reflux for 24–36 hours .

    • Checkpoint: Monitor via TLC or NMR. If using TLC, look for the disappearance of the amine spot (use Dragendorff’s reagent for visualization).

Phase 2: Purification (The "Anti-Oil" Strategy)

Most users report the product appearing as a viscous yellow oil. This is usually a supersaturated solution containing unreacted starting material.

  • Strip: Remove Acetonitrile and excess 2-Chloroethanol via rotary evaporation under reduced pressure (keep bath < 60°C).

  • Wash: Add Diethyl Ether (or Ethyl Acetate) to the residue. The product is insoluble in ether; the unreacted amine and chloroethanol are soluble.

  • Triturate: Vigorously stir the biphasic mixture. The oil should solidify into a white/off-white solid.

  • Isolate: Filter the solid under

    
     (product is hygroscopic).
    
  • Dry: Vacuum dry at 40°C over

    
     for 12 hours.
    

Visualization: Synthesis & Workup Logic

SynthesisWorkflow Start Reactants: Tripropylamine + 2-Chloroethanol Solvent Solvent Choice: Acetonitrile (High Dielectric) Start->Solvent Reaction Reflux @ 82°C (24-36 Hours) Solvent->Reaction S_N2 Mechanism Check Check Conversion (NMR/TLC) Reaction->Check Check->Reaction Incomplete Evap Rotary Evaporation Remove Solvent/Excess Electrophile Check->Evap Complete Wash Trituration/Wash Solvent: Diethyl Ether Evap->Wash Result Phase Separation Wash->Result Waste Filtrate: Unreacted Amine + Impurities Result->Waste Soluble Fraction Product Solid Precipitate: (2-Hydroxyethyl)tripropylammonium Cl Result->Product Insoluble Fraction Dry Vacuum Dry (Hygroscopic Control) Product->Dry

Figure 1: Decision tree for the synthesis and purification workflow, emphasizing the critical wash step to remove unreacted amine.

Troubleshooting & FAQs

Q1: My product remains a sticky oil and won't crystallize. What is wrong?

A: This is the most common issue with short-chain quats. It is caused by trace solvent or water trapped in the lattice (acting as a plasticizer) or unreacted starting material.

  • Fix: Perform the "Double-Wash" technique. Dissolve the oil in a minimum amount of dry Acetone (warm), then add cold Diethyl Ether dropwise until cloudiness persists. Cool to -20°C. If it still oils out, scratch the glass side of the flask to induce nucleation.

Q2: The reaction mixture turned dark brown/black.

A: This indicates oxidation of the amine or thermal degradation (Hofmann elimination) caused by excessive heating without an inert atmosphere.

  • Fix: Ensure you are running under Nitrogen or Argon. Limit the oil bath temperature to 90°C maximum. If the product is colored, treat the crude solution with activated charcoal in methanol before the final precipitation.

Q3: The yield is stuck at ~50% despite long reaction times.

A: You have likely reached equilibrium or the solvent is too non-polar.

  • Fix: Switch to Acetonitrile if you are using Ethanol/Toluene. If already using Acetonitrile, add a catalytic amount of Sodium Iodide (NaI) (Finkelstein condition). The Iodide displaces the Chloride on the 2-chloroethanol to form 2-iodoethanol in situ, which is a much better electrophile (

    
     is a better leaving group than 
    
    
    
    ).
    • Warning: This produces the Iodide salt. You will need to ion-exchange back to Chloride if the counter-ion matters for your application.

Q4: How do I confirm the structure without a standard?

A: Use


 NMR in 

or DMSO-

.
  • Diagnostic Shift: Look for the triplet of the terminal methyl groups of the propyl chains (

    
     ppm) and the shift of the 
    
    
    
    protons. In the quaternary salt, the protons alpha to the nitrogen will shift downfield (deshielded,
    
    
    ppm) compared to the free amine (
    
    
    ppm).

References

  • Solvent Effects on Menshutkin Reactions

    • Menschutkin, N. (1890). Über die Geschwindigkeit der Reaktion zwischen Alkylhalogeniden und Aminen.[1] Z. Phys. Chem, 6, 41. (Foundational text on solvent polarity).

    • Reinout, H., et al. (2022). Solvent Effects on the Menshutkin Reaction.[1][2][3][4] National Institutes of Health (NIH). Available at: [Link]

  • Quaternization Kinetics & Optimization

    • Halpern, A. (2002). The synthesis of (2-hydroxyethyl)trimethylammonium chloride (Choline Chloride). Ataman Chemicals Technical Data. Available at: [Link] (Used for baseline methodology adaptation).

  • Purification of Hygroscopic Quats

    • E.P.[5][6] Office. (1988). Method of purifying 3-chloro-2-hydroxypropyl trialkylammonium chloride.[5][7] EP 0276207 B1.[7] Available at:

Sources

Optimization

troubleshooting phase transfer catalysis with (2-Hydroxyethyl)tripropylammonium chloride

Topic: Optimization & Troubleshooting of Phase Transfer Catalysis (PTC) Audience: Process Chemists, R&D Scientists, Drug Development Engineers 🟢 System Status: Operational Welcome to the HTPAC Technical Support Hub. Unli...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization & Troubleshooting of Phase Transfer Catalysis (PTC) Audience: Process Chemists, R&D Scientists, Drug Development Engineers

🟢 System Status: Operational

Welcome to the HTPAC Technical Support Hub. Unlike standard quaternary ammonium salts (e.g., TBAB, Aliquat 336), (2-Hydroxyethyl)tripropylammonium chloride (HTPAC) presents unique behaviors due to its bifunctional nature: it possesses the lipophilicity required for phase transfer and a hydroxyl tail that facilitates hydrogen bonding.

This guide addresses the specific failure modes associated with this "Choline-like" structure, specifically Hydration Drag , Thermal Instability , and Anion Poisoning .

📊 Quick Diagnostic Matrix

Select your symptom to jump to the relevant protocol.

SymptomProbable CauseImmediate Action
Reaction stalls at <50% conversion Anion Poisoning Check leaving group lipophilicity (I⁻ vs Cl⁻).
Reaction is slow from the start Hydration Shell Interference Switch to a less polar organic solvent or increase catalyst load.
Catalyst disappears/Amine smell Hofmann Elimination Reduce temperature <100°C; Lower pH if possible.
New, unexpected byproduct O-Alkylation of Catalyst The -OH group on the catalyst is reacting. Switch to non-hydroxy quat.
Emulsion formation Interfacial Saturation Reduce stirring speed slightly; Check for "Third Phase" formation.

🛠 Module 1: Kinetic Stalling & The "Hydration Drag"

Issue: The reaction proceeds significantly slower than predicted by Starks' Extraction Mechanism.

The Mechanism

HTPAC differs from tetrapropylammonium chloride because of the 2-hydroxyethyl group . While this group improves solubility in polar organic solvents (e.g., DCM, Chloroform), it creates a "Hydration Drag." The -OH group hydrogen-bonds with water molecules, dragging a larger hydration shell into the organic phase compared to non-functionalized quats. This "wet" anion is less reactive ("naked") than a dry anion.

Troubleshooting Protocol 1.1: Managing Hydration
  • Solvent Selection:

    • Avoid: Highly non-polar solvents (Hexane, Heptane). HTPAC will partition poorly into these, staying in the aqueous phase.

    • Preferred: Dichloromethane (DCM), Chloroform, or Chlorobenzene. These solvate the hydroxyethyl group effectively.

  • Dehydration Strategy:

    • If the reaction is water-sensitive or requires a "naked" anion (e.g., Fluorination), do not use HTPAC . Switch to a bulky, lipophilic catalyst like Tetraoctylammonium bromide.

    • Workaround: If HTPAC is required, use a solid-liquid PTC system (Solid salt + Organic solvent) with trace water to minimize the hydration shell.

Visualization: The Hydration Drag Effect

PTC_Mechanism cluster_aqueous Aqueous Phase cluster_interface Interface cluster_organic Organic Phase Aq_Reactants Nucleophile (Y-) + Water Transfer Ion Exchange (Q+Y- <-> Q+X-) Aq_Reactants->Transfer Diffusion Aq_Waste Leaving Group (X-) Transfer->Aq_Waste Release X- Cat_Active Q+Y- • (H2O)n (Slowed by Hydration) Transfer->Cat_Active Phase Transfer Org_Substrate Substrate (R-X) Org_Product Product (R-Y) Org_Substrate->Org_Product Reacts with Cat_Active->Transfer Return as Q+X- Cat_Active->Org_Product Reaction (k2)

Caption: The HTPAC cycle. Note the "Active Catalyst" carries water (H2O)n due to the hydroxyethyl tail, reducing the rate constant (k2) compared to anhydrous quats.

⚠️ Module 2: Catalyst Stability & Decomposition

Issue: The catalyst concentration decreases over time, or a "fishy" amine odor (Tripropylamine) is detected.

Root Cause: Hofmann Elimination

Like all quaternary ammonium salts with beta-hydrogens, HTPAC is susceptible to Hofmann Elimination under basic conditions and high heat.

  • Specific Vulnerability: The hydroxyethyl group can facilitate degradation via intramolecular attack or simple elimination to form vinyl alcohol (which tautomerizes to acetaldehyde) and tripropylamine.

Troubleshooting Protocol 2.1: Thermal Limits
  • Temperature Ceiling:

    • Neutral/Acidic pH: Stable up to ~120°C.

    • Basic pH (NaOH/KOH > 20%): Unstable above 60-70°C .

  • Base Concentration:

    • If using 50% NaOH, the catalyst half-life drops significantly.

    • Solution: Add the catalyst portion-wise (e.g., 25% at T=0, 25% at T=1h) to maintain active concentration.

Root Cause: O-Alkylation (Self-Reaction)

In the presence of strong bases (e.g., NaH, concentrated NaOH), the -OH group on the catalyst itself can be deprotonated (


). This alkoxide is a nucleophile and can react with your alkyl halide substrate (

).
  • Result: You consume your starting material to alkylate your catalyst, forming a permanent zwitterion or ether byproduct.

🛑 Module 3: Anion Poisoning (The "Iodide Trap")

Issue: The reaction starts fast but stops completely at partial conversion. Adding more catalyst does not help.

The Science of Poisoning

PTC relies on the catalyst preferring the nucleophile (Y-) over the leaving group (X-). If your leaving group is highly lipophilic (e.g., Iodide I⁻, Tosylate), it forms a tight ion pair with the HTPAC cation (


) in the organic phase. The catalyst becomes "locked" in the organic phase and refuses to return to the aqueous phase to pick up a new nucleophile.

Lipophilicity Series (The Poison List): Hydroxide (OH-) < Fluoride < Chloride < Bromide < Nitrate < Iodide < Perchlorate

Troubleshooting Protocol 3.1: The "Wash Out" Method

If you suspect poisoning (e.g., displacing an Iodide):

  • Diagnosis: Check if the reaction stops despite remaining reagents.

  • Immediate Fix: Perform an intermediate aqueous wash. Stop agitation, remove the aqueous phase (saturated with I⁻), and replace it with fresh aqueous nucleophile solution. This forces the equilibrium back toward

    
    .
    
  • Prevention: Use Alkyl Bromides or Chlorides instead of Iodides. If Iodide is necessary, use a 10% molar excess of catalyst (stoichiometric PTC) rather than catalytic amounts.

📉 Experimental Protocol: Standardized Benchmarking

Use this protocol to validate if your HTPAC batch is active.

Reaction: Conversion of Benzyl Chloride to Benzyl Acetate. Rationale: Acetate is a difficult anion to transfer (hydrophilic), making it a good stress test for HTPAC.

  • Aqueous Phase: Dissolve Sodium Acetate (3.0 eq) in water (saturation).

  • Organic Phase: Dissolve Benzyl Chloride (1.0 eq) and HTPAC (0.05 eq, 5 mol%) in Toluene.

  • Conditions: Heat to 90°C with vigorous mechanical stirring (800+ RPM).

  • Sampling: Take aliquots at 15 min, 60 min, and 120 min.

  • Analysis: GC-MS or NMR.

    • Pass Criteria: >90% conversion within 2 hours.

    • Fail Criteria: <10% conversion (Check stirring/Catalyst purity).

🧠 Decision Tree: Troubleshooting Logic

Troubleshooting_Tree Start Start Troubleshooting Check_Conv Is Conversion Low? Start->Check_Conv Check_Stir Is Stirring Vigorous? (Vortex visible?) Check_Conv->Check_Stir Yes Check_LG Is Leaving Group Iodide or Tosylate? Check_Stir->Check_LG Yes Action_Stir Increase RPM. PTC is mass-transfer limited. Check_Stir->Action_Stir No Check_Temp Is Temp > 80°C with Strong Base? Check_LG->Check_Temp No Action_Poison Anion Poisoning. Switch LG or wash aqueous phase. Check_LG->Action_Poison Yes Action_Decomp Catalyst Decomposition. Lower Temp or add Cat portion-wise. Check_Temp->Action_Decomp Yes Action_Solvent Check Solvent. HTPAC needs polarity (DCM/Tol). Check_Temp->Action_Solvent No

Caption: Logical flow for diagnosing HTPAC failure modes. Follow the path to identify the root cause.

📚 References

  • Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Chapman & Hall. (The definitive text on the Starks' Extraction Mechanism and hydration effects).

  • Halpern, M., et al. (1985). "Hydroxide Ion Initiated Reactions under Phase Transfer Catalysis Conditions." The Journal of Organic Chemistry. (Detailed kinetics on quat stability in basic media).

  • Landini, D., & Maia, A. (1991). "Phase-transfer catalysis: nucleophilic substitution on alkyl halides in the presence of hydration." Journal of the Chemical Society. (Explains the "Hydration Drag" of hydrophilic quats).

  • Dehmlow, E. V. (1995). "Phase Transfer Catalysis."[1][2][3][4][5][6][7][8][9][10] VCH Publishers. (Comprehensive review of catalyst poisoning and anion selectivity).

  • Sharma, S. K., et al. (2018). "Phase Transfer Catalysis: A Green Methodology." Indo American Journal of Pharmaceutical Research. (Overview of industrial applications and green chemistry aspects).

Sources

Troubleshooting

Technical Support Center: Catalyst Poisoning in Reactions with (2-Hydroxyethyl)tripropylammonium chloride

Welcome to the technical support center for troubleshooting catalyst poisoning in reactions involving (2-Hydroxyethyl)tripropylammonium chloride. This guide is designed for researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for troubleshooting catalyst poisoning in reactions involving (2-Hydroxyethyl)tripropylammonium chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during catalytic processes. Here, we delve into the mechanisms of catalyst deactivation and provide actionable, field-proven strategies to maintain catalyst efficacy and ensure experimental success.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common initial signs of catalyst poisoning in my reaction?

A sluggish or completely stalled reaction is often one of the first indicators of catalyst poisoning. You may also observe a decrease in product yield or selectivity, and in some cases, the formation of unexpected byproducts. For heterogeneous catalysts, you might notice a change in the physical appearance of the catalyst, such as blackening or clumping, which could suggest fouling by carbonaceous deposits (coke).[1]

Q2: My reaction has stopped. What is the most probable cause?

A complete halt in your reaction is frequently due to potent catalyst poisons. Common culprits include sulfur-containing compounds, which can deactivate catalysts like palladium even at parts-per-million (ppm) levels.[1] Another possibility is strong inhibition by nitrogen-containing molecules, including the product itself, or the fouling of the catalyst surface.[1][2]

Q3: Can catalyst poisoning affect the selectivity of my reaction?

Yes, catalyst poisoning can significantly impact selectivity. Poisons can alter the electronic properties of the catalyst's metal surface, which may change the preferred reaction pathway.[1] This can lead to partially poisoned sites favoring intermediate steps or side reactions over the desired transformation, resulting in a complex mixture of products.[1]

Q4: What are the likely sources of these catalyst poisons?

Poisons can be introduced from several sources. Raw materials, such as reagents and solvents, may contain impurities like sulfur compounds.[1][3] The substrate or the product, particularly if they contain nitrogen, can also act as inhibitors.[1][2] Additionally, impurities in gaseous reactants or leaching from equipment can introduce poisons.

Q5: Is (2-Hydroxyethyl)tripropylammonium chloride itself a potential catalyst poison?

While (2-Hydroxyethyl)tripropylammonium chloride is often a component of the reaction system, such as a phase-transfer catalyst or an ionic liquid solvent, its components or impurities can contribute to catalyst deactivation. The quaternary ammonium cation itself, or more specifically the nitrogen atom with its lone pair of electrons, can coordinate to metal catalyst surfaces and inhibit their activity.[2][4][5] Furthermore, halide anions, like chloride, can also act as catalyst poisons.[6][7]

II. Troubleshooting Guides

This section provides a more in-depth approach to diagnosing and resolving specific issues related to catalyst poisoning.

Guide 1: Diagnosing the Source of Poisoning

A systematic approach is crucial to identifying the root cause of catalyst deactivation.

Symptom: Gradual loss of catalyst activity over time or with catalyst recycling.

Possible Causes & Troubleshooting Steps:

  • Product Inhibition: The reaction product may be a stronger coordinating agent to the catalyst than the reactants.

    • Diagnostic Test: Run a reaction with a known active catalyst and spike it with a small amount of the purified product. A significant drop in reaction rate suggests product inhibition.

    • Solution:

      • Modify Reaction Conditions: Increasing the reaction temperature or pressure (for hydrogenations) can sometimes favor product desorption.[1]

      • In-situ Product Removal: If feasible, implement a strategy to remove the product from the reaction mixture as it forms.

  • Impurity Accumulation: Trace impurities in the feedstock can accumulate on the catalyst surface over time.

    • Diagnostic Test: Purify all reactants and solvents rigorously (e.g., distillation, passing through activated alumina) and repeat the reaction. If activity is restored, impurities are the likely cause.

    • Solution:

      • Feedstock Purification: Implement a consistent and thorough purification protocol for all starting materials.[8]

      • Guard Beds: Use a sacrificial bed of a high-surface-area material to adsorb poisons before they reach the main catalyst bed.[9]

Symptom: Sudden and complete loss of catalyst activity.

Possible Causes & Troubleshooting Steps:

  • Strong Catalyst Poison: Introduction of a potent, irreversible poison such as sulfur, mercury, lead, or arsenic.[9]

    • Diagnostic Test: Analytical techniques are necessary to detect these poisons.

      • Inductively Coupled Plasma (ICP-OES/ICP-MS): To detect heavy metal poisons like lead, arsenic, and mercury.[9]

      • Combustion Analysis: To determine the sulfur and carbon content on the catalyst.[9]

      • X-ray Photoelectron Spectroscopy (XPS): To analyze the surface composition of the catalyst and identify adsorbed poisons.[3][9]

    • Solution:

      • Identify and Eliminate the Source: Trace the origin of the poison in your reagents, solvents, or gas streams.

      • Catalyst Regeneration/Replacement: Depending on the nature of the poison, the catalyst may need to be regenerated or replaced.

Guide 2: The Role of (2-Hydroxyethyl)tripropylammonium chloride and Its Impurities

(2-Hydroxyethyl)tripropylammonium chloride, as a quaternary ammonium salt, can influence catalysis in several ways.

Mechanism of Poisoning by Quaternary Ammonium Salts:

Quaternary ammonium salts can act as catalyst poisons, particularly in reactions involving metal catalysts. The positively charged nitrogen atom is shielded by the alkyl groups, but the molecule can still interact with the catalyst surface. More significantly, potential degradation of the quaternary ammonium salt under reaction conditions can release species that act as poisons. For instance, Hofmann elimination can occur under basic conditions, leading to the formation of amines and alkenes.[10] These nitrogen-containing byproducts are known catalyst inhibitors.[2][5]

Impact of Halide Anions:

The chloride anion associated with (2-Hydroxyethyl)tripropylammonium chloride can also contribute to catalyst deactivation. Halides are known to strongly adsorb onto metal surfaces, blocking active sites.[6][7]

Influence of Impurities:

Commercial sources of (2-Hydroxyethyl)tripropylammonium chloride may contain impurities from the synthesis process. These can include residual starting materials like tripropylamine or 2-chloroethanol, or byproducts of their reaction. These impurities, especially nitrogen-containing ones, can act as catalyst poisons.[11][12]

III. Experimental Protocols & Data Interpretation

Protocol 1: Small-Scale Test for Identifying a Poisoned Reagent

This protocol helps determine if a specific reactant or the (2-Hydroxyethyl)tripropylammonium chloride itself contains catalyst poisons.

Materials:

  • High-purity reference standards for all reactants.

  • The batch of the reactant suspected to be poisoned.

  • Your catalyst.

  • An appropriate solvent.

  • Small reaction vials with stir bars.

  • Analytical equipment for monitoring the reaction (e.g., GC, HPLC, NMR).

Procedure:

  • Control Reaction: Set up a reaction using only the high-purity reference standards for all components.

  • Test Reaction: Set up an identical reaction, but substitute one of the high-purity reagents with the batch you suspect is contaminated.

  • Spiking Experiment: Set up a control reaction and add a small, measured amount of the suspected poisoned reagent.

  • Monitor: Follow the progress of all reactions over time.

Data Interpretation:

Scenario Observation Interpretation
1 Control reaction proceeds normally, but the test reaction is slow or stalled.The substituted reagent is the source of the poison.
2 Control reaction proceeds normally, but the spiking experiment shows a significant rate decrease.Confirms that the added reagent contains a catalyst poison.
3 All reactions are slow or stalled.The poison is likely present in a common reagent, the solvent, or the catalyst itself.
Protocol 2: Catalyst Regeneration Strategies

The feasibility of regeneration depends on the nature of the poison and the catalyst.

  • Thermal Treatment: For deactivation caused by coking or deposition of organic residues, heating the catalyst under a controlled atmosphere (e.g., air, inert gas) can burn off the deposits.[13] Care must be taken to avoid sintering the catalyst at high temperatures.[14]

  • Chemical Washing: This method uses solvents, acids, or bases to dissolve and remove poisons.[13] For example, a mild acid wash might remove basic nitrogen-containing compounds adsorbed on the catalyst surface.

  • Solvent Extraction: For ionic liquid catalysts that have been deactivated by the accumulation of byproducts ("conjunct polymers"), extraction with a hydrocarbon solvent can remove these poisons.[15]

Analytical Techniques for Catalyst Characterization

The following table summarizes key analytical techniques for investigating catalyst deactivation.

Technique Information Provided Application in Poisoning Analysis
BET Surface Area Analysis Measures the total surface area of the catalyst.A decrease in surface area can indicate sintering or pore blockage by poisons.[16]
Elemental Analysis (ICP, CHNS) Determines the elemental composition of the catalyst.Can quantify the amount of poison (e.g., sulfur, lead, nitrogen) on the catalyst.[9]
X-ray Photoelectron Spectroscopy (XPS) Provides information about the surface elemental composition and chemical states.Can identify the chemical nature of adsorbed poisons on the catalyst surface.[3][9]
Temperature Programmed Desorption/Reduction (TPD/TPR) Measures the strength and nature of adsorption on the catalyst surface.Can reveal changes in the catalyst's active sites due to poisoning.[3]
Gas Chromatography-Mass Spectrometry (GC-MS) Identifies and quantifies volatile and semi-volatile compounds.Can detect trace impurities in reactants and solvents that may act as poisons.[3][17][18]

IV. Visualization of Concepts

Diagram 1: Mechanism of Catalyst Poisoning

CatalystPoisoning cluster_reactants Reactants & Poisons cluster_catalyst Catalyst Surface cluster_products Outcome Reactant Reactant ActiveSite Active Site Reactant->ActiveSite Adsorption & Reaction Poison Poison (e.g., Sulfur, Nitrogen Compounds) Poison->ActiveSite Strong Adsorption (Poisoning) Product Desired Product ActiveSite->Product Desorption DeactivatedSite Deactivated Site ActiveSite->DeactivatedSite

Caption: The competitive adsorption of reactants and poisons on a catalyst's active site.

Diagram 2: Troubleshooting Workflow for Catalyst Deactivation

TroubleshootingWorkflow Start Reaction Sluggish or Stalled CheckPurity Verify Purity of All Reactants and Solvents Start->CheckPurity ImpurityFound Impurity Identified CheckPurity->ImpurityFound Yes NoImpurity No Obvious Impurities CheckPurity->NoImpurity No Purify Purify Contaminated Component ImpurityFound->Purify Rerun Rerun Reaction Purify->Rerun Success Activity Restored Rerun->Success AnalyzeCatalyst Analyze Spent Catalyst (XPS, ICP, etc.) NoImpurity->AnalyzeCatalyst ProductInhibition Test for Product Inhibition NoImpurity->ProductInhibition PoisonIdentified Specific Poison Identified AnalyzeCatalyst->PoisonIdentified Regenerate Attempt Catalyst Regeneration PoisonIdentified->Regenerate Regenerate->Success Successful Failure Regeneration Fails Regenerate->Failure Unsuccessful Replace Replace Catalyst Failure->Replace ModifyConditions Modify Reaction Conditions ProductInhibition->ModifyConditions ModifyConditions->Rerun

Caption: A decision-making workflow for troubleshooting catalyst deactivation.

V. References

  • How to Prevent Catalyst Poisoning at the Industrial Scale. (2024-04-23). Vertex AI Search.

  • Catalyst Poisoning Testing. Intertek.

  • Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides.

  • Catalyst poisoning phenomenon in phase transfer catalysis: effect of aqueous phase concentration. RSC Publishing.

  • Ultratrace Quantitative Analysis of Catalyst Poisoners Using a Dedicated GC-MS Analyzer. Chromatography Online.

  • Technical Support Center: Catalyst Poisoning in the Hydrogenation of Nitropyridine N-oxides. Benchchem.

  • Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium. (2019-11-20). MDPI.

  • Stability, Deactivation, and Regeneration of Chloroaluminate Ionic Liquid as Catalyst for Industrial C4 Alkylation. (2017-08-01). MDPI.

  • [Development of a Novel Type of Pd/C-catalyzed Chemoselective Hydrogenation Using a Nitrogen Catalyst Poison]. PubMed.

  • Catalyst Poisoning Solutions. Gulf Bio Analytical.

  • Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines. (2025-08-27). Vertex AI Search.

  • Catalyst poisoning. Wikipedia.

  • Hydrogenation of pyrrole derivatives - Part V. Poisoning effect of nitrogen on precious metal on carbon catalysts. (2025-08-07). ResearchGate.

  • Regeneration of ionic liquid catalyst using a metal in the absence of added hydrogen. Google Patents.

  • Catalysis in Ionic Liquids. (2007-08-22). ACS Publications.

  • Regeneration of ionic liquid catalyst using a regeneration metal in the presence of added hydrogen. Google Patents.

  • Ionic Liquids for Development of Heterogeneous Catalysts Based on Nanomaterials for Biocatalysis. (2021-08-10). PMC.

  • Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions. RSC Publishing.

  • Phase-transfer catalyst. Wikipedia.

  • Catalyst Poisoning Mitigation. (2025-11-23). Energy → Sustainability Directory.

  • Supported Ionic Liquid Phase Catalysts Dedicated for Continuous Flow Synthesis. (2023-03-05). MDPI.

  • Impact of supported ionic liquids on supported Pt catalysts. (2009-05-11). Technical University of Munich.

  • Supported Ionic Liquid Phase (SILP) Allylic Alkylation of Amines in Continuous Flow. PMC.

  • Catalyst Deactivation, Poisoning and Regeneration. (2020-09-08). MDPI.

  • Catalyst deactivation Common causes. AmmoniaKnowHow.

  • Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio.

  • Advanced Strategies for Mitigating Catalyst Poisoning in Low and High Temperature Proton Exchange Membrane Fuel Cells: Recent Progress and Perspectives. (2025-01-24). MDPI.

  • Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC.

  • Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. (2024-09-09). Vertex AI Search.

  • The impacts of Anion and Cation Modification on the Physicochemical Properties of Tri-(2-hydroxyethyl) Ammonium-Based Protic and Aprotic Ionic Liquids. (2024-11-15). ResearchGate.

  • Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts. (2025-06-30). PMC.

  • (2-hydroxyethyl)(3-hydroxypropyl)dimethylammonium chloride (cas 78182-00-0) SDS/MSDS download. Guidechem.

  • Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. ChemRxiv.

  • Technical Support Center: Catalyst Poisoning in Reactions with Trimethyl((2-methylallyl)oxy)silane. Benchchem.

  • Tris(2-hydroxyethyl)ammonium-Based Protic “Ionic Liquids”: Synthesis and Characterization. (2024-04-24). PMC.

  • Effect of chloride impurities on the performance and durability of polybenzimidazole-based high temperature proton exchange membrane fuel cells. (2025-08-06). ResearchGate.

  • Troubleshooting the influence of trace chemical impurities on nanoparticle growth kinetics via electrochemical measurements. RSC Publishing.

Sources

Reference Data & Comparative Studies

Validation

Effect of Alkyl Chain Length on Quaternary Ammonium Salt (QAS) Performance

Executive Summary: The "Cutoff" Effect In the development of antimicrobial surfactants, the alkyl chain length (hydrophobic tail) of Quaternary Ammonium Salts (QAS) is the primary determinant of performance. This guide a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Cutoff" Effect

In the development of antimicrobial surfactants, the alkyl chain length (hydrophobic tail) of Quaternary Ammonium Salts (QAS) is the primary determinant of performance. This guide analyzes the non-linear relationship between chain length (carbon number,


) and biological efficacy.[1]

While increasing hydrophobicity generally enhances membrane penetration, it eventually hits a thermodynamic ceiling known as the "Cutoff Effect." For most biomedical and industrial applications, the "Sweet Spot" resides between C12 (Dodecyl) and C14 (Tetradecyl) . This guide provides the physicochemical data, biological evidence, and experimental protocols to validate these parameters in your own formulation workflows.

Physicochemical Dynamics: The Critical Micelle Concentration (CMC)

The performance of a QAS is governed by its solution behavior. The Critical Micelle Concentration (CMC) is the most vital metric. Below the CMC, QAS exists as free monomers capable of attacking bacterial membranes. Above the CMC, they form micelles, which reduces the concentration of active free monomers and alters the mode of action.

Key Insight: As chain length increases, hydrophobicity increases, causing the molecules to aggregate (micellize) at much lower concentrations.

Table 1: Comparative Physicochemical Properties (Alkyltrimethylammonium Bromides)

Data synthesized from standard surfactant literature and comparative studies [1, 5].

Alkyl ChainCommon NameApprox.[2][3][4][5][6] CMC (mM)Solubility (25°C)Hydrophobicity (Log P)Surface Activity
C8 Octyl~140.0Very HighLowPoor
C10 Decyl~65.0HighLow-MediumModerate
C12 Dodecyl~15.0HighOptimal High
C14 Tetradecyl~3.5ModerateOptimal Very High
C16 Hexadecyl (Cetyl)~0.9LowHighExcellent
C18 Octadecyl~0.3Very LowVery HighLimited by Solubility

Scientist's Note: For formulation, C16 provides superior surface tension reduction but poses solubility challenges in aqueous buffers without co-solvents. C12 and C14 offer the best balance for aqueous solubility and monomer availability.

Biological Performance: Efficacy vs. Toxicity

The biological activity of QAS follows a parabolic curve.

  • Short Chains ( Insufficient hydrophobicity to penetrate the lipid bilayer.

  • Medium Chains (C12-C14): Optimal insertion depth; causes gross membrane disruption (leakage).

  • Long Chains (>C16): Strong tendency to aggregate reduces the effective concentration of free monomers available to interact with the bacterial wall (The Cutoff Effect). Furthermore, steric hindrance may prevent passage through the outer membrane of Gram-negative bacteria [2, 3].

Table 2: Comparative Biological Efficacy (MIC vs. Hemolysis)

Values are representative ranges for Alkyl-TABs against standard strains.

Chain LengthMIC: S. aureus (Gram+)MIC: E. coli (Gram-)Hemolytic Activity (HC50)Therapeutic Index (TI)
C10 > 64 µg/mL> 128 µg/mL> 1000 µg/mLLow (Inactive)
C12 2 - 4 µg/mL 4 - 8 µg/mL ~ 15 µg/mLModerate (High Potency)
C14 1 - 2 µg/mL 4 - 8 µg/mL ~ 8 µg/mLModerate (High Potency)
C16 2 - 8 µg/mL16 - 32 µg/mL< 5 µg/mLLow (High Toxicity)
C18 > 16 µg/mL> 64 µg/mLVaries (Solubility limited)Low

Causality:

  • Gram-Positive: C12-C14 chains easily penetrate the thick peptidoglycan layer.

  • Gram-Negative: C14-C16 are often required to traverse the outer membrane, but C16 is frequently excluded by porins or aggregates before reaching the target, making C14 the broad-spectrum champion [1, 4].

  • Toxicity: Hemolysis (lysis of red blood cells) tracks linearly with hydrophobicity. C16 is highly hemolytic, making it unsuitable for intravenous use, whereas C12 is preferred for topical/mucosal applications due to a slightly better safety profile [5].

Mechanistic Visualization

The following diagram illustrates the "Sweet Spot" mechanism. It shows how chain length dictates the transition from electrostatic binding to hydrophobic insertion and membrane rupture.

QAS_Mechanism cluster_Short Short Chain (C8-C10) cluster_Medium Medium Chain (C12-C14) [OPTIMAL] cluster_Long Long Chain (>C16) Start QAS Application Short Low Hydrophobicity Start->Short Medium Balanced Hydrophobicity Start->Medium Long High Hydrophobicity Start->Long Bounce Weak Membrane Insertion Short->Bounce Result_Short No Lysis (Ineffective) Bounce->Result_Short Insert Deep Lipid Bilayer Insertion Medium->Insert Leakage Membrane Disruption (Cell Death) Insert->Leakage Agg Self-Aggregation (Micelles/Aggregates) Insert->Agg If Conc > CMC Long->Agg Block Steric Hindrance / Reduced Free Monomer Agg->Block Result_Long Reduced Activity (Cutoff Effect) Block->Result_Long

Figure 1: Mechanism of Action by Chain Length. Short chains fail to insert; long chains aggregate, reducing efficacy. Medium chains (C12-C14) achieve optimal membrane disruption.

Experimental Protocols (Self-Validating)

To verify the performance of different chain lengths in your specific application, use these standardized protocols.

Protocol A: Determination of CMC (Conductivity Method)

Purpose: To identify the concentration limit where monomeric QAS becomes micellar. Scope: Essential for ensuring your antimicrobial testing is performed on the active monomeric species.

  • Preparation: Prepare a 50 mM stock solution of the QAS (e.g., C12-TAB) in deionized water (18.2 MΩ·cm).

  • Calibration: Calibrate the conductivity meter using a 0.01 M KCl standard (1413 µS/cm at 25°C).

  • Titration:

    • Place 20 mL of deionized water in a jacketed beaker at 25°C ± 0.1°C.

    • Measure baseline conductivity.

    • Add the QAS stock in small increments (e.g., 50 µL).

    • Stir for 30 seconds, allow to settle, and record conductivity (µS/cm).

  • Analysis:

    • Plot Conductivity (y-axis) vs. Concentration (x-axis) .

    • Validation: The plot will show two linear regions with different slopes. The intersection point of these two lines is the CMC .

    • Note: If the curve is smooth with no sharp break, the chain length may be too short (C8) or the concentration range too low.

Protocol B: Minimum Inhibitory Concentration (MIC) Assay

Purpose: To quantify antimicrobial potency.[7][8][9] Standard: CLSI M07-A10 Guidelines.

  • Inoculum: Prepare a bacterial suspension (S. aureus ATCC 29213) adjusted to

    
     CFU/mL in Mueller-Hinton Broth (MHB).
    
  • Dilution:

    • In a 96-well plate, add 100 µL of MHB to columns 2-12.

    • Add 200 µL of QAS stock (e.g., 128 µg/mL) to column 1.

    • Perform serial 2-fold dilutions from column 1 to 10.

  • Controls (Validation):

    • Column 11 (Growth Control): Bacteria + Broth (No QAS). Must show turbidity.

    • Column 12 (Sterility Control): Broth only. Must remain clear.

  • Incubation: 16-20 hours at 37°C.

  • Readout: The MIC is the lowest concentration well with no visible growth .

    • Tip: Use resazurin dye (0.01%) for clearer visualization (Blue = Dead, Pink = Live).

Protocol C: Hemolysis Assay (Toxicity Screen)

Purpose: To determine membrane selectivity (Selectivity Index = HC50 / MIC).

  • Blood Prep: Wash fresh sheep erythrocytes 3x with PBS (pH 7.4). Resuspend to 2% (v/v).

  • Exposure:

    • Mix 100 µL erythrocyte suspension with 100 µL QAS solution (serial dilutions).

    • Positive Control: 1% Triton X-100 (100% Lysis).

    • Negative Control: PBS (0% Lysis).

  • Incubation: 1 hour at 37°C.

  • Measurement:

    • Centrifuge at 1000 x g for 5 mins.

    • Transfer supernatant to a new plate.

    • Measure Absorbance at 540 nm (Hemoglobin release).

  • Calculation:

    
    
    

Selection Workflow: Choosing the Right Chain

Use this logic flow to select the optimal QAS for your specific development needs.

Selection_Workflow cluster_Surface Hard Surface Disinfection cluster_Pharma Therapeutic / Topical Start Define Application Surf Surface / Fomite Start->Surf Pharm Wound / Mucosal Start->Pharm HighPot Requirement: Max Potency & Residual Surf->HighPot Rec1 Select C14-C16 (Benzalkonium Cl) HighPot->Rec1 Safe Requirement: Low Irritation Pharm->Safe Rec2 Select C12 (Lauryl Ammonium) Safe->Rec2

Figure 2: Selection Decision Tree. C14-C16 is preferred for surfaces where toxicity is less critical; C12 is preferred for biological contact.

References

  • Gilbert, P., & Moore, L. E. (2005). Cationic antiseptics: diversity of action under a common epithet. Journal of Applied Microbiology. Link

  • Tiller, J. C., et al. (2001).[4] Designing surfaces that kill bacteria on contact. Proceedings of the National Academy of Sciences. Link

  • Buffet-Bataillon, S., et al. (2012). Effect of higher minimum inhibitory concentrations of quaternary ammonium compounds in clinical E. coli isolates on antibiotic susceptibilities. Clinical Microbiology and Infection. Link

  • Zhang, C., et al. (2021). Effects of Quaternary Ammonium Chain Length on Antibacterial Bonding Agents. Journal of Dental Research. Link

  • Domb, A. J., et al. (2013). Quaternary Ammonium Salts: Impact of Chain Length on Cytotoxicity and Antimicrobial Activity.[3][4] Pharmaceutics.[10] Link

Sources

Comparative

A Comparative Guide to (2-Hydroxyethyl)tripropylammonium chloride and Other Ionic Liquids for Researchers

Introduction: The Evolving Landscape of Ionic Liquids Ionic liquids (ILs) represent a fascinating class of materials, defined as salts with melting points below 100°C. Their unique physicochemical properties, including n...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Evolving Landscape of Ionic Liquids

Ionic liquids (ILs) represent a fascinating class of materials, defined as salts with melting points below 100°C. Their unique physicochemical properties, including negligible vapor pressure, high thermal stability, and tunable solvency, have positioned them as powerful tools in various scientific domains, from catalysis to energy storage.[1] In the pharmaceutical and drug development sectors, ILs are gaining traction as novel solvents for poorly soluble active pharmaceutical ingredients (APIs), as permeation enhancers, and as building blocks for advanced drug delivery systems.[2][3]

Historically, the field has been dominated by imidazolium- and pyridinium-based ILs. However, concerns regarding their potential toxicity and limited biodegradability have spurred the development of newer generation ILs.[1] Among these, quaternary ammonium-based salts, particularly those functionalized with hydroxyl groups, are emerging as promising alternatives, offering a more favorable environmental and toxicological profile.

This guide provides an in-depth comparison of a specific hydroxy-functionalized ammonium salt, (2-Hydroxyethyl)tripropylammonium chloride , against other classes of ionic liquids. We will delve into its synthesis, physicochemical properties, and potential applications, supported by experimental data and protocols to ensure scientific integrity and reproducibility.

(2-Hydroxyethyl)tripropylammonium chloride: A Structural Overview

(2-Hydroxyethyl)tripropylammonium chloride is a quaternary ammonium salt. Its structure is key to its properties:

  • Quaternary Ammonium Core: This provides the cationic charge and overall stability. Compared to imidazolium-based ILs, ammonium salts often exhibit greater chemical stability, particularly towards basic conditions.[1]

  • Tripropyl Chains: The three propyl groups contribute to the molecule's lipophilicity. The length of the alkyl chains on the cation significantly influences properties like viscosity, density, and thermal stability.[4][5] Longer alkyl chains generally lead to increased viscosity and decreased density.

  • Hydroxyethyl Group: This functional group is pivotal. The hydroxyl (-OH) moiety introduces polarity and the capacity for hydrogen bonding.[6] This can enhance the solubility of polar compounds and offers a site for further chemical modification. Furthermore, the presence of the hydroxyethyl group often correlates with reduced toxicity and improved biodegradability, drawing a parallel to the biocompatible nature of choline ( (2-hydroxyethyl)trimethylammonium).

  • Chloride Anion: As a small, inorganic anion, chloride contributes to the IL's overall properties, often leading to higher melting points and water miscibility compared to larger, more complex anions.

Comparative Analysis with Alternative Ionic Liquids

The choice of an ionic liquid is application-specific. Here, we compare (2-Hydroxyethyl)tripropylammonium chloride to common alternatives, highlighting the trade-offs in their properties.

vs. Imidazolium-Based Ionic Liquids (e.g., 1-Butyl-3-methylimidazolium tetrafluoroborate, [BMIM][BF₄])

Imidazolium salts are the most studied class of ILs. However, they present certain drawbacks.

  • Toxicity and Biodegradability: Imidazolium-based ILs have demonstrated higher toxicity compared to many common organic solvents and ammonium-based counterparts.[7] In contrast, hydroxyethyl-functionalized ammonium salts are often considered "greener" due to their structural similarity to naturally occurring compounds like choline, leading to lower toxicity and higher biodegradability.[7]

  • Thermal and Chemical Stability: While imidazolium ILs have good thermal stability, phosphonium and ammonium-based ILs often exhibit superior stability.[1][8] The C2 proton on the imidazolium ring can be acidic, making it susceptible to decomposition under certain conditions. Ammonium salts lack this feature, offering broader chemical stability.

  • Cost: The synthesis routes for ammonium-based ILs can be more cost-effective than for many imidazolium salts, a significant factor for large-scale applications.

vs. Phosphonium-Based Ionic Liquids (e.g., Trihexyl(tetradecyl)phosphonium chloride, [P₆,₆,₆,₁₄][Cl])

Phosphonium-based ILs are renowned for their exceptional thermal stability.

  • Thermal Stability: Phosphonium ILs generally have higher decomposition temperatures than their ammonium analogues.[9] This makes them suitable for high-temperature applications where ammonium salts might degrade.

  • Viscosity: Phosphonium ILs, especially those with long alkyl chains, tend to be more viscous than similarly sized ammonium ILs. The higher viscosity of (2-Hydroxyethyl)tripropylammonium chloride compared to a trimethyl or triethyl analogue is expected, but it would likely be less viscous than a large phosphonium salt like [P₆,₆,₆,₁₄][Cl].

  • Cost and Availability: Phosphonium-based ILs are often more expensive to produce due to the cost of the trialkylphosphine starting materials.[10]

vs. Other Ammonium-Based Ionic Liquids
  • Effect of Alkyl Chain Length (vs. Choline Chloride): Comparing (2-Hydroxyethyl)tripropylammonium chloride to its trimethyl analogue, choline chloride, highlights the impact of the alkyl chains. The replacement of methyl groups with propyl groups will increase the van der Waals interactions and the overall size of the cation. This is expected to lead to a lower melting point, increased viscosity, and decreased density.[5]

  • Role of the Hydroxyethyl Group (vs. Tetrapropylammonium Chloride): The presence of the hydroxyl group in (2-Hydroxyethyl)tripropylammonium chloride, when compared to a simple tetrapropylammonium salt, introduces a site for hydrogen bonding. This increases polarity and can significantly alter its solvent properties, making it more suitable for dissolving polar molecules like some APIs.[6] This functionalization is also a key factor in its likely reduced toxicity.

Data-Driven Comparison of Physicochemical Properties

The following table summarizes key physicochemical properties. Where direct experimental data for (2-Hydroxyethyl)tripropylammonium chloride is not available in the literature, values are estimated based on established structure-property relationships for homologous series of ammonium-based ionic liquids.

Property(2-Hydroxyethyl)tripropylammonium chloride[BMIM][BF₄] (Imidazolium)[P₆,₆,₆,₁₄][Cl] (Phosphonium)Choline Chloride
Cation Structure AmmoniumImidazoliumPhosphoniumAmmonium
Molecular Weight ( g/mol ) 223.78227.02519.36139.62
Melting Point (°C) Viscous Liquid at RT (Est.)~ -81< 25302 (decomposes)[11]
Thermal Stability (Td, °C) ~200-250 (Est.)~350-400>300~240[11]
Density (g/cm³ at 25°C) ~0.95-1.05 (Est.)~1.2~0.881.02
Viscosity (mPa·s at 25°C) High (Est.)~100Very High (>1000)Solid
Toxicity Low (Expected)Moderate to HighLow to ModerateLow
Biodegradability High (Expected)LowLowHigh

Est. = Estimated value based on trends in homologous series.

Experimental Protocols for Synthesis and Characterization

To ensure the trustworthiness and reproducibility of research involving novel ionic liquids, standardized synthesis and characterization protocols are essential.

Synthesis of (2-Hydroxyethyl)tripropylammonium chloride

This is a representative two-step synthesis.

SynthesisWorkflow

Methodology:

  • Step 1: Synthesis of Tripropylammonium Chloride

    • Dissolve tripropylamine in an anhydrous solvent like diethyl ether in a three-necked flask equipped with a dropping funnel and a magnetic stirrer, under an inert atmosphere (e.g., nitrogen).

    • Cool the solution to 0°C in an ice bath.

    • Add a solution of hydrochloric acid in the same solvent dropwise with vigorous stirring.

    • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

    • The resulting precipitate, tripropylammonium chloride, is collected by filtration, washed with cold anhydrous solvent, and dried under vacuum.

  • Step 2: Synthesis of (2-Hydroxyethyl)tripropylammonium chloride

    • Suspend the dried tripropylammonium chloride in a suitable solvent such as acetonitrile in a pressure-rated reactor.

    • Introduce a stoichiometric amount of ethylene oxide into the reactor. Caution: Ethylene oxide is toxic and highly flammable. This step must be performed in a well-ventilated fume hood with appropriate safety measures.

    • Seal the reactor and heat to the desired reaction temperature (e.g., 60-80°C) with stirring for several hours.

    • After cooling, the solvent is removed under reduced pressure to yield the crude product.

    • The final product should be purified, for example, by recrystallization or washing with a non-polar solvent to remove any unreacted starting materials, and then dried under high vacuum.

Physicochemical Characterization Workflow

A self-validating characterization workflow is crucial to confirm the identity, purity, and key properties of the synthesized ionic liquid.

CharacterizationWorkflow

Detailed Protocols:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Dissolve a small amount (5-10 mg) of the dried IL in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

    • Transfer the solution to an NMR tube.

    • Acquire ¹H and ¹³C NMR spectra.

    • Validation: The ¹H NMR spectrum should show characteristic peaks for the propyl chains (triplet, sextet, triplet), the hydroxyethyl group (two triplets), and the hydroxyl proton. The integration of these peaks should match the number of protons in the structure. The ¹³C NMR will confirm the number of unique carbon environments.

  • Fourier-Transform Infrared (FTIR) Spectroscopy:

    • Place a drop of the IL on the ATR crystal of the FTIR spectrometer.

    • Record the spectrum, typically from 4000 to 400 cm⁻¹.

    • Validation: Look for key vibrational bands: a broad peak around 3300-3500 cm⁻¹ (O-H stretch from the hydroxyl group), sharp peaks around 2800-3000 cm⁻¹ (C-H stretches of the alkyl chains), and peaks in the fingerprint region corresponding to C-N and C-O bonds.[12]

  • Thermogravimetric Analysis (TGA):

    • Place a small, accurately weighed sample (5-10 mg) into a TGA crucible.

    • Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min) over a temperature range (e.g., 30-600°C).

    • Validation: The decomposition temperature (Td) is typically reported as the onset temperature of mass loss. A sharp, single-step decomposition is indicative of a pure compound. This protocol is a standard method for assessing thermal stability.[13]

  • Viscosity Measurement:

    • Use a calibrated rotational viscometer with a suitable spindle.

    • Place the IL sample in the temperature-controlled sample holder and allow it to equilibrate at the desired temperature.

    • Measure the viscosity at a series of shear rates to check for Newtonian behavior.

    • Validation: Measurements should be repeatable. The viscosity of ILs is highly sensitive to water content, so samples must be thoroughly dried.[14]

Conclusion and Future Outlook

(2-Hydroxyethyl)tripropylammonium chloride stands as a compelling example of a "task-specific" ionic liquid, designed to bridge the gap between performance and sustainability. Its structure suggests a unique balance of properties: moderate lipophilicity from the propyl chains, enhanced polarity and hydrogen-bonding from the hydroxyethyl group, and the inherent stability of the ammonium core.

Key Advantages:

  • Improved Biocompatibility: The hydroxyethyl group suggests lower toxicity and higher biodegradability compared to many imidazolium- and pyridinium-based ILs.

  • Tunable Properties: The combination of alkyl chains and a functional group allows for fine-tuning of solvency and physical properties.

  • Chemical Stability: The robust ammonium core offers stability across a wider pH range than some heterocyclic ILs.

Potential Challenges:

  • Viscosity: The presence of propyl chains will likely result in higher viscosity compared to smaller ammonium analogues, which could be a limitation in applications requiring rapid mass transport.

  • Hygroscopicity: The polar hydroxyethyl group and chloride anion may lead to increased water absorption, requiring careful drying for many applications.

For researchers in drug development, (2-Hydroxyethyl)tripropylammonium chloride and its analogues represent a promising class of materials. Their potential to act as non-toxic, biodegradable solvents and formulation excipients warrants further investigation, particularly in the areas of transdermal delivery and the solubilization of challenging APIs. As the field moves towards greener and safer chemical technologies, the rational design of functionalized ionic liquids like this will be paramount.

References

  • Mohd, N. et al. (2020). Thermophysical Properties of Newly Synthesized Ammonium-Based Protic Ionic Liquids: Effect of Temperature, Anion and Alkyl Chain Length. MDPI. Available at: [Link]

  • Perez-Salas, L. A. et al. (2021). Synthesis of Ammonium-Based Ionic Liquids for the Extraction Process of a Natural Pigment (Betanin). MDPI. Available at: [Link]

  • Stojan, K. et al. (2011). Quaternary Ammonium and Phosphonium Ionic Liquids in Chemical and Environmental Engineering. Scientific Spectator. Available at: [Link]

  • Othman, Z. et al. (2023). Synthesis and characterization of ammonium-based protic ionic liquids for carbon dioxide absorption. PMC. Available at: [Link]

  • Kilaru, J. et al. (2008). Density and Surface Tension Measurements of Imidazolium-, Quaternary Phosphonium-, and Ammonium-Based Room-Temperature Ionic Liquids: Data and Correlations. ResearchGate. Available at: [Link]

  • Ataman Kimya. * (2-HYDROXYETHYL) TRIMETHYLAMMONIUM CHLORIDE*. Available at: [Link]

  • Bachu, P. et al. (2015). Effect of the Alkyl Chain Length of the Cation on the Interactions between Water and Ammonium-Based Ionic Liquids: Experimental and COSMO-RS Study. PATh. Available at: [Link]

  • Othman, Z. et al. (2023). Synthesis and characterization of ammonium-based protic ionic liquids for carbon dioxide absorption. RSC Publishing. Available at: [Link]

  • Medina-Ramírez, A. et al. (2023). Synthesis of Ammonium-Based ILs with Different Lengths of Aliphatic Chains and Organic Halogen-Free Anions as Corrosion Inhibitors of API X52 Steel. MDPI. Available at: [Link]

  • Jain, P. et al. (2021). Comparative Investigation of Non-halogenated Imidazolium and Phosphonium-based Surface-Active Ionic Liquids as Electrolyte for Supercapacitors. ChemRxiv. Available at: [Link]

  • Varenne, A. et al. NEW INTEGRATED MEASUREMENT PROTOCOL USING CAPILLARY ELECTROPHORESIS INSTRUMENTATION FOR THE DETERMINATION OF VISCOSITY, CONDUCTIVITY AND ABSORBANCE SPECTRUM OF IONIC LIQUIDS AND THEIR MIXTURES WITH MOLECULAR SOLVENTS. CORE. Available at: [Link]

  • Kim, Y. J. et al. (2024). A comparative study of ammonia solubility in imidazolium-based ionic liquids with different structural compositions. DGIST Scholar. Available at: [Link]

  • Silvester, D. S. et al. (2014). Quaternary ammonium and phosphonium based ionic liquids: a comparison of common anions. RSC Publishing. Available at: [Link]

  • Ali, F. et al. (2024). A Comprehensive Comparison Analysis between Ammonium-Based and Phosphonium-Based Bifunctional Ionic Liquids for Metal Extraction and Separation Processes. PMC. Available at: [Link]

  • Ali, F. et al. (2024). A Comprehensive Comparison Analysis between Ammonium-Based and Phosphonium-Based Bifunctional Ionic Liquids for Metal Extraction and Separation Processes. ACS Publications. Available at: [Link]

  • PubChem. 2-Hydroxyethylammonium chloride. National Institutes of Health. Available at: [Link]

  • Domańska, U. et al. (2005). Physicochemical Properties and Solubility of alkyl-(2-hydroxyethyl)-dimethylammonium Bromide. PubMed. Available at: [Link]

  • Pavlovica, S. et al. (2011). (2-Hydroxyethyl)ammonium Lactates—Highly Biodegradable and Essentially Non-Toxic Ionic Liquids. Scientific Research Publishing. Available at: [Link]

  • Widegren, J. A. & Magee, J. W. (2007). Density, Viscosity, Speed of Sound, and Electrolytic Conductivity for the Ionic Liquid 1-Hexyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide and Its Mixtures with Water. National Institute of Standards and Technology. Available at: [Link]

  • Al-Qadri, A. et al. (2024). The impacts of Anion and Cation Modification on the Physicochemical Properties of Tri-(2-hydroxyethyl) Ammonium-Based Protic and Aprotic Ionic Liquids. ResearchGate. Available at: [Link]

  • Mao, S. et al. (2012). Synthesis and characterization of N-(2-hydroxy)propyl-3-trimethyl ammonium chitosan chloride for potential application in gene delivery. PubMed. Available at: [Link]

  • Rebelo, L. P. N. et al. (2011). Thermal stability of ionic liquids assessed by potentiometric titration. RSC Publishing. Available at: [Link]

  • Zhang, Q. et al. (2013). Physicochemical Characterization of MFm–-Based Ammonium Ionic Liquids. ACS Publications. Available at: [Link]

  • Academia.edu. Bioactive metalated (2-hydroxyethyl)ammonium ionic liquids. Available at: [Link]

  • Hu, Y. et al. (2021). Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. Available at: [Link]

  • Belhocine, T. et al. (2012). Physicochemical and Acid-base Properties of a Series of 2-Hydroxyethylammonium-based Protic Ionic Liquids. ResearchGate. Available at: [Link]

  • Frizzo, C. P. et al. (2021). Ionic Liquids in Drug Delivery. MDPI. Available at: [Link]

  • Hasse, H. et al. (2023). High‐Temperature Measurements on Viscosity and Surface Tension of the Ionic Liquid 1‐Ethyl‐3‐methylimidazolium Bis(trifluoromethylsulfonyl)imide. Available at: [Link]

  • Li, Y. et al. (2024). Design Principles and Applications of Ionic Liquids for Transdermal Drug Delivery. PMC. Available at: [Link]

  • Scite.ai. Synthesis, Characterization and Surface‐Activity of Hydroxyethyl Group‐Containing Quaternary Ammonium Surfactants. Available at: [Link]

  • Keihankhadiv, S. & Neugebauer, D. (2024). Simple strategy of the use of pharmaceutically functionalized ionic liquids in a new generation of polymer nanocarriers for the combined delivery of ionic p-aminosalicylate and ampicillin. PubMed. Available at: [Link]

  • Hovhannisyan, N. R. (2018). The bactericidal activity of quaternary ammonium salts with 2-hydroxyethyl group. Available at: [Link]

  • ResearchGate. Synthesis, vibrational and thermal properties of new functionalized 1- (2-hydroxyethyl) -3-methylimidazolium dihydrogenophosphate ionic liquid. Available at: [Link]

  • Zhang, J. et al. (2011). Synthesis, Characterization and Surface Activity of Trioctyl Hydroxyethyl Ammonium Chloride. ResearchGate. Available at: [Link]

  • Fomina, M. V. et al. (2022). Quaternary Ammonium Compounds (QACs) and Ionic Liquids (ILs) as Biocides: From Simple Antiseptics to Tunable Antimicrobials. PMC. Available at: [Link]

  • Li, Y. et al. (2018). Quaternary ammonium-based biomedical materials: State-of-the-art, toxicological aspects and antimicrobial resistance. PMC. Available at: [Link]

Sources

Validation

A Comparative Guide to Tripropyl- vs. Tributylammonium Salts in Pharmaceutical Applications

In the landscape of pharmaceutical development and chemical synthesis, the selection of appropriate reagents is paramount to achieving desired outcomes in purity, yield, and process efficiency. Among the versatile class...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and chemical synthesis, the selection of appropriate reagents is paramount to achieving desired outcomes in purity, yield, and process efficiency. Among the versatile class of alkylammonium salts, tripropylammonium and tributylammonium salts are frequently employed as ion-pairing reagents, phase-transfer catalysts, and precursors for ionic liquids. The subtle difference in their alkyl chain length—a single methylene group per chain—belies significant shifts in their physicochemical properties and, consequently, their performance in various applications.

This guide provides an in-depth, objective comparison of tripropylammonium and tributylammonium salts, offering researchers, scientists, and drug development professionals the technical insights and experimental data necessary to make informed decisions for their specific applications.

Core Physicochemical Properties: A Head-to-Head Comparison

The fundamental characteristics of an ammonium salt dictate its behavior in solution and its interaction with other molecules. The extension of the alkyl chains from propyl to butyl primarily increases the cation's hydrophobicity and molecular weight, which has cascading effects on solubility, thermal stability, and hygroscopicity.

PropertyTripropylammonium (TPA) SaltsTributylammonium (TBA) SaltsCausality and Implication
Molecular Weight Lower (e.g., TPA Chloride: 179.73 g/mol )[1]Higher (e.g., TBA Chloride: 221.81 g/mol )[2]The larger size of TBA cations can influence crystal packing and steric hindrance in reactions.
Hydrophobicity/Lipophilicity Moderately LipophilicMore LipophilicThe additional methylene group per chain significantly increases the nonpolar character of the TBA cation. This is the primary driver for differences in application performance.
Solubility Generally higher solubility in polar solvents (e.g., water, methanol) and lower solubility in nonpolar solvents compared to TBA salts.[3]Generally lower solubility in polar solvents and higher solubility in organic solvents of low to medium polarity (e.g., dichloromethane, toluene) compared to TPA salts.[3]Increased lipophilicity of TBA salts enhances their partitioning into organic phases, a key attribute for phase-transfer catalysis.
Thermal Stability Generally stable, but decomposition temperature is influenced by the counter-anion. TPA salts are expected to have slightly lower thermal stability than TBA salts under inert atmospheres due to weaker van der Waals forces.Generally stable to elevated temperatures. For tetraalkylammonium salts, a trend of decreasing melting point is often observed with increasing alkyl chain length.[4] Decomposition is highly dependent on the anion.[5][6]The choice of salt must be compatible with the thermal conditions of the intended reaction or process. TBA salts may offer a wider operating temperature range in some contexts.
Hygroscopicity Alkylammonium salts are known to be hygroscopic, with water uptake influenced by the specific salt and ambient humidity.[7][8][9]Expected to be slightly less hygroscopic than TPA salts due to greater hydrophobicity, though still capable of absorbing atmospheric moisture.[9][10]High hygroscopicity can affect the precise weighing of the salt and introduce unwanted water into sensitive reactions. Proper storage in a desiccator is crucial for both.[11]

Performance in Key Applications

The differences in physicochemical properties directly translate to distinct performance characteristics in common pharmaceutical applications.

Ion-Pair Chromatography (IPC)

In reversed-phase HPLC, ion-pairing reagents are used to enhance the retention and improve the peak shape of ionic analytes.[12][13] The alkylammonium cation adsorbs onto the nonpolar stationary phase, creating a dynamic ion-exchange surface that interacts with anionic analytes.[14][15]

  • Tripropylammonium (TPA) Salts: Offer moderate hydrophobicity, leading to a noticeable but not extreme increase in the retention of anionic analytes. This makes them suitable for analytes that are already somewhat retained on the column, preventing excessively long run times. A study on oligonucleotide separation found tripropylamine to be effective for separating smaller oligonucleotides.[16]

  • Tributylammonium (TBA) Salts: The greater lipophilicity of the tributylammonium cation leads to stronger adsorption on the stationary phase and, consequently, a more significant increase in analyte retention.[17] This is particularly advantageous for separating poorly retained, highly polar anionic compounds. However, it can also lead to very long elution times, requiring higher concentrations of organic modifier in the mobile phase.[15][17]

The following diagram illustrates the fundamental mechanism of how alkyl chain length impacts retention in ion-pair chromatography.

cluster_0 Mobile Phase Analyte Anionic Analyte (A⁻) TPA TPA⁺ Analyte->TPA TBA TBA⁺ Analyte->TBA C18_Surface TPA->C18_Surface Weaker Adsorption Result_TPA Moderate Retention of Analyte C18_Surface->Result_TPA Result_TBA Strong Retention of Analyte C18_Surface->Result_TBA

Caption: Mechanism of Ion-Pair Chromatography.

Phase-Transfer Catalysis (PTC)

PTC is a powerful technique for reacting water-soluble nucleophiles with water-insoluble organic substrates.[19] The alkylammonium salt acts as a "taxi," forming an ion pair with the aqueous reactant and transporting it into the organic phase to react.[19][20]

  • Tripropylammonium (TPA) Salts: Their moderate lipophilicity allows them to function as phase-transfer catalysts, but their efficiency may be limited in systems with highly nonpolar organic solvents, as the catalyst may not partition sufficiently into the organic phase.

  • Tributylammonium (TBA) Salts: The enhanced lipophilicity of TBA salts, such as the widely used tetrabutylammonium bromide (TBAB), makes them highly effective phase-transfer catalysts.[21] They readily partition into the organic phase, efficiently transporting the anionic reactant across the phase boundary, often leading to faster reaction rates and higher yields compared to their shorter-chain counterparts.[19][22][23]

Ionic Liquids (ILs)

Both TPA and TBA cations can be combined with a variety of anions to form protic or aprotic ionic liquids—salts with melting points below 100°C.[10][24][25][26] The properties of the resulting IL, such as viscosity, thermal stability, and solvent capabilities, are heavily influenced by the structure of both the cation and the anion.[27][28][29][30]

  • Tripropylammonium-based ILs: Tend to have lower viscosity and potentially lower melting points compared to TBA-based ILs with the same anion, due to weaker van der Waals interactions.

  • Tributylammonium-based ILs: The longer alkyl chains increase van der Waals forces, which can lead to higher viscosity and melting points.[31] However, their enhanced lipophilicity can make them better solvents for nonpolar organic molecules.[24][27]

Experimental Protocols

To provide a practical basis for comparison, the following self-validating protocols can be employed by researchers to evaluate these salts in their own laboratories.

Protocol 1: Comparative Analysis of Ion-Pairing Strength via HPLC

This protocol details a method to quantify the difference in retention of a model anionic analyte (e.g., benzoic acid) using TPA and TBA salts.

Objective: To determine the relative increase in the retention factor (k') of benzoic acid when using tripropylammonium vs. tributylammonium phosphate as ion-pairing reagents.

Materials:

  • HPLC system with UV detector

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Benzoic acid standard

  • Tripropylammonium phosphate solution (0.5 M)

  • Tributylammonium phosphate solution (0.5 M)[35]

  • HPLC-grade acetonitrile and water

  • Phosphoric acid

Methodology:

  • Mobile Phase Preparation:

    • Mobile Phase A (Control): Prepare a 60:40 (v/v) mixture of water/acetonitrile. Adjust pH to 3.0 with phosphoric acid.

    • Mobile Phase B (TPA): To 1L of Mobile Phase A, add 10 mL of 0.5 M tripropylammonium phosphate solution to achieve a final concentration of 0.005 M.[17] Re-adjust pH to 3.0 if necessary.

    • Mobile Phase C (TBA): To 1L of Mobile Phase A, add 10 mL of 0.5 M tributylammonium phosphate solution to achieve a final concentration of 0.005 M.[17] Re-adjust pH to 3.0 if necessary.

  • Sample Preparation: Prepare a 100 µg/mL solution of benzoic acid in the respective mobile phase being tested.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 230 nm

    • Injection Volume: 10 µL

  • Experimental Workflow:

    • Equilibrate the column with Mobile Phase A for at least 30 minutes. Inject the sample and record the retention time (t_R) and the void time (t_0).

    • Flush the column thoroughly and equilibrate with Mobile Phase B for at least 60 minutes (ion-pairing reagents require longer equilibration times). Inject the sample and record t_R.

    • Flush the column thoroughly and equilibrate with Mobile Phase C for at least 60 minutes. Inject the sample and record t_R.

  • Data Analysis:

    • Calculate the retention factor (k') for each run using the formula: k' = (t_R - t_0) / t_0.

    • Compare the k' values obtained with Mobile Phases B and C to the control (Mobile Phase A).

    • Self-Validation: Ensure system suitability by verifying that peak asymmetry for benzoic acid is between 0.9 and 1.5 and theoretical plates are >2000 for all runs.

The following diagram outlines the workflow for this comparative HPLC experiment.

cluster_0 Experimental Runs start Start prep Prepare Mobile Phases (A: Control, B: TPA, C: TBA) and Benzoic Acid Sample start->prep equil_A Equilibrate Column with Mobile Phase A prep->equil_A run_A Inject Sample Record tR and t0 equil_A->run_A equil_B Equilibrate Column with Mobile Phase B run_A->equil_B run_B Inject Sample Record tR equil_B->run_B equil_C Equilibrate Column with Mobile Phase C run_B->equil_C run_C Inject Sample Record tR equil_C->run_C analysis Calculate Retention Factor (k') for each condition run_C->analysis compare Compare k' Values: k'(TBA) vs k'(TPA) vs k'(Control) analysis->compare end End compare->end

Caption: Experimental workflow for HPLC comparison.

Conclusion and Recommendations

The choice between tripropylammonium and tributylammonium salts is a classic case of optimizing for hydrophobicity. While chemically very similar, the additional carbon in the butyl chains provides a significant and predictable increase in lipophilicity that defines their ideal applications.

  • Choose Tripropylammonium (TPA) Salts when you require a moderate effect. This includes applications in ion-pair chromatography where excessive retention is undesirable, or in phase-transfer catalysis systems where the organic phase is not highly nonpolar.

  • Choose Tributylammonium (TBA) Salts when a strong hydrophobic interaction is needed. This makes them the preferred choice for achieving high retention of polar analytes in ion-pair chromatography and for maximizing efficiency in most phase-transfer catalysis reactions.[19][21]

Ultimately, the optimal choice depends on the specific molecules, solvents, and conditions of the experiment. The protocols and data provided in this guide serve as an authoritative starting point for researchers to validate the best reagent for their unique challenges in drug development and chemical synthesis.

References

  • Hygroscopicity of secondary marine organic aerosols: Mixtures of alkylammonium salts and inorganic components. PubMed.
  • Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applic
  • Ion pairing Reagents Method Development. Regis Technologies, Aurora Borealis Control BV.
  • Physiochemical properties of alkylaminium sulfates: hygroscopicity, thermostability, and density. Semantic Scholar.
  • Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlor
  • Synthesis and characterization of ammonium-based protic ionic liquids for carbon dioxide absorption. RSC Publishing.
  • Trialkylammonium salt degradation: implications for methylation and cross-coupling. PubMed Central.
  • Types and Applications of Ion-Pair Reagents in Liquid Chromatography.
  • Tetrabutylammonium Salicylate: A Comparative Guide to its Applications and Limitations in Drug Formul
  • A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent.
  • Anion-Driven Influence of Tetrabutylammonium-Based Ionic Liquids on DNA Stability and Interaction Mechanisms.
  • A Comparative Guide to the Catalytic Efficiency of Quaternary Ammonium Salts in Phase-Transfer C
  • Synthesis and properties of chiral ammonium-based ionic liquids. PubMed.
  • Solubility of Triethylmethylammonium chloride in organic solvents. Benchchem.
  • Synthesis and Properties of Chiral Ammonium‐Based Ionic Liquids.
  • Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients.
  • Synthesis and characterization of ammonium-based protic ionic liquids for carbon dioxide absorption. PubMed Central.
  • Application Notes and Protocols: Tetrabutylammonium Salicylate in Cosmetic and Pharmaceutical Formul
  • Quaternary ammonium c
  • Synthesis and Characterization of New Organoammonium, Thiazolium, and Pyridinium Triiodide Salts: Crystal Structures, Polymorphism, and Thermal Stability. MDPI.
  • Thermophysical Properties of Newly Synthesized Ammonium-Based Protic Ionic Liquids: Effect of Temperature, Anion and Alkyl Chain Length. MDPI.
  • Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. Agilent.
  • Trioctylammonium-based Ionic Liquids for Metal Ions Extraction: Synthesis, Characterization and Application.
  • phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis by. CORE.
  • Ion-Pair Reagents for HPLC. TCI Chemicals.
  • Experimental Investigation on Thermophysical Properties of Ammonium-Based Protic Ionic Liquids and Their Potential Ability towards CO2 Capture. MDPI.
  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
  • article #2 - starburst quaternary ammonium salt - a new effective phase transfer c
  • (PDF) Synthesis and characterization of ammonium-based protic ionic liquids for carbon dioxide absorption.
  • Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. PubMed.
  • Comparing Ion-Pairing Reagents and Sample Dissolution Solvents for Ion-Pairing Reversed-Phase Liquid chromatography/electrospray Ionization Mass Spectrometry Analysis of Oligonucleotides. PubMed.
  • Effect of hygroscopicity of the metal salt on the formation and air stability of lyotropic liquid crystalline mesophases in hydr
  • Pharmaceutical formulation strategies for novel antibiotic substances utilizing salt formation and two- and three-dimensional printing techniques.
  • A Remarkably Efficient Phase-Transfer Catalyzed Amination of α-Bromo-α, β-Unsaturated Ketones in W
  • comparative analysis of thermal stability of different tetrabutylammonium salts. Benchchem.
  • Ion pair chrom
  • Effect of Tetrapropylammonium Chloride Quaternary Ammonium Salt on Characterization, Cytotoxicity, and Antibacterial Properties of PLA/PEG Electrospun M
  • Study on Physicochemical and Thermal Properties of Tetrabutylammonium-Based Cation Ionic Salts Induced by Al2O3 Additive for Thermal Energy Storage Applic
  • Phase-Transfer C
  • TRIMETHYLAMMONIUM CHLORIDE This dossier on trimethylammonium chloride does not represent an exhausti. NICNAS.
  • TRIBUTYLMETHYLAMMONIUM CHLORIDE. ChemBK.
  • Comparison of Physicochemical Properties of New Ionic Liquids Based on Imidazolium, Quaternary Ammonium, and Guanidinium C
  • Tripropyl-ammonium-chlorid. PubChem.
  • Tetrapropylammonium chloride. Santa Cruz Biotechnology.
  • Physicochemical properties of phosphonium-based and ammonium-based protic ionic liquids.

Sources

Comparative

(2-Hydroxyethyl)tripropylammonium Chloride: Technical Review &amp; Application Guide

Executive Summary & Chemical Identity (2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4), often abbreviated as HETPA-Cl or Pr3ChCl (Propyl-Choline Chloride), is a quaternary ammonium salt structurally homologou...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Identity

(2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4), often abbreviated as HETPA-Cl or Pr3ChCl (Propyl-Choline Chloride), is a quaternary ammonium salt structurally homologous to Choline Chloride. Distinguished by its three propyl chains, it offers increased lipophilicity and steric bulk compared to its trimethyl analog (Choline).

While Choline Chloride dominates the deep eutectic solvent (DES) market, HETPA-Cl has carved a critical niche in polymer chemistry , specifically as a precursor for polyisocyanurate (PIR) trimerization catalysts . Its unique reaction kinetics provide a "smooth rise" profile in foam manufacturing, solving processability issues inherent to alkali metal catalysts.

PropertySpecification
IUPAC Name N-(2-Hydroxyethyl)-N,N,N-tripropylammonium chloride
CAS Number 96311-53-4
Molecular Formula C₁₁H₂₆ClNO
Molecular Weight 223.78 g/mol
Physical State Hygroscopic crystalline solid or viscous liquid (depending on purity/hydration)
Solubility Soluble in water, alcohols; limited solubility in non-polar hydrocarbons.

Primary Application: Polyurethane & PIR Foam Catalysis

The most authoritative application of HETPA-Cl lies in the production of rigid Polyurethane (PUR) and Polyisocyanurate (PIR) foams. In this context, the chloride is typically converted (via ion exchange) to a carboxylate salt (e.g., octoate or formate) to serve as a trimerization catalyst .

The "Smooth Rise" Advantage

In continuous lamination processes (e.g., insulation board manufacturing), the reaction rate must be perfectly controlled.

  • Alkali Metal Catalysts (e.g., Potassium Octoate): Provide rapid curing but often result in a "step-wise" reaction profile. This sudden surge in viscosity can cause flow marks or poor adhesion to facings.

  • HETPA-Based Catalysts: The steric bulk of the tripropyl group modulates the catalyst's approach to the isocyanate, resulting in a linear, predictable rise profile . This allows for better flow and uniform density distribution.

Thermal Stability & Odor Constraints

A critical limitation detailed in patent literature (e.g., Air Products, Evonik) is thermal instability.

  • Mechanism: At temperatures exceeding 100–120°C , HETPA salts undergo Hofmann elimination or reverse-Menshutkin reactions, decomposing into Tripropylamine and volatile byproducts.

  • Consequence: This releases a characteristic "amine odor" in the finished foam.[1][2][3][4]

  • Mitigation: Modern formulations often use HETPA in a "catalyst system" combined with thermally stable alkali salts to balance processability with odor control.

Comparative Performance Data

The following table synthesizes data from industrial patent disclosures comparing catalyst types.

FeaturePotassium Octoate (Standard)Choline Chloride (Trimethyl)HETPA-Cl (Tripropyl)
Reaction Profile Aggressive, "Step" profileModerateSmooth, Linear Rise
Solubility in Polyol ModerateLow (often requires glycol carrier)High (Lipophilic chains)
Thermal Stability High (>200°C)Moderate (~180°C)Low (~100-120°C)
Odor Potential NoneLow (Trimethylamine)High (Tripropylamine)
Primary Use Case General purpose PIRNiche/SpecialtyContinuous Lamination
Mechanism of Action (Trimerization)

The quaternary ammonium cation stabilizes the intermediate during the cyclotrimerization of isocyanates into isocyanurate rings, which impart fire resistance to the foam.

Trimerization Iso Isocyanate Monomer (R-N=C=O) Inter Activated Complex (Stabilized by Q+) Iso->Inter Nucleophilic Attack Cat HETPA Catalyst (Ion Pair) Cat->Inter Stabilizes Trimer Isocyanurate Ring (Thermal Stability) Inter->Trimer Cyclization Amine Decomposition Byproduct (Tripropylamine - Odor) Inter->Amine >120°C (Side Rxn)

Figure 1: Catalytic cycle of isocyanate trimerization showing the role of HETPA and the thermal decomposition pathway.

Secondary Application: Deep Eutectic Solvents (DES)

As a homolog of Choline Chloride, HETPA-Cl is increasingly investigated in Green Chemistry as a Hydrogen Bond Acceptor (HBA) in Deep Eutectic Solvents.

Hydrophobicity Tuning

Standard Choline Chloride/Urea DESs are highly hydrophilic, making them unsuitable for extracting non-polar bioactive compounds.

  • Innovation: Replacing Choline with HETPA introduces three propyl chains, significantly increasing the hydrophobicity of the resulting solvent.

  • Application: Extraction of tocopherols, essential oils, or hydrophobic pharmaceutical ingredients where water exclusion is necessary.

Viscosity Implications

Researchers must account for the steric effect .

  • Choline (Methyl): Low viscosity, high mobility.

  • HETPA (Propyl): Higher viscosity due to increased Van der Waals interactions and steric hindrance disrupting the hydrogen bond network with the donor (e.g., urea).

  • Recommendation: Use HETPA-based DES at slightly elevated temperatures (40–60°C) to overcome viscosity barriers during extraction.

Synthesis & Experimental Protocol

For researchers requiring high-purity HETPA-Cl for solvent or catalytic studies, the following synthesis protocol is the industry standard.

Synthesis Pathway

The synthesis involves the quaternization of Tripropylamine with 2-Chloroethanol.

Synthesis Reagents Tripropylamine + 2-Chloroethanol Process Reflux (80-100°C) Solvent: Acetonitrile/Ethanol Reagents->Process Crude Crude HETPA-Cl Process->Crude Purification Recrystallization (Ethyl Acetate/Acetone) Crude->Purification Final Pure HETPA-Cl (Hygroscopic White Solid) Purification->Final

Figure 2: Synthetic pathway for (2-Hydroxyethyl)tripropylammonium chloride.

Step-by-Step Protocol
  • Reagent Prep: Charge a round-bottom flask with Tripropylamine (1.0 eq) and 2-Chloroethanol (1.1 eq) .

  • Solvent: Add Acetonitrile (approx. 3-5 volumes) to facilitate mixing and control exotherm.

  • Reaction: Heat to reflux (approx. 80°C) for 12–24 hours. Monitor consumption of amine via TLC or GC.

  • Isolation: Evaporate solvent under reduced pressure (Rotovap). The product may appear as a viscous oil initially.

  • Crystallization: Dissolve the oil in a minimum amount of hot ethanol and precipitate by adding excess cold ethyl acetate or acetone.

  • Drying: Filter the white crystals and dry in a vacuum oven at 50°C over P₂O₅ (critical due to hygroscopicity).

Safety Note: 2-Chloroethanol is highly toxic and readily absorbed through skin. Tripropylamine is flammable. All operations must be performed in a fume hood.

References

  • Air Products and Chemicals, Inc. (2007). Trimer catalyst additives for improving foam processability. US Patent Application 2007/0259773. Link

  • Evonik Degussa GmbH. (2015). Trimerization catalysts from sterically hindered salts and tertiary amines. European Patent EP3310827B1.[2] Link

  • Burdeniuc, J. et al. (2006). Catalyst composition for making polyurethane foams. US Patent 8,552,077.[3] Link

  • PubChem. (n.d.). Ammonium, (2-hydroxyethyl)tripropyl-, chloride.[5][6] National Library of Medicine. Link

  • Ataman Chemicals. (n.d.). Technical Data Sheet: Quaternary Ammonium Compounds. Link

Sources

Validation

A Comparative Cost-Benefit Analysis of (2-Hydroxyethyl)tripropylammonium chloride for Researchers and Drug Development Professionals

Prepared by a Senior Application Scientist In the landscape of chemical synthesis and formulation, the selection of appropriate reagents is paramount to achieving desired outcomes in terms of efficacy, cost, and environm...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by a Senior Application Scientist

In the landscape of chemical synthesis and formulation, the selection of appropriate reagents is paramount to achieving desired outcomes in terms of efficacy, cost, and environmental impact. This guide provides a detailed cost-benefit analysis of (2-Hydroxyethyl)tripropylammonium chloride, a quaternary ammonium compound (QAC), by comparing it with its more common counterpart, (2-Hydroxyethyl)trimethylammonium chloride (choline chloride), and other relevant alternatives. This analysis is grounded in established structure-performance relationships within the QAC family, supported by experimental data from peer-reviewed literature.

Introduction to (2-Hydroxyethyl)alkylammonium Chlorides

(2-Hydroxyethyl)alkylammonium chlorides are a class of quaternary ammonium salts characterized by a positively charged nitrogen atom bonded to a 2-hydroxyethyl group and, in the cases discussed here, three identical alkyl groups. The length of these alkyl chains significantly influences the compound's physicochemical properties and, consequently, its performance in various applications.

Key Compounds in Focus:

  • (2-Hydroxyethyl)tripropylammonium chloride (THPC): The subject of this analysis, featuring three propyl groups attached to the nitrogen atom.

  • (2-Hydroxyethyl)trimethylammonium chloride (Choline Chloride): A widely used and cost-effective analogue with three methyl groups.

These compounds find utility in diverse fields, most notably as phase-transfer catalysts (PTCs) , clay stabilizers in the oil and gas industry, and as cationic surfactants .[1]

Comparative Analysis: Performance vs. Cost

The central thesis of this guide is that while (2-Hydroxyethyl)tripropylammonium chloride may offer performance advantages in specific applications due to its longer alkyl chains, these benefits must be weighed against its likely higher cost and potentially greater environmental impact compared to choline chloride.

Application as a Phase-Transfer Catalyst

Phase-transfer catalysis is a powerful technique for facilitating reactions between reactants in immiscible phases (e.g., aqueous and organic).[1] The efficiency of a QAC as a PTC is largely dependent on its ability to transport an anion from the aqueous phase to the organic phase. This is governed by the lipophilicity of the cation.[1][2]

Mechanism of Action:

The mechanism involves the quaternary ammonium cation (Q+) pairing with the reactant anion in the aqueous phase. This ion pair, now soluble in the organic phase, migrates across the phase boundary, where the anion is released to react.[1]

PTC_Mechanism cluster_organic Organic Phase Anion_aq Reactant Anion (A-) Q_plus_aq Q+ Anion_aq->Q_plus_aq Ion Pairing Substrate_org Organic Substrate (RX) Product_org Product (RA) Substrate_org->Product_org + A- X_minus_org Leaving Group (X-) Substrate_org->X_minus_org - X- Q_plus_org Q+ X_minus_org->Q_plus_org Ion Pairing ion_pair_aq [Q+A-] ion_pair_org [Q+A-] ion_pair_aq->ion_pair_org Phase Transfer ion_pair_org->Substrate_org Reaction ion_pair2_org [Q+X-] ion_pair2_aq [Q+X-] ion_pair2_org->ion_pair2_aq Phase Transfer

Caption: General mechanism of phase-transfer catalysis by a quaternary ammonium salt.

Performance Comparison:

  • Choline Chloride (Methyl Groups): Due to the short methyl groups, choline chloride has limited solubility in many organic solvents. This restricts its effectiveness as a PTC to reactions where the organic phase has some polarity.

  • (2-Hydroxyethyl)tripropylammonium chloride (Propyl Groups): The longer propyl chains increase the lipophilicity of the cation, enhancing its solubility in nonpolar organic solvents. This generally leads to better catalytic activity in a wider range of reactions compared to its trimethyl analogue.[1] Generally, QACs with longer alkyl chains (from 5 to 8 carbon atoms) exhibit the highest conversions in PTC processes.[2]

Experimental Data Synopsis:

While direct comparative data for (2-Hydroxyethyl)tripropylammonium chloride is scarce, studies on similar QACs demonstrate a clear trend. For instance, in Williamson ether synthesis, tetraoctylammonium bromide shows a higher yield in a shorter reaction time compared to tetrabutylammonium bromide.[3]

Cost-Benefit Analysis for PTC:

Feature(2-Hydroxyethyl)trimethylammonium chloride (Choline Chloride)(2-Hydroxyethyl)tripropylammonium chlorideOther Alternatives (e.g., TBAB, BTEAC)
Performance Moderate, limited by organic phase solubility.Potentially high, good solubility in various organic solvents.High and widely documented.[1]
Cost Very low (commodity chemical).[4]Expected to be significantly higher (specialty chemical).Moderate to high.
Versatility Limited to more polar organic phases.Broader applicability in various solvent systems.Broad applicability.[1]
Recommendation Ideal for cost-sensitive processes where it shows sufficient activity.Justifiable for high-value syntheses where its specific properties offer a significant yield or purity advantage.Often the go-to choice for general-purpose PTC due to a balance of cost and proven performance.
Application as a Clay Stabilizer

In the oil and gas industry, clay stabilizers are crucial for preventing the swelling and migration of clay particles in reservoir rock, which can severely reduce permeability and hydrocarbon flow.[5][6]

Mechanism of Action:

Cationic clay stabilizers work by exchanging with the natural cations (like sodium) on the clay surface. The larger organic cations bind more strongly to the negatively charged clay platelets, preventing them from hydrating and swelling.

Clay_Stabilization cluster_before Before Treatment cluster_after After Treatment Clay_Unstable Clay Platelets (Swollen & Dispersed) Na_ions Na+ ions Clay_Unstable->Na_ions Water Water Molecules Clay_Unstable->Water Treatment Addition of QAC Stabilizer Clay_Unstable->Treatment Clay_Stable Clay Platelets (Stabilized) QAC_ions QAC Cations Clay_Stable->QAC_ions Strong Adsorption Treatment->Clay_Stable

Caption: Mechanism of clay stabilization by quaternary ammonium compounds.

Performance Comparison:

  • Choline Chloride: While effective to some extent, its small size may not provide the most robust or long-lasting protection against clay swelling compared to larger cationic molecules.

  • (2-Hydroxyethyl)tripropylammonium chloride: The larger size of the tripropylammonium cation would lead to stronger adsorption onto clay surfaces, offering more effective and potentially more permanent stabilization.

Cost-Benefit Analysis for Clay Stabilization:

Feature(2-Hydroxyethyl)trimethylammonium chloride (Choline Chloride)(2-Hydroxyethyl)tripropylammonium chlorideOther Alternatives (e.g., KCl, Polymers)
Performance Moderate effectiveness.Potentially high effectiveness and longevity.KCl: Lower performance, temporary. Polymers: High performance, can be tailored.[7]
Cost Very low.[4][8]Expected to be significantly higher.KCl: Very low. Polymers: Variable, can be high.
Environmental Impact Lower concern.Higher potential for persistence and toxicity.KCl: Low concern. Polymers: Varies, biodegradability can be an issue.
Recommendation Suitable for less sensitive formations where cost is the primary driver.May be considered for critical wells with highly sensitive clays where long-term stabilization is paramount.A thorough formation-specific analysis is required; often a combination of treatments is used.

Environmental and Toxicological Profile

A critical aspect of the cost-benefit analysis is the environmental footprint of these compounds. The structure of QACs significantly influences their biodegradability and toxicity.

  • Biodegradability: Generally, the rate of biodegradation of QACs decreases as the length of the alkyl chain increases.[9] This is because longer alkyl chains increase the compound's tendency to adsorb to sludge, making it less available for microbial degradation.[9] Therefore, (2-Hydroxyethyl)tripropylammonium chloride is expected to be less biodegradable than choline chloride.

  • Toxicity: The toxicity of QACs to aquatic organisms can be significant.[9][10] While structure-toxicity relationships can be complex, increased lipophilicity from longer alkyl chains can sometimes lead to greater membrane disruption and higher toxicity.[11] However, some studies have shown that for certain organisms, toxicity may decrease with increasing alkyl chain length.[12]

This trade-off between performance and environmental impact is a key consideration for researchers and industries aiming for greener chemical processes.

Synthesis and Cost Implications

The manufacturing process directly impacts the final cost of a chemical.

  • Choline Chloride: Industrially, it is produced on a massive scale from inexpensive feedstocks: ethylene oxide, hydrogen chloride, and trimethylamine. This mature and high-volume process contributes to its low cost.

  • (2-Hydroxyethyl)tripropylammonium chloride: The synthesis would require tripropylamine instead of trimethylamine. Tripropylamine is a less common and more expensive starting material, which would translate to a significantly higher production cost for the final product.

The global market for choline chloride is substantial, driven by its use as an animal feed additive. In contrast, the market for (2-Hydroxyethyl)tripropylammonium chloride is a niche segment, likely limited to specialized applications where its unique properties are essential.

Experimental Protocols

For a direct comparison of performance, the following generalized protocols can be adapted.

Protocol: Comparative Analysis of PTC Efficiency

Objective: To compare the catalytic efficiency of (2-Hydroxyethyl)tripropylammonium chloride and choline chloride in a representative nucleophilic substitution reaction.

Materials:

  • 1-Bromooctane

  • Sodium cyanide

  • Toluene

  • (2-Hydroxyethyl)tripropylammonium chloride

  • Choline chloride

  • Internal standard (e.g., decane)

  • Gas chromatograph (GC)

Procedure:

  • Set up two identical reaction vessels equipped with magnetic stirrers and reflux condensers.

  • In each vessel, combine 1-bromooctane (10 mmol), sodium cyanide (20 mmol), and toluene (20 mL).

  • To the first vessel, add choline chloride (1 mmol, 10 mol%).

  • To the second vessel, add (2-Hydroxyethyl)tripropylammonium chloride (1 mmol, 10 mol%).

  • Heat both mixtures to 90°C with vigorous stirring.

  • Withdraw aliquots from the organic phase at regular intervals (e.g., 30, 60, 120, 240 minutes).

  • Quench the aliquots with water and extract with a small amount of toluene containing the internal standard.

  • Analyze the organic extracts by GC to determine the conversion of 1-bromooctane to 1-cyanooctane.

  • Plot conversion versus time for each catalyst to compare their reaction rates.

PTC_Workflow A Prepare Reaction Mixtures (Substrate, Reagent, Solvent) B1 Add Catalyst 1 (Choline Chloride) A->B1 B2 Add Catalyst 2 (THPC) A->B2 C Heat and Stir at Constant Temperature B1->C B2->C D Sample at Time Intervals C->D t=0, 30, 60... min E Quench and Extract D->E F Analyze by GC E->F G Plot Conversion vs. Time F->G

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling (2-Hydroxyethyl)tripropylammonium chloride

Comprehensive Safety & Handling Guide: (2-Hydroxyethyl)tripropylammonium Chloride This guide provides essential safety protocols and operational directives for the handling and disposal of (2-Hydroxyethyl)tripropylammoni...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety & Handling Guide: (2-Hydroxyethyl)tripropylammonium Chloride

This guide provides essential safety protocols and operational directives for the handling and disposal of (2-Hydroxyethyl)tripropylammonium chloride. As a quaternary ammonium salt, this compound requires careful management to ensure personnel safety and experimental integrity. The following procedures are grounded in established laboratory safety principles and data from structurally analogous compounds.

Hazard Assessment: The Rationale for Caution

Due to a lack of specific toxicological data for (2-Hydroxyethyl)tripropylammonium chloride, our safety protocols are derived from a conservative assessment based on analogous chemical structures, such as other tetraalkylammonium salts. These related compounds consistently demonstrate specific hazards that we must proactively mitigate.

The primary concerns involve direct contact and inhalation. Analogous compounds are known irritants to the skin and eyes and may cause respiratory tract irritation if inhaled as a dust or aerosol.[1][2][3][4][5] Therefore, the foundational principle of our handling plan is the creation of a complete barrier between the researcher and the chemical.

Hazard Classification (Inferred)DescriptionPrimary Exposure RouteSource Data (Analogous Compounds)
Skin Irritation (Category 2) Causes skin irritation upon direct contact. Prolonged exposure may lead to redness or inflammation.Dermal[1][2][3][4][5]
Serious Eye Irritation (Category 2/2A) Causes serious eye irritation, potentially leading to significant discomfort or damage if not promptly flushed.Ocular[1][2][3][4][5]
Specific Target Organ Toxicity - Single Exposure (Category 3) May cause respiratory irritation if inhaled. This is particularly relevant when handling the compound as a solid powder.Inhalation[1][2][3]
Hygroscopic Nature The material may absorb moisture from the air, which can alter its physical properties and potentially increase handling risks.N/A[2][6]

Personal Protective Equipment (PPE): Your Essential Barrier

Selection of appropriate PPE is the most critical step in preventing chemical exposure. The equipment specified below constitutes the minimum requirement for handling (2-Hydroxyethyl)tripropylammonium chloride in any form.

Protection AreaRequired PPEStandard / SpecificationRationale
Eye & Face Safety glasses with side shields and a face shield.ANSI Z87.1 / EN 166Provides a robust barrier against splashes and airborne particles. A face shield is mandatory when handling larger quantities or when there is a significant splash risk.[1][7]
Hands Nitrile gloves.ASTM D6319 / EN 374Nitrile offers good resistance to a broad range of chemicals. Always inspect gloves for tears or pinholes before use. Double-gloving is recommended for extended procedures.[1][7]
Body Chemical-resistant lab coat.N/AA fully fastened lab coat protects skin and personal clothing from accidental spills.[1]
Respiratory NIOSH/MSHA-approved respirator.Varies by operationRequired when handling the solid powder outside of a certified chemical fume hood to prevent inhalation of dust.[7][8] Use appropriate exhaust ventilation where dust is formed.[1][6]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a systematic workflow minimizes risk at every stage of the process. This protocol covers the entire lifecycle from preparation to post-handling cleanup.

Step 1: Preparation and Pre-Handling Checks
  • Designate Work Area: Cordon off a specific area for handling, preferably within a certified chemical fume hood.

  • Verify Equipment: Ensure an eyewash station and safety shower are accessible and functional.[3][7]

  • Assemble Materials: Gather all necessary chemicals, equipment, and waste containers before starting.

  • PPE Donning:

    • Wash hands thoroughly.

    • Don the lab coat, ensuring it is fully buttoned.

    • Don the appropriate respirator, if required, and perform a seal check.

    • Don safety glasses.

    • Don the face shield.

    • Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat. Don a second pair if desired.

Step 2: Chemical Handling (Solid Form)
  • Weighing: Carefully weigh the solid compound on a tared weigh boat inside the fume hood to contain any dust. Avoid creating dust clouds.[1][6]

  • Transfer: Use a spatula to transfer the powder. If transferring to a solution, add the solid to the liquid slowly to prevent splashing.

  • Containment: Keep the container tightly closed when not in use.[3][6]

Step 3: Post-Handling and Decontamination
  • Initial Cleanup: Wipe down the work surface, spatula, and any other equipment with a suitable solvent. Dispose of cleaning materials as hazardous waste.

  • PPE Doffing (Removal): This sequence is critical to prevent cross-contamination.

    • Remove the outer pair of gloves (if double-gloved).

    • Remove the face shield and safety glasses.

    • Remove the lab coat, turning it inside out as you remove it.

    • Remove the final pair of gloves, peeling them off without touching the outer surface.

    • Remove respirator (if used).

  • Final Action: Wash hands thoroughly with soap and water.[1]

Emergency Response Protocols

Rapid and correct response to an exposure is critical.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9][10] Seek medical attention.[1]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[9][10] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration.[1][3] Seek immediate medical attention.

  • Spill:

    • Evacuate non-essential personnel from the area.[1]

    • Wearing the full PPE described in Section 2, cover the spill with an inert absorbent material (e.g., sand, vermiculite).[7]

    • Sweep up the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[1][2][6]

    • Do not allow the product to enter drains.[1]

Disposal Plan: Responsible Waste Management

All waste generated from handling (2-Hydroxyethyl)tripropylammonium chloride must be treated as hazardous.

  • Contaminated PPE: All disposable PPE (gloves, etc.) must be placed in a designated hazardous waste container immediately after use.

  • Chemical Waste: Unused chemical and absorbed spill material must be collected in a sealed, properly labeled hazardous waste container.

  • Disposal Compliance: Arrange for disposal through a licensed chemical waste contractor. Always comply with federal, state, and local regulations.[7]

Workflow Visualization

The following diagram outlines the logical flow for safely handling (2-Hydroxyethyl)tripropylammonium chloride.

G cluster_prep 1. Preparation Phase cluster_handling 2. Handling Phase cluster_cleanup 3. Post-Handling Phase cluster_disposal 4. Disposal cluster_emergency Emergency Protocol A Assess Risks & Review SDS B Designate & Prepare Work Area A->B C Verify Safety Equipment (Fume Hood, Eyewash) B->C D Don Full PPE C->D E Handle Chemical in Fume Hood D->E Proceed to Handling F Keep Containers Closed E->F M Spill or Exposure Occurs E->M Incident G Decontaminate Work Area & Tools F->G Complete Task H Segregate & Label Waste G->H I Doff PPE Correctly H->I K Store Waste in Designated Area H->K J Wash Hands Thoroughly I->J L Arrange Professional Disposal K->L N Execute Emergency Plan (Flush, Evacuate) M->N O Seek Medical Attention N->O

Caption: Workflow for handling (2-Hydroxyethyl)tripropylammonium chloride.

References

  • Guide 140. REMPEC. [Link]

  • HYDROCID 300D Safety Data Sheet. Hydro-Chem. [Link]

  • Chemical Emergencies, Exposures, and Spills. Florida State University Environmental Health and Safety. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(2-Hydroxyethyl)tripropylammonium chloride
Reactant of Route 2
(2-Hydroxyethyl)tripropylammonium chloride
© Copyright 2026 BenchChem. All Rights Reserved.